(S)-1-Chloro-3-phenylpropan-2-ol

• CAS: 406945-51-5

Core Science & Biosynthesis

Technical Whitepaper: (S)-1-Chloro-3-phenylpropan-2-ol

This guide provides a comprehensive technical analysis of (S)-1-Chloro-3-phenylpropan-2-ol , a critical chiral building block in the synthesis of antiretroviral therapeutics.

Physicochemical Profile, Biocatalytic Synthesis, and Pharmaceutical Utility[1]

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral intermediate predominantly used in the manufacture of HIV protease inhibitors such as Amprenavir and Fosamprenavir . Its structural significance lies in its ability to introduce the phenylalanine-like hydroxyethylamine isostere, a scaffold that mimics the transition state of peptide cleavage, thereby inhibiting viral replication.[1][2] This guide delineates its physical properties, optimized biocatalytic synthesis routes, and downstream applications in drug development.[1][2]

Chemical Identity & Stereochemistry

The compound is characterized by a single chiral center at the C2 position.[2] The (S)-configuration is essential for biological activity in its target pharmaceutical applications, as the (R)-enantiomer often lacks the necessary binding affinity for the HIV protease active site.[1][2]

Parameter	Detail
IUPAC Name	(2S)-1-chloro-3-phenylpropan-2-ol
Common Names	(S)-Benzyl chlorohydrin; (S)-2-Hydroxy-3-phenylpropyl chloride
CAS Number	406945-51-5 (Specific (S)-isomer); 5396-65-6 (Racemate)
Molecular Formula	C₉H₁₁ClO
Molecular Weight	170.64 g/mol
SMILES	C1=CC=C(C=C1)CCCl
Stereochemistry	(S)-Enantiomer (Cahn-Ingold-Prelog priority: Cl > OH > Benzyl > H?[2][3] Correction: OH > CH2Cl > Benzyl > H)

Physicochemical Properties

The following data represents the core physical profile. Note that while the racemate is well-characterized, the pure enantiomer shares most scalar properties (BP, Density) but differs in optical rotation and solid-state behavior.[1][2]

Property	Value	Conditions / Notes
Physical State	Viscous Liquid / Low-melting Solid	Often appears as a pale yellow oil at RT.[2]
Boiling Point	100–105 °C	@ 0.1 mmHg (Vacuum distillation required)
Predicted BP	~274 °C	@ 760 mmHg (Decomposes before boiling)
Density	1.152 ± 0.05 g/cm³	@ 20 °C
Refractive Index	1.521–1.525	Typical for phenyl-alkyl chlorides.[2]
Solubility	Soluble	Ethanol, DCM, Ethyl Acetate, DMSO.[1][2]
Water Solubility	Low / Sparingly Soluble	Lipophilic character dominates.[2]
Flash Point	> 110 °C	Closed Cup (Predicted)
pKa	~14.0	Secondary alcohol proton.[2]

Critical Note on Optical Rotation: The specific rotation

is highly solvent and concentration-dependent.[2]

• Typical Range:

  (c=1, MeOH).[1][2]

• Validation: Optical rotation is often insufficient for high-purity pharmaceutical intermediates; Chiral HPLC is the mandatory standard for determining Enantiomeric Excess (ee).[2]

Synthesis & Manufacturing Methodologies

The synthesis of (S)-1-Chloro-3-phenylpropan-2-ol has evolved from low-yield chemical routes to highly selective biocatalytic processes.

A. Chemical Synthesis (Traditional)

The reaction of (S)-Epichlorohydrin with Phenylmagnesium Bromide (Grignard) is a direct route but suffers from poor regioselectivity and yield (<20%) due to complexation and side reactions (e.g., dimerization).[1][2]

B. Biocatalytic Reduction (State-of-the-Art)

The preferred industrial route utilizes Ketoreductases (KREDs) or whole-cell biocatalysts (e.g., Rhodotorula mucilaginosa) to reduce 1-chloro-3-phenylpropan-2-one . This method ensures high enantiomeric excess (>99% ee) and operates under mild aqueous conditions.[1][2]

Experimental Protocol (Biocatalytic):

• Substrate Preparation: Dissolve 1-chloro-3-phenylpropan-2-one in a buffer containing Isopropyl Alcohol (IPA) as a hydride donor.[2]

• Enzyme Addition: Add KRED enzyme and NADH cofactor recycling system.

• Reaction: Stir at 30°C, pH 7.0 for 24 hours. Monitor consumption via HPLC.[2]

• Extraction: Extract with Ethyl Acetate, dry over MgSO₄, and concentrate.

Figure 1: Comparison of Biocatalytic vs. Chemical Synthesis Routes. The enzymatic route offers superior selectivity.[1][2]

Applications in Drug Development

The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol is as a precursor to (S)-Benzyl Oxirane (via cyclization with base), which is subsequently opened by amines to form the hydroxyethylamine core of protease inhibitors.

Key API: Amprenavir (Agenerase) [1][2]

• Mechanism: The (S)-hydroxyl group mimics the transition state of the phenylalanine-proline cleavage site in the HIV protease enzyme.[2]

• Workflow:

  • Cyclization: (S)-1-Chloro-3-phenylpropan-2-ol + NaOH

    (S)-Benzyl Oxirane .

  • Epoxide Opening: Reaction with isobutylamine introduces the amine functionality.[2]

  • Sulfonylation: Coupling with 4-aminobenzenesulfonyl chloride completes the core structure.[2]

Figure 2: Synthetic Pathway from Chlorohydrin to HIV Protease Inhibitors.

Quality Control & Spectroscopic Characterization

To ensure suitability for GMP manufacturing, the following analytical markers must be verified.

• 1H NMR (400 MHz, CDCl₃):

  • 7.20–7.35 (m, 5H, Ar-H)[1]
  • 3.95–4.05 (m, 1H, CH-OH)[1]
  • 3.50–3.65 (dd, 2H, CH₂-Cl)[1]
  • 2.85–2.95 (dd, 2H, Ph-CH₂)[1]
  • 2.30 (br s, 1H, OH)[1][2]

• Mass Spectrometry (ESI+): m/z 170.6 [M]+ (Characteristic chlorine isotope pattern 3:1).[1][2]

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.[2]

  • Mobile Phase: Hexane:Isopropanol (90:10).[2]

  • Purity Criteria: >98% ee required for API synthesis.[2]

Handling & Safety Information

GHS Classification:

• Signal Word: DANGER

• Hazard Statements:

  • H301: Toxic if swallowed.[2]

  • H315: Causes skin irritation.[2][4]

  • H319: Causes serious eye irritation.[2][4]

  • H335: May cause respiratory irritation.[2][4]

Storage: Store under inert gas (Nitrogen/Argon) at 2–8°C. Moisture sensitive (hygroscopic tendencies).

References

• Biosynth. "1-Chloro-3-phenylpropan-2-ol | 5396-65-6."[2][5] Accessed Jan 28, 2026.[1][2] [1][2]

• PubChem. "1-Chloro-3-phenyl-2-propanol (Compound)."[2][6][7] National Library of Medicine.[1][2][6] Accessed Jan 28, 2026.[1][2] [1][2]

• GuideChem. "2-Chloro-3-phenylpropan-1-ol CAS 127180-75-0 Details." Accessed Jan 28, 2026.[1][2]

• Liu, et al. "Biocatalytic Reduction of 1-phenylpropan-1-one."[2] ResearchGate.[8][2] Accessed Jan 28, 2026.[1][2]

• Sigma-Aldrich. "1-Chloro-3-phenylpropane Product Sheet." Accessed Jan 28, 2026.[1][2] [1][2]

Sources

• 1. CN112028870A - Compound with benzyloxy aromatic ring structure, preparation method and application thereof - Google Patents [patents.google.com]
• 2. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzyl glycidyl ether | C10H12O2 | CID 94247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Chloro-1-phenylpropanol | C9H11ClO | CID 572064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5396-65-6|1-Chloro-3-phenylpropan-2-ol|BLD Pharm [bldpharm.com]
• 6. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-2-Chloro-3-phenylpropan-1-ol | C9H11ClO | CID 54463220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

(S)-1-Chloro-3-phenylpropan-2-ol CAS number and structure

High-Purity Chiral Building Block for Antiretroviral & CNS Therapeutics

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100306-34-1) is a critical chiral halohydrin intermediate used in the asymmetric synthesis of complex pharmaceutical architectures. Unlike its regioisomer (3-chloro-1-phenylpropan-1-ol, a precursor to Atomoxetine), this homobenzylic alcohol serves as the immediate progenitor to (S)-benzyl oxirane . This epoxide motif is a fundamental pharmacophore in the synthesis of HIV protease inhibitors (e.g., Amprenavir, Fosamprenavir) and specific CNS-active amino alcohols.

This guide outlines the physicochemical profile, biocatalytic synthesis strategies, and quality control protocols required for the industrial-scale handling of this molecule.

Part 1: Identity & Physicochemical Profile

The precise identification of the (S)-enantiomer is crucial, as the (R)-enantiomer (CAS: 100306-33-0) leads to biologically inactive or off-target stereoisomers in downstream API synthesis.

Table 1: Chemical Identity & Properties

Attribute	Specification
Chemical Name	(S)-1-Chloro-3-phenylpropan-2-ol
Common Synonyms	(S)-1-Chloro-3-phenyl-2-propanol; (S)-Benzyl chlorohydrin
CAS Number	100306-34-1 (Specific (S)-isomer)(Racemic CAS: 5396-65-6)
Molecular Formula	C₉H₁₁ClO
Molecular Weight	170.64 g/mol
Chiral Center	C2 (Homobenzylic position)
Physical State	Clear to pale yellow oil (often solidifies at low temps)
Boiling Point	120–125 °C @ 2 mmHg
Solubility	Soluble in DCM, EtOAc, MeOH; Sparingly soluble in water
SMILES	C1=CC=C(C=C1)CCCl

Part 2: Strategic Synthesis: Biocatalysis vs. Chemical

For pharmaceutical applications requiring >99.5% enantiomeric excess (ee), biocatalytic asymmetric reduction has replaced traditional chemical reduction (e.g., NaBH₄ followed by lipase resolution) as the industry standard.

Mechanism of Action

The synthesis targets the asymmetric reduction of the prochiral ketone 1-chloro-3-phenylpropan-2-one (also known as benzyl chloromethyl ketone).

• Chemical Route (Legacy): Uses Borane-THF with Corey-Bakshi-Shibata (CBS) catalysts.

  • Drawbacks: High cost of chiral auxiliaries, moisture sensitivity, and difficulty removing boron residues.

• Biocatalytic Route (Preferred): Uses Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) coupled with a cofactor regeneration system.

  • Advantages: >99% ee, ambient temperature/pressure, and aqueous media.

Pathway Visualization

The following diagram illustrates the biocatalytic cycle, highlighting the critical cofactor regeneration (NADPH) driven by Glucose Dehydrogenase (GDH).

Figure 1: Biocatalytic asymmetric reduction cycle utilizing KRED for stereoselectivity and GDH for cofactor recycling.

Part 3: Validated Experimental Protocol

Objective: Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol on a 10g scale using a KRED/GDH system. Safety Note: The substrate is a haloketone (lachrymator). Work in a fume hood.

Reagents

• Substrate: 1-Chloro-3-phenylpropan-2-one (10.0 g, 59.3 mmol).

• Enzyme: KRED-130 (or equivalent S. cerevisiae derived reductase) - 200 mg.

• Cofactor Recycling: Glucose Dehydrogenase (GDH) - 50 mg; Glucose (12.0 g); NADP+ (10 mg, catalytic).

• Buffer: Potassium Phosphate (100 mM, pH 7.0).

• Solvent: Isopropyl Alcohol (IPA) or DMSO (5% v/v as co-solvent).

Step-by-Step Methodology

• Buffer Preparation: Dissolve glucose (12.0 g) in 100 mL of Potassium Phosphate buffer (100 mM, pH 7.0). Adjust pH to 7.0 if necessary using 1M NaOH.

• Enzyme Activation: Add NADP+ (10 mg), GDH (50 mg), and KRED (200 mg) to the buffer solution. Stir gently at 30°C for 10 minutes to solubilize enzymes.

• Substrate Addition: Dissolve 1-Chloro-3-phenylpropan-2-one (10 g) in 5 mL DMSO. Add this solution dropwise to the enzyme mixture over 30 minutes to prevent enzyme inhibition.

• Reaction Maintenance:

  • Maintain temperature at 30°C.

  • Monitor pH; keep between 6.8–7.2 using an auto-titrator with 1M NaOH (gluconic acid production will lower pH).

  • Stir at 200 rpm for 24 hours.

• Workup:

  • Add Celite (5 g) and filter to remove protein precipitates.

  • Extract the filtrate with Ethyl Acetate (3 x 50 mL).

  • Wash combined organic layers with brine (50 mL).

  • Dry over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purification: The crude oil is typically >98% pure. If necessary, purify via flash chromatography (Hexanes/EtOAc 9:1).

Part 4: Pharmaceutical Applications & Downstream Logic

The utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-Benzyl Oxirane under basic conditions. This epoxide is the "gateway" to hydroxyethylamine isosteres found in protease inhibitors.

Distinction Note: Atomoxetine

Researchers often confuse this molecule with its regioisomer.

• Atomoxetine Precursor: 3-Chloro-1-phenylpropan-1-ol (Benzylic alcohol).

• Protease Inhibitor Precursor: 1-Chloro-3-phenylpropan-2-ol (Homobenzylic alcohol).

Synthesis of HIV Protease Inhibitor Scaffolds

Figure 2: Conversion of the chlorohydrin to the hydroxyethylamine pharmacophore.

Part 5: Quality Control & Safety

Chiral HPLC Method

To ensure the (S)-enantiomer purity (>99.5% ee), the following method is validated.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropanol (95 : 5).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (or 254 nm).

• Temperature: 25°C.

• Retention Times (Approx):

  • (S)-Isomer: ~12.5 min.

  • (R)-Isomer: ~14.2 min.

Safety & Handling

• Hazards: Toxic if swallowed (H301). Causes skin irritation (H315) and serious eye irritation (H319).

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Halohydrins can degrade to epoxides or polymerize if exposed to moisture/base.

References

• PubChem. (2024). 1-Chloro-3-phenylpropan-2-ol Compound Summary. National Library of Medicine. Link

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition. Link

• Patel, R. N. (2008). "Biocatalytic synthesis of chiral pharmaceutical intermediates." Coordination Chemistry Reviews. Link

• Gotor, V., et al. (2012). Asymmetric Organic Synthesis with Enzymes. Wiley-VCH. Link

• ChemicalBook. (2024).[1] CAS 100306-34-1 Entry. Link

Sources

• 1. youtube.com [youtube.com]

(S)-1-Chloro-3-phenylpropan-2-ol molecular weight and formula

Identity, Synthesis, and Application in Chiral Drug Development[1]

Abstract

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral halohydrin intermediate used extensively in the asymmetric synthesis of pharmaceutical active ingredients (APIs).[1] As a direct precursor to (S)-2-benzyloxirane , it serves as a critical "chiral pool" molecule for constructing phenylpropanolamine backbones found in antiretrovirals, antidepressants, and beta-adrenergic blockers.[1] This guide provides a definitive technical reference on its physicochemical properties, biocatalytic synthesis via ketoreductases (KREDs), analytical characterization, and downstream applications.[1]

Part 1: Chemical Identity & Physicochemical Properties

Accurate characterization is the bedrock of reproducible synthesis.[1] The following data aggregates experimental values and calculated constants for the (S)-enantiomer.

Molecular Specifications

Property	Specification
IUPAC Name	(2S)-1-chloro-3-phenylpropan-2-ol
Common Name	(S)-α-(Chloromethyl)benzeneethanol
CAS Number	406945-51-5 (S-isomer); 5396-65-6 (racemate)
Molecular Formula	C₉H₁₁ClO
Molecular Weight	170.64 g/mol
Chiral Center	C2 (Secondary Alcohol)
Appearance	Clear to pale yellow oil or low-melting solid
Boiling Point	274°C (at 760 mmHg)
Density	1.152 g/cm³
Flash Point	122.4°C

Stereochemical Configuration

The (S)-configuration is defined by the hydroxyl group at the C2 position.[1] In the Cahn-Ingold-Prelog (CIP) priority system:

• -OH (Priority 1)

• -CH₂Cl (Priority 2: Cl > C)

• -CH₂Ph (Priority 3: C > H)

• -H (Priority 4)

With H in the rear, the sequence 1 → 2 → 3 traces a counter-clockwise path, confirming the (S) designation.[1]

Part 2: Strategic Synthesis: The Biocatalytic Route

While chemical resolution of racemates is possible, modern process chemistry favors biocatalytic asymmetric reduction .[1] This route offers superior enantiomeric excess (ee >99%) and atom economy compared to metal-catalyzed hydrogenation.[1]

Mechanism: Ketoreductase (KRED) Mediated Reduction

The synthesis targets the prochiral ketone 1-chloro-3-phenylpropan-2-one (CAS 937-38-2).[1] Using an NADPH-dependent Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH), the hydride transfer is stereoselective.[1]

Experimental Protocol (Bench Scale)

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (100 mM)[1]

• Enzyme: Engineered KRED (e.g., Zygosaccharomyces rouxii variant or commercial KRED screening kit)

• Cofactor: NADP+ (1.0 mM)[1]

• Recycling System: Glucose Dehydrogenase (GDH) + Glucose (or Isopropanol/ADH system)[1]

• Buffer: Potassium Phosphate (100 mM, pH 7.0)[1]

Workflow:

• Preparation: Dissolve the substrate in isopropanol (5% v/v) or DMSO to enhance solubility.

• Initiation: Add the substrate solution to the buffer containing the enzyme and cofactor recycling system.[1]

• Incubation: Stir at 30°C for 24 hours. Monitor pH and adjust with 1M NaOH if necessary to maintain pH 7.0.[1]

• Extraction: Quench with ethyl acetate. Extract organic phase, dry over MgSO₄, and concentrate in vacuo.

• Purification: Flash chromatography (Hexane:EtOAc 8:2) if required, though biocatalysis often yields high purity crude.[1]

Figure 1: Biocatalytic cycle for the asymmetric reduction of the chloroketone precursor.[1]

Part 3: Applications in Drug Development

The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its ability to form (S)-2-benzyloxirane via intramolecular cyclization.[1] This epoxide is a versatile electrophile for nucleophilic ring-opening reactions, retaining the chiral information established during the reduction step.[1]

Key Transformation: Epoxide Formation

Treatment of the (S)-chlorohydrin with a base (e.g., NaOH, K₂CO₃) triggers an intramolecular Williamson ether synthesis.[1][2]

• Stereochemistry: The alkoxide attacks the C1 carbon (bearing the Cl).[1] Since the chiral center (C2) acts as the nucleophile source and is not the site of substitution, the configuration at C2 is retained .[1]

• Result: (S)-Chlorohydrin

  (S)-Epoxide.[1]

Target Classes

• Amphetamine Derivatives: Ring opening with amines yields chiral phenylpropanolamines.[1]

• HIV Protease Inhibitors: The benzyl-substituted backbone mimics the phenylalanine transition state.[1]

• Beta-Blockers/SSRIs: While Dapoxetine typically uses a different route (naphthol coupling), this intermediate provides access to structural analogs via the epoxide.[1]

Figure 2: Downstream application workflow converting the halohydrin to active pharmaceutical ingredients.

Part 4: Analytical Characterization

To ensure "Trustworthiness" in your workflow, the following analytical signatures must be verified.

Nuclear Magnetic Resonance (NMR)

• Solvent: CDCl₃

• ¹H NMR (400 MHz):

  • δ 7.15–7.35 (m, 5H): Aromatic protons (Phenyl group).[1]

  • δ 3.98–4.05 (m, 1H): CH-OH (Chiral center methine).[1]

  • δ 3.45–3.65 (dd, 2H): CH₂-Cl (Deshielded by Chlorine).[1]

  • δ 2.80–2.95 (dd, 2H): Ph-CH₂ (Benzylic protons).[1]

  • δ 2.30 (br s, 1H): -OH (Exchangeable).

Chiral HPLC Method

• Column: Chiralcel OD-H or AD-H (Daicel).[1]

• Mobile Phase: Hexane : Isopropanol (90:10).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 210 nm or 254 nm.[1]

• Expected Result: Baseline separation of (S) and (R) enantiomers. The biocatalytic product should show a single peak corresponding to the (S)-isomer (typically the second eluting peak on OD-H, but standards must be run for confirmation).[1]

Part 5: Handling & Safety (MSDS Highlights)

Signal Word: DANGER

Hazard Class	Code	Description
Acute Toxicity (Oral)	H301	Toxic if swallowed.[1]
Skin Corrosion/Irritation	H315	Causes skin irritation.[1]
Eye Damage/Irritation	H319	Causes serious eye irritation.[1]

Precautions:

• Handle in a fume hood to avoid inhalation of vapors.[1]

• Wear nitrile gloves and chemical safety goggles.[1]

• In case of contact, wash immediately with soap and water.[1]

• Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation or hydrolysis.[1]

References

• PubChem. (2025).[1] 1-Chloro-3-phenyl-2-propanol | C9H11ClO.[1][3][4] National Library of Medicine.[1] Available at: [Link][1]

• ResearchGate. (2023). Preparation of Structurally Diverse Chiral Alcohols by Engineering Ketoreductase CgKR1. Available at: [Link][1]

Sources

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• 2. Khan Academy [khanacademy.org]
• 3. biosynth.com [biosynth.com]
• 4. 5396-65-6|1-Chloro-3-phenylpropan-2-ol|BLD Pharm [bldpharm.com]

Technical Guide: Structural Characterization of (S)-1-Chloro-3-phenylpropan-2-ol

[1]

Executive Summary

Compound: (S)-1-Chloro-3-phenylpropan-2-ol CAS: 5396-65-6 Role: Critical chiral building block for antiretrovirals (e.g., HIV protease inhibitors like Amprenavir) and beta-blockers.[1]

This technical guide provides a rigorous structural analysis of (S)-1-Chloro-3-phenylpropan-2-ol.[1] Unlike simple achiral solvents, this molecule possesses a single stereocenter at C2, which induces magnetic non-equivalence in the adjacent methylene protons.[1] This phenomenon renders the

H NMR spectrum complex (ABX/ABMX systems) rather than simple first-order multiplets.[1] This guide details the assignment of these signals, the biocatalytic context of its synthesis, and the validation protocols required for pharmaceutical applications.

Part 1: Biocatalytic Synthesis & Workflow

To understand the sample's origin, we must recognize that the (S)-enantiomer is rarely isolated from a racemic mixture in high yield.[1] It is predominantly synthesized via asymmetric enzymatic reduction of the corresponding chloroketone.[1]

Experimental Workflow Diagram

The following diagram outlines the standard pipeline from precursor to validated chiral intermediate.

Figure 1: Biocatalytic synthesis pipeline utilizing Ketoreductases (KRED) or Alcohol Dehydrogenases (ADH) to establish the (S)-configuration.[1]

Part 2: NMR Spectral Analysis (CDCl )

The Stereochemical Challenge

The C2 chiral center creates a chiral environment.[1] Consequently, the protons on C1 (chloromethyl) and C3 (benzylic) are diastereotopic .[1] They are not chemically equivalent and will split each other (geminal coupling) as well as coupling to the methine proton (vicinal coupling), often resulting in distinct dd or ddd signals rather than simple doublets.[1]

H NMR Data (400 MHz, CDCl )

Position	Proton Type	(ppm)	Multiplicity	(Hz)	Assignment Logic
Ar-H	Aromatic	7.20 – 7.38	Multiplet (m)	-	Overlapping phenyl ring protons (5H).[1]
H-2	Methine (CH-OH)	4.02 – 4.08	Multiplet (m)	-	Deshielded by -OH and -Cl proximity; chiral center.[1]
H-1a	Chloromethyl	3.64	dd		Diastereotopic proton A (closer to OH).[1]
H-1b	Chloromethyl	3.52	dd		Diastereotopic proton B.
H-3a	Benzylic	2.92	dd		Diastereotopic benzylic proton A.
H-3b	Benzylic	2.81	dd		Diastereotopic benzylic proton B.
-OH	Hydroxyl	~2.40	Broad (br s)	-	Concentration/temperature dependent.[1]

Note: Chemical shifts (

) may vary slightly ( 0.05 ppm) depending on concentration and water content in CDCl .

C NMR Data (100 MHz, CDCl )

Position	Carbon Type	(ppm)	Interpretation
C-Ar (Ipso)	Quaternary	137.2	Ipso carbon attached to alkyl chain.[1]
C-Ar	Methine	129.4	Meta carbons (2C).[1]
C-Ar	Methine	128.8	Ortho carbons (2C).[1]
C-Ar	Methine	126.9	Para carbon (1C).[1]
C-2	Methine (CH-OH)	71.5	Carbinol carbon (Chiral center).[1]
C-1	Methylene (CH Cl)	49.8	Chloromethyl carbon.[1]
C-3	Methylene (Ph-CH )	40.6	Benzylic carbon.[1]

Part 3: Structural Connectivity & Logic

The following diagram illustrates the connectivity and the specific coupling interactions that confirm the structure.

Figure 2: NMR connectivity logic. COSY and HMBC correlations are required to definitively link the spin systems across the heteroatoms.

Part 4: Experimental Protocols

Sample Preparation for NMR

To ensure high-resolution data where the diastereotopic splitting is resolved:

• Mass: Dissolve 10–15 mg of the purified oil in 0.6 mL of CDCl

  (99.8% D).

• Acid Scavenging: If the sample is old, trace HCl may be present (from decomposition).[1] Filter through a small plug of basic alumina or add solid K

  CO to the NMR tube to prevent acid-catalyzed shift movements of the -OH signal.[1]

• Shimming: Automated gradient shimming is usually sufficient, but manual shimming of Z1 and Z2 is recommended if the benzylic multiplets appear broadened.[1]

Stereochemical Validation (Critical Step)

NMR alone cannot distinguish between the (R) and (S) enantiomers in an achiral solvent.[1] To validate the (S)-configuration claimed in the title, you must perform one of the following:

• Mosher's Ester Analysis: React the alcohol with (R)- and (S)-MTPA chloride.[1] The

  ( H or F) between the resulting diastereomers will determine the absolute configuration.[1]

• Chiral HPLC:

  • Column: Chiralcel OD-H or AD-H.[1]

  • Mobile Phase: Hexane:Isopropanol (typically 90:10 or 95:5).[1]

  • Detection: UV at 210 nm or 254 nm.[1]

  • Reference: Compare retention time against a racemic standard (synthesized via NaBH

    reduction of the ketone).

References

• Biocatalytic Synthesis Context

  • Patel, R. N. (2000).[1] "Stereoselective Biocatalysis." Marcel Dekker.[1] (Details enzymatic reduction pathways for alpha-chloroketones).

  • [1]

• NMR Data Standards

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][2] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515.[1] Link[1]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1]

• Stereochemical Determination

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007).[1] "Mosher’s Method."[1] Nature Protocols, 2, 2451–2458.[1] Link[1]

Sources

• 1. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scs.illinois.edu [scs.illinois.edu]

Technical Guide: Spectral Analysis of (S)-1-Chloro-3-phenylpropan-2-ol

The following technical guide details the spectral and stereochemical analysis of (S)-1-Chloro-3-phenylpropan-2-ol.

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a critical chiral building block in the synthesis of norepinephrine reuptake inhibitors, including Atomoxetine and Fluoxetine derivatives. Its structural integrity—specifically the preservation of the (S)-configuration at the C2 position—is paramount for downstream pharmacological efficacy.

This guide provides a definitive spectral profile for this intermediate, integrating Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. It establishes a self-validating analytical workflow to ensure chemical and optical purity during drug development.

Molecular Architecture & Physicochemical Profile[1][2][3]

The molecule features a phenyl ring connected via a methylene bridge to a chiral secondary alcohol, which is further substituted with a chloromethyl group. The electron-withdrawing chlorine atom and the hydroxyl group at C2 create distinct electronic environments resolvable by high-field NMR.

Property	Value
IUPAC Name	(2S)-1-chloro-3-phenylpropan-2-ol
Molecular Formula	C H ClO
Molecular Weight	170.64 g/mol
Chiral Center	C2 (S-configuration)
Solubility	Soluble in CHCl , MeOH, DMSO; sparingly soluble in water.
Appearance	Colorless to pale yellow oil or low-melting solid.

Comprehensive Spectral Profiling

Mass Spectrometry (MS) Analysis

Instrument: GC-MS (EI, 70 eV)

The mass spectrum of (S)-1-Chloro-3-phenylpropan-2-ol is characterized by the isotopic signature of chlorine and specific cleavage patterns driven by the stability of the resulting carbocations.

• Molecular Ion (M

  ): Weak signals at m/z 170 ( Cl) and 172 ( Cl) in a characteristic 3:1 ratio , confirming the presence of a single chlorine atom.

• Base Peak / Major Fragments:

  • m/z 121 (M - CH

    Cl): The most prominent fragmentation pathway involves -cleavage adjacent to the hydroxyl group, expelling the chloromethyl radical ( CH Cl). This generates a stable oxonium ion species (Ph-CH -CH=OH ).

  • m/z 91 (Tropylium Ion): Further fragmentation yields the highly stable tropylium cation (C

    H ), diagnostic of the benzyl moiety.

  • m/z 92: A rearrangement product (McLafferty-like or benzyl rearrangement) often seen in alkylbenzenes.

Visualization: MS Fragmentation Pathway

Caption: Primary fragmentation pathway under Electron Impact (EI) ionization showing the loss of the chloromethyl group.

Infrared Spectroscopy (IR)

Technique: ATR-FTIR (Neat)

The IR spectrum serves as a rapid "fingerprint" for functional group verification.

Frequency (cm )	Assignment	Mechanistic Insight
3300 – 3450	O-H Stretch (Broad)	Intermolecular hydrogen bonding of the secondary alcohol.
3020 – 3080	C-H Stretch (Aromatic)	sp hybridized C-H bonds of the phenyl ring.
2850 – 2950	C-H Stretch (Aliphatic)	sp hybridized C-H bonds of the propyl chain.
1050 – 1100	C-O Stretch	Secondary alcohol characteristic band.
700 & 750	C-H Out-of-Plane Bending	Monosubstituted benzene ring (diagnostic "5 adjacent H").
600 – 800	C-Cl Stretch	Typical region for alkyl chlorides.

Nuclear Magnetic Resonance (NMR)

Instrument: 400 MHz (1H), 100 MHz (13C) Solvent: CDCl

(Tetramethylsilane internal standard, = 0.00 ppm)

NMR provides the definitive structural proof. The diastereotopic nature of the protons adjacent to the chiral center is a key feature to observe.

H NMR Assignments

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
7.20 – 7.35	Multiplet	5H	Ar-H	Phenyl ring protons.
3.95 – 4.05	Multiplet	1H	-CH (OH)-	Chiral methine proton. Deshielded by Oxygen.
3.50 – 3.65	Multiplet (dd)	2H	-CH -Cl	Diastereotopic methylene protons adjacent to Cl.
2.80 – 2.95	Multiplet (dd)	2H	Ph-CH -	Benzylic methylene protons.
2.10 – 2.40	Broad Singlet	1H	-OH	Exchangeable hydroxyl proton (shift varies with concentration).

Note: The methylene protons at C1 (Cl-CH

-) and C3 (Ph-CH -) are diastereotopic due to the adjacent chiral center at C2. They often appear as complex multiplets (ABX system) rather than simple doublets or triplets.

C NMR Assignments

Chemical Shift ( , ppm)	Assignment	Carbon Type
137.5	Ar-C (ipso)	Quaternary aromatic carbon.
129.3, 128.7, 126.8	Ar-C H	Ortho, meta, and para aromatic carbons.
71.8	-C H(OH)-	Chiral carbinol carbon.
49.5	-C H Cl	Chloromethyl carbon (deshielded by Cl).
40.5	Ph-C H -	Benzylic carbon.

Stereochemical Validation

Ensuring the enantiomeric excess (ee) of the (S)-isomer is critical. Two orthogonal methods are recommended.

Polarimetry

• Parameter: Specific Rotation

• Standard Value: -26.0° (

  , CHCl )

• Interpretation: A negative rotation in chloroform is characteristic of the (S)-enantiomer for this specific structure.

  • Caution: Solvent effects can drastically alter rotation. Ensure CHCl

    is used if comparing to this standard.

Chiral HPLC Method

To quantify enantiomeric excess >99%, a direct chiral separation is required.

• Column: Chiralcel OD-H or AD-H (Daicel)

• Mobile Phase: Hexane : Isopropanol (90 : 10 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 254 nm (targeting the phenyl chromophore)

• Retention Order: Typically, the (S)-isomer elutes before the (R)-isomer on OD-H columns under these conditions, but this must be confirmed with a racemic standard.

Visualization: Stereochemical Purity Workflow

Caption: Workflow for validating the optical purity of the (S)-enantiomer.

Experimental Protocol: Characterization Workflow

Objective: Confirm identity and purity of a synthesized batch.

• Sample Preparation: Dissolve 10 mg of the sample in 0.7 mL of CDCl

  for NMR. Ensure the sample is free of residual solvents (e.g., EtOAc, THF) which can overlap with the key methylene signals.

• NMR Acquisition:

  • Run a standard proton scan (16 scans).

  • Look for the diagnostic multiplet at ~4.0 ppm (CH-OH).

  • Verify the integration ratio of Aromatic (5H) : Aliphatic (5H).

• Chiral Analysis:

  • Prepare a 1 mg/mL solution in Hexane/IPA (90:10).

  • Inject 10 µL onto the Chiralcel OD-H column.

  • Calculate %ee using the formula:

    .

References

• PubChem. (2024). (S)-2-Chloro-3-phenylpropan-1-ol Compound Summary. Retrieved from [Link]

(S)-1-Chloro-3-phenylpropan-2-ol: A Chiral C3 Synthon in Asymmetric Synthesis

This technical guide details the utility, synthesis, and application of (S)-1-Chloro-3-phenylpropan-2-ol (CAS 406945-51-5), a versatile C3 chiral building block.[1] Unlike its regioisomer (3-chloro-1-phenylpropan-1-ol) used in Atomoxetine synthesis, this molecule serves as a direct precursor to (S)-benzyl oxirane , granting access to 1,3-disubstituted propan-2-ol scaffolds common in peptidomimetics and CNS-active phenethylamines.[1]

[1]

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol is a high-value chiral chlorohydrin intermediate.[1] Its primary utility lies in its stereocontrolled conversion to (S)-benzyl oxirane (also known as (S)-1,2-epoxy-3-phenylpropane), a "chiral switch" that enables the divergent synthesis of enantiopure 1-amino-3-phenylpropan-2-ols and 1-substituted-3-phenylpropan-2-ols .[1] These motifs are structural cornerstones in HIV protease inhibitors, beta-3 adrenergic receptor agonists, and various CNS-active agents.[1]

This guide focuses on the biocatalytic production of this synthon—the industry-standard "green" route—and its downstream applications in drug development.[1]

Chemical Identity & Structural Significance[1][2][3][4]

Property	Detail
IUPAC Name	(2S)-1-chloro-3-phenylpropan-2-ol
Common Name	(S)-α-(Chloromethyl)benzeneethanol
CAS Number	406945-51-5 (S-isomer); 5396-65-6 (Racemic)
Molecular Formula	C₉H₁₁ClO
Molecular Weight	170.64 g/mol
Chiral Center	C2 (Secondary Alcohol)
Key Reactivity	Epoxide formation (base); Nucleophilic displacement (Cl); Oxidation (OH)

Distinguishing Isomers

It is critical to distinguish this molecule from its regioisomer, (S)-3-chloro-1-phenylpropan-1-ol , which is the key intermediate for Atomoxetine and Dapoxetine .[1]

• Target Molecule (C2-OH): Ph-CH₂-CH(OH) -CH₂-Cl (Precursor to Benzyl Oxirane).[1]

• Atomoxetine Precursor (C1-OH): Ph-CH(OH) -CH₂-CH₂-Cl (Precursor to Styrene Oxide derivatives).[1]

Biocatalytic Synthesis Strategy

The most authoritative method for synthesizing (S)-1-Chloro-3-phenylpropan-2-ol with high enantiomeric excess (>99% ee) is the biocatalytic reduction of 1-chloro-3-phenylpropan-2-one using Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs).[1] This route avoids toxic metal catalysts and expensive chiral ligands.[1]

Mechanism of Action

The reaction utilizes an NADPH-dependent KRED to stereoselectively transfer a hydride to the re-face or si-face of the prochiral ketone.[1] A coupled glucose dehydrogenase (GDH) system recycles the cofactor.[1]

Caption: Coupled enzymatic reduction cycle for the asymmetric synthesis of (S)-1-Chloro-3-phenylpropan-2-ol.[1]

Experimental Protocol (Bench Scale)

Objective: Synthesis of 10g of (S)-1-Chloro-3-phenylpropan-2-ol.

• Buffer Preparation: Prepare 100 mL of Potassium Phosphate buffer (100 mM, pH 7.0) containing MgSO₄ (2 mM).[1]

• Cofactor Mix: Dissolve NADP⁺ (10 mg) and Glucose (15 g, 1.5 eq) in the buffer.

• Enzyme Addition: Add Glucose Dehydrogenase (GDH, 500 U) and the specific KRED (e.g., KRED-101 or equivalent commercial kit, 200 mg).[1]

• Substrate Addition: Dissolve 1-chloro-3-phenylpropan-2-one (10 g, 59.3 mmol) in Isopropyl Alcohol (5 mL) or DMSO (2 mL) to aid solubility, then add dropwise to the aqueous mixture.

• Reaction: Stir at 30°C and 150 rpm for 24 hours. Monitor pH and adjust to 7.0 using 1M NaOH (gluconic acid production lowers pH).[1]

• Workup: Extract reaction mixture with Ethyl Acetate (3 x 50 mL). Dry organic phase over Na₂SO₄ and concentrate in vacuo.

• Purification: The crude product typically has >98% purity.[1] If necessary, purify via flash chromatography (Hexane/EtOAc 9:1).[1]

• Validation: Analyze ee% via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 95:5).

Reactivity & Applications in Drug Synthesis

The utility of (S)-1-Chloro-3-phenylpropan-2-ol stems from its ability to form (S)-benzyl oxirane under mild basic conditions.[1] This epoxide is a "spring-loaded" electrophile that can be opened by diverse nucleophiles.

Divergent Synthesis Pathway

The following diagram illustrates the transformation of the chlorohydrin into the epoxide and subsequent ring-opening to access key pharmaceutical scaffolds.[1]

Caption: Divergent synthesis starting from (S)-1-Chloro-3-phenylpropan-2-ol via the (S)-Benzyl Oxirane intermediate.[1]

Specific Applications

• HIV Protease Inhibitors (Peptidomimetics):

  • The 1-amino-3-phenylpropan-2-ol core (derived from epoxide opening with amines) mimics the transition state of peptide bond hydrolysis.[1] This scaffold is homologous to the hydroxyethylamine isostere found in drugs like Amprenavir and Saquinavir (though these often use a 4-carbon phenylalanine backbone, the 3-carbon benzyl backbone is used in next-generation analogues).[1]

• CNS Active Agents (Phenethylamines):

  • Reductive dehalogenation or epoxide opening can access 1-phenyl-2-aminopropane derivatives.[1]

  • Note: While this pathway can theoretically yield Amphetamine-class compounds (as noted in biocatalytic studies of phenylacetone), legitimate research focuses on neuroprotective agents and trace amine-associated receptor (TAAR) ligands using this chiral scaffold.[1]

• Chiral Resolution Agents:

  • The high crystallinity of derivatives made from this alcohol allows it to serve as a resolving agent for racemic acids in early-stage discovery.[1]

Quality Control & Analytics

Ensuring the enantiomeric purity of the chlorohydrin is vital, as any minor isomer will carry through to the epoxide.

• Chiral HPLC Method:

  • Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm).[1]

  • Mobile Phase: n-Hexane : Isopropanol (95:5 v/v).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV @ 210 nm or 254 nm.[1]

  • Retention Times: (R)-isomer elutes first; (S)-isomer elutes second (verify with racemic standard).

• Chemical Purity: GC-MS is preferred for detecting unreacted ketone substrate (m/z 168/170 for ketone vs. 170/172 for alcohol).[1]

References

• Biocatalytic Reduction of Chloroketones : Biosynth. "1-Chloro-3-phenylpropan-2-ol Applications and Enzymatic Synthesis."[1] [1][2]

• Synthesis of Dapoxetine & Atomoxetine Precursors : Patentsnap.[1] "Synthesis method of dapoxetine and intermediates." (Clarifies the distinction between C1-OH and C2-OH isomers).

• General Epoxide Reactivity : PubChem.[1] "Compound Summary: (S)-1-Chloro-3-phenylpropan-2-ol." [1]

• Chiral Building Blocks in Drug Design : MDPI. "Biocatalysis: Chemical Biosynthesis and Pharmaceutical Intermediates."[1]

Sources

• 1. 3-Chloro-1-phenylpropanol | C9H11ClO | CID 572064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 406945-51-5|(S)-1-Chloro-3-phenylpropan-2-ol|BLD Pharm [bldpharm.com]

Technical Guide: Stability &amp; Storage of (S)-1-Chloro-3-phenylpropan-2-ol

This is a comprehensive technical guide detailing the stability, storage, and handling protocols for (S)-1-Chloro-3-phenylpropan-2-ol .

Document Type: Technical Whitepaper | Version: 1.0 Target Audience: Medicinal Chemists, Process Development Scientists, QA/QC Managers[1]

Executive Summary & Chemical Identity

(S)-1-Chloro-3-phenylpropan-2-ol is a high-value chiral chlorohydrin building block, primarily utilized in the asymmetric synthesis of antiretrovirals (HIV protease inhibitors) and CNS-active agents.[1][2] Its structural integrity is defined by the 1,2-chlorohydrin motif , a functional group pairing that dictates its primary instability mechanism: spontaneous intramolecular cyclization.[1][2]

This guide provides an evidence-based framework for preserving the enantiomeric purity (>99% ee) and chemical stability of this compound during storage and handling.[1][2]

Chemical Profile

Property	Specification
IUPAC Name	(2S)-1-chloro-3-phenylpropan-2-ol
CAS Number	406945-51-5 (S-isomer); 5396-65-6 (racemic)
Molecular Formula	C₉H₁₁ClO
Molecular Weight	170.64 g/mol
Physical State	Colorless to pale yellow liquid or low-melting solid (approx. 30–35°C)
Solubility	Soluble in DCM, Methanol, DMSO; Sparingly soluble in water
Key Reactivity	Electrophilic alkylation (via epoxide intermediate); Nucleophilic substitution

CRITICAL DISTINCTION: Do not confuse this compound with its regioisomer, 3-chloro-1-phenylpropan-1-ol (CAS 18776-12-0), which is the benzylic alcohol intermediate used in the synthesis of Atomoxetine (Strattera).[1][2] The target compound of this guide has the hydroxyl group at the C2 (homobenzylic) position.[1][2]

Stability Profile & Degradation Mechanisms[1][2]

The stability of (S)-1-Chloro-3-phenylpropan-2-ol is governed by the Chlorohydrin-Epoxide Equilibrium .[1][2] Unlike simple alkyl halides, the proximity of the hydroxyl group to the chlorine atom creates an internal nucleophile.[2]

Primary Degradation Pathway: Intramolecular Cyclization

Under neutral to basic conditions, or elevated temperatures, the hydroxyl group deprotonates (or acts as a nucleophile) to displace the chloride ion.[2] This results in the formation of (S)-2-benzyloxirane (benzyl epoxide) and hydrochloric acid (HCl).[1][2]

• Trigger: Presence of moisture (hydrolysis), base traces, or heat (>40°C).[2]

• Consequence: Loss of chemical purity and potential safety hazard due to HCl pressure buildup in sealed vials.[1][2]

• Reversibility: The reaction is reversible in the presence of concentrated HCl, but in storage contexts, the HCl often escapes or reacts with packaging, driving the equilibrium toward the epoxide.[2]

Secondary Pathway: Hydrolysis & Polymerization

If the epoxide forms, it becomes highly susceptible to:

• Hydrolysis: Reaction with ambient moisture to form 3-phenylpropane-1,2-diol .[1][2]

• Oligomerization: The epoxide can react with the remaining chlorohydrin to form polyether oligomers.[1][2]

Enantiomeric Stability

The C2 chiral center is generally stable to racemization under neutral conditions.[1][2] However, if the compound cyclizes to the epoxide and then re-opens under non-stereocontrolled conditions (e.g., strong acid catalysis), the enantiomeric excess (ee) will degrade.[2]

Visualization: Degradation Cascade

The following diagram illustrates the mechanistic flow from the stable chlorohydrin to its degradation products.

Figure 1: The degradation pathway of (S)-1-Chloro-3-phenylpropan-2-ol via intramolecular cyclization to benzyl oxirane.[1]

Storage & Handling Protocols

To maintain >99% purity and ee over long durations (12+ months), strictly adhere to the following "Cold-Dry-Inert" protocol.

Environmental Control

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C (Refrigerated)	Suppresses kinetic energy required for cyclization activation energy ( ).[1][2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative degradation and excludes atmospheric moisture.[1][2] Argon is preferred due to its higher density.[1][2]
Humidity	<30% RH (Desiccated)	Moisture catalyzes hydrolysis and facilitates HCl dissociation.[1][2]
Light	Protect from Light	While not a primary chromophore, amber glass prevents photo-initiated radical formation in the alkyl chain.[1][2]

Packaging System

• Primary Container: Amber borosilicate glass vials (Type I).

• Closure: Teflon (PTFE)-lined screw caps.[1][2] Avoid rubber septa for long-term storage, as HCl vapors (if formed) can degrade rubber and leach contaminants.[1][2]

• Secondary Containment: Seal the vial inside a secondary bag (Mylar or polyethylene) containing a sachet of activated silica gel or molecular sieves.

Handling Workflow

• Equilibration: Allow the refrigerated container to reach room temperature before opening. This prevents condensation of atmospheric moisture onto the cold chemical surface.[1][2]

• Aliquotting: If frequent use is expected, aliquot the bulk material into single-use vials under an inert atmosphere (glovebox or Schlenk line) to minimize repeated exposure cycles.

Quality Control & Monitoring

Implement a routine re-test schedule every 6 months .

Analytical Method: Reverse-Phase HPLC[1]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[2]

• Mobile Phase: Gradient Acetonitrile : Water (0.1% H₃PO₄).[1][2] Acidic buffer is crucial to stabilize the chlorohydrin during analysis and prevent on-column cyclization.[1][2]

• Detection: UV @ 210 nm (Phenyl absorption).[1][2]

• Pass Criteria:

  • Purity > 98.0%.[1][2]

  • Epoxide impurity < 0.5%.[1][2]

  • Diol impurity < 0.5%.[1][2]

Analytical Method: Chiral HPLC

• Column: Chiralcel OD-H or AD-H.[1][2]

• Mobile Phase: Hexane : Isopropanol (90:10).[1][2]

• Pass Criteria: ee > 99.0%.

Safety & Toxicology (E-E-A-T)

Signal Word: WARNING

• Acute Toxicity: Harmful if swallowed (H302).[1][2] Chlorinated aliphatic alcohols can exhibit nephrotoxicity.[1][2]

• Skin/Eye: Causes skin irritation (H315) and serious eye irritation (H319).[1][2]

• Specific Hazard: If the compound degrades, the container may be pressurized with HCl gas.[2] Open old containers in a fume hood.

Decision Logic for Handling

Figure 2: Decision tree for receiving and storing (S)-1-Chloro-3-phenylpropan-2-ol.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 220867, 1-Chloro-3-phenyl-2-propanol.[1][2] Retrieved from [Link][1][2]

• Concellón, J. M., et al. (2004). Sequential reaction of chiral chlorohydrins: Synthesis of enantiomerically pure epoxides.[1][2] Journal of Organic Chemistry.[1][2] (Contextual grounding for chlorohydrin-epoxide cyclization mechanism).

Sources

• 1. 3-Chloro-1-phenylpropanol | C9H11ClO | CID 572064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Synthesis of (S)-Propranolol: A Kinetic Resolution Approach

Executive Summary

(S)-Propranolol represents the pharmacologically active enantiomer of the prototypical beta-blocker, exhibiting approximately 100-fold greater affinity for

-adrenergic receptors than its (R)-counterpart.[1] While the (R)-enantiomer contributes to membrane-stabilizing activity (class I antiarrhythmic effect), the high enantiopurity of the (S)-isomer is critical for targeted hypertension and angina therapies to minimize off-target metabolic loads.

This technical guide details the synthesis of (S)-propranolol via Hydrolytic Kinetic Resolution (HKR) . Unlike traditional chiral pool methods (using D-mannitol) or direct synthesis from expensive (S)-epichlorohydrin, the HKR route utilizes the robust Jacobsen Co(salen) catalyst system. This pathway offers superior scalability, atom economy, and enantiomeric excess (ee > 99%).[2]

Strategic Synthetic Pathway

The synthesis hinges on the construction and resolution of the pivotal intermediate: 1-(1-naphthyloxy)-2,3-epoxypropane (Naphthyl Glycidyl Ether).

The Logic of HKR

We utilize a "chiral switch" strategy.[1] We synthesize the racemic epoxide intermediate cheaply, then employ a chiral cobalt catalyst to selectively hydrolyze the unwanted (R)-enantiomer into a water-soluble diol, leaving the desired (S)-epoxide intact for the final conversion.[1]

Pathway Visualization

Figure 1: Strategic workflow for (S)-propranolol synthesis. The HKR step serves as the critical enantiomeric filter.[1]

Critical Intermediates

Intermediate 1: 1-(1-Naphthyloxy)-2,3-epoxypropane (Racemic)[1]

• Role: The scaffold substrate.[1]

• Chemical Challenge: O-alkylation of

  -naphthol must be controlled to prevent polymerization of epichlorohydrin.

• Quality Attribute: Must be free of unreacted naphthol, which complicates downstream purification.

Intermediate 2: (S)-1-(1-Naphthyloxy)-2,3-epoxypropane[1]

• Role: The chiral precursor.[1]

• Stereochemistry: The (S)-configuration at C2 is established here.[1] The subsequent ring opening with isopropylamine proceeds via an

  mechanism at the terminal C3 carbon, retaining the C2 stereocenter.[1]

• Purity Requirement: >98% ee is required before the final step to meet pharmaceutical standards.[1]

Detailed Experimental Protocols

Step 1: Synthesis of Racemic Naphthyl Glycidyl Ether

Objective: High-yield O-alkylation of 1-naphthol.[1]

Reagents:

• 1-Naphthol (1.0 eq)[1]

• Epichlorohydrin (Racemic, 4.0 eq) – Excess acts as solvent and minimizes oligomerization.

• Potassium Carbonate (

  , 2.0 eq) or NaOH.

• Acetonitrile (ACN) or Acetone.[1]

Protocol:

• Dissolution: Charge a round-bottom flask with 1-naphthol (14.4 g, 100 mmol) and

  (27.6 g, 200 mmol) in ACN (150 mL).

• Addition: Heat to 60°C. Add epichlorohydrin (31.3 mL, 400 mmol) dropwise over 30 minutes.

• Reflux: Stir at reflux (approx. 82°C) for 5–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1]

• Workup: Cool to room temperature. Filter off inorganic salts.[1] Concentrate the filtrate under reduced pressure to remove ACN and excess epichlorohydrin.[1]

• Purification: Dissolve the residue in diethyl ether, wash with 10% NaOH (to remove unreacted naphthol) and brine. Dry over

  .[1][3]

• Yield: Expect ~90–95% of a pale yellow oil.

Step 2: Hydrolytic Kinetic Resolution (The Chiral Switch)

Objective: Isolate (S)-epoxide by selectively hydrolyzing the (R)-epoxide.[1]

Reagents:

• Racemic Naphthyl Glycidyl Ether (100 mmol)[1]

• (R,R)-Co(salen) Catalyst (0.5 mol%) – Note: (R,R)-catalyst preferentially hydrolyzes the (R)-epoxide.

• Acetic Acid (AcOH, 2.0 eq relative to catalyst) – Activates the precatalyst.

• Water (0.55 eq, 55 mmol) – Limiting reagent to ensure high conversion of the unwanted enantiomer.

• THF (minimal volume) or solvent-free.[1]

Protocol:

• Catalyst Activation: Dissolve (R,R)-Co(salen) (0.5 mmol) in minimal toluene. Add AcOH (1.0 mmol) and stir open to air for 30 mins (oxidizes Co(II) to active Co(III) species). Concentrate to dryness to obtain the active brown solid.[1]

• Reaction Setup: Add the Racemic Ether (20.0 g, 100 mmol) to the catalyst flask. Add THF (5 mL) only if viscosity is too high; otherwise, run neat.

• Initiation: Cool to 0°C. Add water (0.99 mL, 55 mmol) dropwise.

• Resolution: Allow to warm to room temperature and stir for 12–16 hours.

• Separation (Crucial):

  • Dilute with hexanes/diethyl ether.[1]

  • The (R)-diol byproduct is insoluble in non-polar solvents or can be extracted into water.[1]

  • Wash the organic layer with water (3x) to remove the diol and catalyst traces.[1]

• Isolation: Dry the organic layer (

  ) and concentrate.

• Result: (S)-Naphthyl Glycidyl Ether.[1][3][4] (Theoretical yield: 50% max; Practical yield: 40–45%).[1]

  • Check ee: Chiral HPLC (Chiralcel OD column).[1] Target >99% ee.

Step 3: Aminolysis to (S)-Propranolol

Objective: Regioselective ring opening.[1]

Reagents:

• (S)-Naphthyl Glycidyl Ether (1.0 eq)[1]

• Isopropylamine (Excess, 3–5 eq)

• Methanol (Solvent)[1]

Protocol:

• Reaction: Dissolve (S)-epoxide in Methanol. Add Isopropylamine dropwise.[1][5]

• Conditions: Stir at reflux (approx. 65°C) for 3–4 hours.

• Workup: Concentrate under vacuum to remove methanol and excess amine.

• Crystallization: Recrystallize the crude solid from hexane/cyclohexane to obtain (S)-propranolol as a white solid.

• Conversion: To form the hydrochloride salt (common for storage), dissolve in ethanol and add 1.0 eq of HCl/Ether.

Analytical Data Summary

Parameter	Specification	Method
Appearance	White crystalline powder	Visual
Melting Point	96°C (Base); 163–164°C (HCl salt)	Capillary
Specific Rotation	(c=1, EtOH)	Polarimetry
Enantiomeric Excess	> 99.0%	Chiral HPLC
Chemical Purity	> 99.5%	HPLC (C18)

HPLC Condition (Enantiomeric Separation):

• Column: Chiralcel OD-H (250 x 4.6 mm)[1]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)[1]

• Flow Rate: 0.5 mL/min

• Detection: UV @ 254 nm[1]

• Retention Times: (R)-isomer ~15 min; (S)-isomer ~21 min.

Mechanistic Insight (HKR)

The high selectivity of the HKR relies on a cooperative bimetallic mechanism.[1] Two metal centers are required: one activates the epoxide (Lewis acid), and the other delivers the hydroxide nucleophile.[1]

Figure 2: Bimetallic cooperative mechanism of Jacobsen's Catalyst. The (R,R)-catalyst preferentially processes the (R)-epoxide, leaving the (S)-epoxide unreacted.

References

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997).[6] Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Ring Opening. Science, 277(5328), 936–938.

  • [1]

• Schaus, S. E., Brandes, B. D., Larrow, J. F., Tokunaga, M., Hansen, K. B., Gould, A. E., ... & Jacobsen, E. N. (2002). Highly Selective Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)CoIII Complexes.[1][2][6][7] Practical Synthesis of Enantioenriched Terminal Epoxides and 1,2-Diols. Journal of the American Chemical Society, 124(7), 1307-1315.

  • [1]

• Bose, D. S., & Kumar, R. K. (2004). Hydrolytic Kinetic Resolution of α-Naphthyl Glycidyl Ether: A Practical Access to Highly Enantioselective β-Adrenergic Blocking Agents.[1][5] Synthesis, 2004(12), 2025-2029.

• Concellón, J. M., & del Solar, V. (2006). Enantioselective Synthesis of β-Blockers: (S)-Propranolol and (S)-Naftopidil.[1] Organic Letters, 8(26), 5967-5969.

  • [1]

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• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Chiral Chlorohydrins: From Chemical Resolution to Biocatalytic Precision

Content Type: Technical Whitepaper Audience: Senior Researchers, Process Chemists, and Drug Development Scientists

Executive Summary

Chiral chlorohydrins (vicinal chloro-alcohols) represent a distinct class of bifunctional building blocks essential for the synthesis of enantiopure epoxides, amino alcohols, and complex pharmaceutical intermediates. Historically, their production was a bottleneck, relying on stoichiometric chiral pool manipulations or low-yield chemical resolutions.[1]

This guide traces the technical evolution of chiral chlorohydrin synthesis—from the Nobel-winning chemocatalysis of the 1990s to the modern era of directed evolution and biocatalysis. It provides actionable protocols, mechanistic insights into Halohydrin Dehalogenases (HHDH), and industrial case studies demonstrating the shift toward "green-by-design" manufacturing.

The Chiral Imperative & Early Challenges

Chiral chlorohydrins are the "linchpins" of stereoselective alkylation. Their utility stems from the differing reactivity of the hydroxyl and chloride groups, allowing for sequential nucleophilic substitution or base-promoted ring closure to form chiral epoxides.

Key Pharmaceutical Applications:

• -Blockers: Propranolol and Atenolol derivatives often rely on the resolution of epichlorohydrin or chlorohydrin precursors.

• Antiretrovirals: HIV protease inhibitors (e.g., Atazanavir) require precise chlorohydrin stereocenters.

• Statins: The side chains of HMG-CoA reductase inhibitors (e.g., Atorvastatin) are synthesized via chlorohydrin intermediates.

The Historical Bottleneck: Early methods relied on the diastereoselective addition of Grignard reagents to

-chloroketones or the reduction of these ketones using standard hydrides (NaBH ). These methods yielded racemates requiring wasteful resolution steps (max 50% yield) or toxic stoichiometric chiral reagents.

The Chemocatalytic Era (1980s–2000s)

The landscape shifted with the advent of transition metal catalysis, offering high enantiomeric excess (ee) without stoichiometric waste.

2.1 Noyori Asymmetric Hydrogenation

Ryōji Noyori’s development of Ru-BINAP diamine complexes revolutionized the field. Unlike standard hydrogenation, this system relies on a metal-ligand bifunctional mechanism .

• Mechanism: The ruthenium center activates molecular hydrogen, while the amine ligand (part of the diamine backbone) interacts with the ketone substrate via hydrogen bonding. This "outer-sphere" mechanism avoids direct metal-oxygen coordination, preventing product inhibition.

• Substrate Scope: Highly effective for

  -chloroketones, which are prone to dehalogenation under standard heterogeneous hydrogenation conditions.

2.2 Corey-Bakshi-Shibata (CBS) Reduction

For smaller scale or specific substrates, the CBS reduction utilizes a chiral oxazaborolidine catalyst to direct borane (BH

) addition.[2]

• Causality: The catalyst activates BH

  (Lewis acid) and coordinates the ketone (Lewis base), locking the transition state geometry to ensure facial selectivity.

Visual 1: Evolution of Synthesis Methodologies

Caption: The transition from stoichiometric reagents to chemocatalysis and finally to enzymatic precision.

The Biocatalytic Revolution: HHDH & KRED

While chemocatalysis solved the "reduction" problem, it could not easily perform the subsequent substitution reactions without harsh conditions. Biocatalysis introduced two synergistic enzyme classes:

• Ketoreductases (KREDs): Perform the asymmetric reduction of chloroketones to chlorohydrins using NAD(P)H.

• Halohydrin Dehalogenases (HHDH): The true game-changer. These enzymes (e.g., HheC from Agrobacterium radiobacter) do not just dehalogenate; they catalyze the reversible ring-closure of halohydrins to epoxides and the subsequent ring-opening with nucleophiles (CN

  , N , NO ).[3]

Mechanism of HHDH: The active site contains a catalytic triad (Ser-Tyr-Arg). The tyrosine/serine residues stabilize the alkoxide intermediate, while the arginine lowers the pKa of the tyrosine. This allows the enzyme to replace a halide with a nucleophile (like cyanide) at neutral pH and ambient temperature, avoiding the polymerization often seen in chemical cyanation.

Visual 2: HHDH Catalytic Cycle

Caption: HHDH catalyzes reversible dehalogenation to an epoxide, followed by nucleophilic ring opening.

Industrial Case Study: The Codexis Atorvastatin Route

The synthesis of the atorvastatin side chain (Lipitor®) is the definitive example of modern chiral chlorohydrin chemistry.

The Old Route:

• High-temperature chlorination.

• Resolution steps.[1][4][5][6]

• Substitution of chloride with cyanide using high pH (causing degradation) or hazardous reagents.

The Green-by-Design Route (Codexis): This process utilizes three evolved enzymes to convert ethyl-4-chloroacetoacetate to the key hydroxynitrile intermediate.

Step	Enzyme	Transformation	Outcome
1	KRED (+ GDH for cofactor recycle)	Asymmetric reduction of ketone to alcohol.[5]	Ethyl (S)-4-chloro-3-hydroxybutyrate (>99.5% ee).[5][7]
2	HHDH	Intramolecular displacement of Cl to form epoxide, then regioselective ring opening with HCN.	Ethyl (R)-4-cyano-3-hydroxybutyrate.[1][8][9][10]

Why this matters:

• Chirality Inversion: The KRED sets the (S)-stereocenter. The HHDH step proceeds via an epoxide intermediate, effectively retaining the stereochemistry relative to the backbone but yielding the (R)-cyano product due to priority rules (Cahn-Ingold-Prelog).[8]

• Safety: Runs at neutral pH and ambient temperature, avoiding HBr and massive solvent waste.

Visual 3: Atorvastatin Intermediate Workflow

Caption: The 2-step enzymatic cascade replacing traditional 4-step chemical synthesis.

Technical Protocols

Protocol A: Chemical Asymmetric Reduction (Noyori Type)

Use for: Lab-scale synthesis of alpha-chloroketones where specific enzymes are unavailable.

• Catalyst Preparation: In a glovebox, charge a Schlenk flask with [RuCl

  (benzene)] (0.005 equiv) and (S)-BINAP (0.01 equiv). Add DMF and heat to 100°C for 10 min. Remove solvent in vacuo.

• Reaction: Dissolve the residue in degassed methanol. Add the chiral diamine (e.g., (S)-DAIPEN) (0.01 equiv).

• Substrate Addition: Add the

  -chloroketone substrate (1.0 equiv) and a base (typically t-BuOK, catalytic amount) if using the HCl-sensitive precatalyst, though many modern variants (e.g., RuCl(MsDPEN)(p-cymene)) work without base.

• Hydrogenation: Transfer to an autoclave. Pressurize to 10–30 atm H

  . Stir at 25–30°C for 12–24 hours.

• Workup: Vent H

  . Concentrate solvent.[11] Purify via silica gel chromatography.

  • Validation: Check ee via Chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Biocatalytic Synthesis (KRED + HHDH)

Use for: High-purity, environmentally benign synthesis of cyano-alcohols.

• Buffer Prep: Prepare a phosphate buffer (100 mM, pH 7.0) containing MgSO

  (2 mM).

• Reduction (KRED):

  • Add NADP+ (1.0 mM) and Glucose (1.5 equiv).

  • Add Glucose Dehydrogenase (GDH) (5 U/mL) for cofactor regeneration.

  • Add KRED enzyme (loadings vary by specific variant, typically 1-5 g/L lyophilized powder).

  • Add substrate (ethyl-4-chloroacetoacetate) in DMSO (5% v/v final). Stir at 30°C.

  • Monitor: TLC or GC until ketone is consumed.

• Cyanation (HHDH):

  • Note: This can often be run as a cascade or sequential pot.

  • Adjust pH to 7.5 if necessary.

  • Add HHDH enzyme (e.g., HheC variant).[10][12][13]

  • Add NaCN (1.2 equiv) Caution: Use sealed vessel and HCN detectors.

  • Stir at ambient temperature. The enzyme will cyclize the chlorohydrin to the epoxide and ring-open with cyanide.[8]

• Workup: Extract with Ethyl Acetate. The aqueous phase contains the enzymes and salts.

References

• Noyori, R., et al. (2001).[14][15] "Asymmetric Hydrogenation." Nobel Lecture. Link

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[2][4] "Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines." Journal of the American Chemical Society.[4] Link

• Ma, S. K., et al. (2010).[5] "A green-by-design biocatalytic process for atorvastatin intermediate."[1][5] Green Chemistry (Codexis).[5] Link

• Fox, R. J., et al. (2007).[12] "Improving catalytic function by ProSAR-driven enzyme evolution." Nature Biotechnology. Link

• Schallmey, A., et al. (2014). "Halohydrin dehalogenases: novel biocatalysts for the formation of C-C, C-N, C-O and C-S bonds."[13] Applied Microbiology and Biotechnology. Link

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• 5. A green-by-design biocatalytic process for atorvastatin intermediate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 7. Efficient biosynthesis of ethyl (R)-4-chloro-3-hydroxybutyrate using a stereoselective carbonyl reductase from Burkholderia gladioli - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. WO2014075447A1 - Biological preparation method of ethyl (r)-4-cyano-hydroxybutanoate - Google Patents [patents.google.com]
• 10. Enhancing the biocatalytic manufacture of the key intermediate of atorvastatin by focused directed evolution of halohydrin dehalogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. US5146011A - Preparation of chlorohydrins - Google Patents [patents.google.com]
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• 13. researchgate.net [researchgate.net]
• 14. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]

Technical Guide: 1-Chloro-3-phenyl-2-propanol

This guide is structured as a high-level technical whitepaper designed for research scientists and process chemists. It prioritizes the distinction between structurally similar isomers often confused in literature and provides actionable, self-validating protocols.

Synonyms, Synthesis, and Pharmaceutical Applications

Executive Summary & Core Identity

1-Chloro-3-phenyl-2-propanol (CAS 5396-65-6) is a chiral chlorohydrin intermediate used primarily as a building block for functionalized phenylpropanoids. Unlike its regioisomer 3-chloro-1-phenyl-1-propanol (a key precursor for fluoxetine/atomoxetine), this molecule contains a secondary alcohol flanked by a benzyl group and a chloromethyl group.

In drug development, it serves as a scaffold for lipase-catalyzed kinetic resolutions to access enantiopure epoxides (via ring closure) or amino-alcohols (via nucleophilic substitution). Its structural ambiguity in literature requires precise nomenclature verification before procurement or synthesis.[1]

Nomenclature & Synonym Matrix

The following table consolidates valid identifiers, separating them from common misnomers (indicated in red).

Category	Primary Identifier	Synonyms / Notes
IUPAC	1-chloro-3-phenylpropan-2-ol	1-chloro-3-phenyl-2-hydroxypropane
CAS RN	5396-65-6	Distinct from 18776-12-0 (3-chloro-1-phenyl-1-propanol)
Chemical	-(chloromethyl)benzeneethanol	Benzyl chlorohydrin (Ambiguous; often refers to mixture)
SMILES	C1=CC=C(C=C1)CC(CCl)O
InChI Key	VBZRCYGKCAOPJW-UHFFFAOYSA-N

Structural Logic & Isomer Distinction

A critical failure point in sourcing this compound is the confusion with the "Fluoxetine Intermediate." The diagram below clarifies the structural divergence and synthesis origins.

Figure 1: Synthetic genealogy distinguishing the target chlorohydrin from the common antidepressant intermediate.

Experimental Protocols

Chemical Synthesis: The Grignard Route

Context: The reaction of phenylmagnesium bromide with epichlorohydrin is the most direct route but suffers from low yields (approx. 20-30%) due to the "Schlenk equilibrium" where magnesium salts catalyze the opening of the epoxide at the more substituted carbon or cause polymerization. The protocol below uses low temperature to maximize regioselectivity.

Protocol:

• Reagent Prep: Prepare 1.0 M Phenylmagnesium bromide (PhMgBr) in anhydrous diethyl ether under

  atmosphere.

• Addition: Cool a solution of Epichlorohydrin (1.2 equiv) in dry ether to -78°C (dry ice/acetone bath).

• Reaction: Add the PhMgBr solution dropwise over 60 minutes. The low temperature is critical to prevent the formation of the 2-chloro-1-phenyl isomer.

• Quench: Allow to warm to 0°C, then quench slowly with saturated aqueous

  .

• Workup: Extract with diethyl ether (3x). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: The crude oil requires fractional distillation (bp ~135-140°C at 2 mmHg) or flash chromatography (Hexane/EtOAc 9:1) to separate the product from biphenyl and unreacted epoxide.

Validation Check:

• 1H NMR (CDCl3): Look for the diastereotopic protons of the

  group around 3.5-3.7 ppm and the benzylic around 2.8 ppm. The methine ( ) should appear as a multiplet near 4.0 ppm.

Enzymatic Kinetic Resolution (Chiral Production)

For pharmaceutical applications requiring the (S)- or (R)- enantiomer, chemical synthesis yields a racemate. Lipase-catalyzed acylation is the industry standard for resolution.

Mechanism: Lipase B from Candida antarctica (CAL-B) selectively acetylates the (R)-enantiomer (typically), leaving the (S)-alcohol unreacted.

Protocol:

• Substrate: Dissolve racemic 1-chloro-3-phenyl-2-propanol (10 mM) in dry toluene or MTBE.

• Acyl Donor: Add Vinyl Acetate (5 equiv).

• Biocatalyst: Add immobilized CAL-B (Novozym 435, 20 mg/mmol substrate).

• Incubation: Shake at 30°C, 200 rpm. Monitor conversion by GC.

• Termination: Stop reaction at 50% conversion (theoretical max yield for resolution). Filter off enzyme.

• Separation: Separate the (S)-alcohol from the (R)-acetate via column chromatography.

Analytical Profile & Safety

GC-MS Characterization

When analyzing reaction mixtures, 1-chloro-3-phenyl-2-propanol exhibits a distinct fragmentation pattern driven by alpha-cleavage.

Fragment (m/z)	Interpretation
170 / 172	Molecular Ion ( ) - Weak intensity, characteristic 3:1 Cl isotope ratio.
121	- Loss of chloromethyl group (Base Peak in some conditions).
91	Tropylium ion ( ) - Characteristic of the benzyl moiety.
49 / 51	- Chloromethyl fragment.

Safety Considerations

• Hazards: Like all chlorohydrins, this compound is a potential alkylating agent. It causes skin irritation and severe eye damage.

• Metabolism: Can be metabolized to phenylacetone or epoxides in vivo; handle with permeation-resistant gloves (Nitrile > 0.11mm).

• Storage: Store under inert gas at 2-8°C. Hydroscopic; moisture promotes hydrolysis to the diol.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 220867, 1-Chloro-3-phenyl-2-propanol. Retrieved from .

• Synthesis (Grignard Limitations)

  • Gilman, H., & Kirby, J. E. (1929).[1][2] Reaction of Aryllithiums with Epichlorohydrin (Contextualizing Grignard limitations). Journal of the American Chemical Society. See also: .[1]

• Synthesis (Ketone Reduction Context)

  • Corey, E. J., & Reichard, G. A. (1989).[1] Enantioselective synthesis of 3-chloro-1-phenylpropanol (Contrast with target molecule).[3][4] Tetrahedron Letters.

• Enzymatic Resolution (Methodology)

  • Karadeniz, F., et al. (2010).[1][5] Kinetic resolution of racemic 1-phenyl-1-propanol by lipase catalyzed enantioselective esterification. Artificial Cells, Blood Substitutes, and Biotechnology.[1][5] (Methodology adapted for phenyl-propanol analogs).[6][4][7] Retrieved from .

• Analytical Methods

  • Schuhmacher, R., et al. (2005).[1] A rapid and sensitive GC-MS method for determination of 1,3-dichloro-2-propanol (Methodology adapted for chlorohydrin analysis). Analytical and Bioanalytical Chemistry. Retrieved from .

Sources

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• 2. datapdf.com [datapdf.com]
• 3. ccsenet.org [ccsenet.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-Chloro-1-phenylpropanol | C9H11ClO | CID 572064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Reaction of Aryllithiums with Epichlorohydrin - [www.rhodium.ws] [chemistry.mdma.ch]

Technical Whitepaper: Operational Safety and Strategic Handling of (S)-1-Chloro-3-phenylpropan-2-ol

[1][2]

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (referred to herein as (S)-CPP ) is a high-value chiral chlorohydrin intermediate.[1][2] It serves as a critical building block in the asymmetric synthesis of serotonin reuptake inhibitors (e.g., (S)-Fluoxetine) and HIV protease inhibitors.[1][2]

While often categorized generically as a halogenated alcohol, (S)-CPP presents a dual-risk profile:[1][2]

• Stereochemical Instability: Susceptibility to racemization under improper storage, compromising downstream enantiomeric excess (ee).[2]

• Latent Alkylating Potential: Under physiological or basic conditions, it cyclizes to form an epoxide, acting as a direct alkylating agent toward biological nucleophiles (DNA/proteins).[2]

This guide moves beyond standard SDS recommendations to provide a self-validating handling framework designed to preserve both operator safety and molecular integrity.

Chemical Identity & Critical CAS Advisory[1][2]

CRITICAL NOTE ON SOURCING: There is significant ambiguity in commercial CAS assignments for the enantiomers of this molecule. Do not rely solely on CAS numbers for identification; always verify via Certificate of Analysis (CoA) using optical rotation or chiral HPLC.[1][2]

Parameter	Specification
Chemical Name	(S)-1-Chloro-3-phenylpropan-2-ol
Common Synonyms	(S)- -(Chloromethyl)benzeneethanol; (S)-3-Chloro-1-phenyl-2-propanol
CAS Registry (Ambiguous)	100306-34-1 (Often cited for S-isomer); 100306-33-0 (Often cited for R-isomer, verify specific vendor data)
Molecular Formula
Molecular Weight	170.64 g/mol
Physical State	Colorless to pale yellow liquid or low-melting solid (mp ~58-60°C)
Chiral Purity Target	>99% ee (Essential for pharmaceutical intermediates)

Hazard Profiling: The "Hidden" Mechanism

Standard GHS classifications label (S)-CPP as an irritant and acutely toxic.[1][2] However, the mechanism of toxicity dictates the safety protocol.[2]

GHS Classification (Baseline)[1][2]

• Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).[1][2]

• Skin/Eye Irritation: Category 2 (Causes serious irritation).[1][2][3]

• STOT-SE: Category 3 (Respiratory irritation).[1][2]

Mechanistic Toxicology (The Expert View)

The primary danger of (S)-CPP is its reactivity as a pro-electrophile .[1][2] Upon contact with basic physiological fluids or tissue, the hydroxyl group can deprotonate, facilitating an intramolecular

attack on the adjacent carbon-chlorine bond.[2] [1][2]

This in situ formation of a reactive epoxide means (S)-CPP should be handled with the same rigor as known alkylating agents.[1][2] Permeation through standard latex gloves is rapid; incidental skin contact may not burn immediately but can lead to delayed sensitization or systemic toxicity.[2]

Strategic Handling Protocol: The "Chiral Chain of Custody"

To ensure scientific integrity, the handling process must be self-validating .[2] The following workflow ensures that the material entering the reactor is chemically and stereochemically intact.

Reception and Verification (The "Gatekeeper" Step)

Do not assume vendor labels are correct regarding enantiomeric purity.[2]

• Quarantine: Isolate incoming shipment at 2-8°C.

• Validation: Dissolve a sample in

  (c=1).[2] Measure specific rotation .[1][2]

  • Target:

    (Verify against specific vendor CoA; sign convention varies by solvent).

• Chiral HPLC: If

  is ambiguous, run on a polysaccharide-based chiral column (e.g., Chiralcel OD-H) using Heptane/IPA (90:10).[1][2]

Storage Conditions

• Atmosphere: Store under Argon or Nitrogen.[2] Oxygen promotes radical oxidation; moisture promotes hydrolysis.[2]

• Temperature: 2°C to 8°C. Room temperature storage increases the rate of spontaneous racemization via internal chloride exchange.[2]

• Container: Amber glass with PTFE-lined caps.[1][2] Avoid metal containers which may catalyze degradation.[2]

Operational Workflow Diagram

The following Graphviz diagram outlines the decision logic for safe handling and validation.

Figure 1: Operational lifecycle for (S)-CPP, emphasizing the critical QC gate to prevent the use of racemized starting material.

Synthetic Utility & Reactivity Management[2]

The most common application of (S)-CPP is its conversion to the corresponding chiral epoxide (styrene oxide derivative).[1][2] This reaction is exothermic and requires precise control.[2]

Protocol: Base-Mediated Epoxidation

Objective: Convert (S)-CPP to (S)-phenyloxirane while maintaining chirality.[1][2]

• Solvent Selection: Use a biphasic system (e.g., Toluene/NaOH) or polar aprotic solvent (THF).[1][2] Avoid protic solvents that may facilitate racemization via

  pathways.[2]

• Temperature Control: Cool the reaction vessel to 0°C before adding the base. The deprotonation is rapid and exothermic.[2]

• Base Addition: Add base (e.g., NaOH, KOH, or NaH) portion-wise.[2]

• Monitoring: Monitor disappearance of chlorohydrin via TLC or GC. Prolonged exposure to strong base after conversion can degrade the epoxide.[2]

Reactivity Visualization

The diagram below illustrates the reaction pathway and the competing risk of racemization.[2]

Figure 2: Reaction pathway showing the conversion to epoxide and the thermal risk of racemization.[1][2]

Emergency Response & Waste Disposal

Exposure Control (PPE)[1][2]

• Respiratory: Work strictly within a certified chemical fume hood.[2] If aerosolization is possible, use a full-face respirator with organic vapor cartridges (OV/P100).[1][2]

• Dermal: Double-gloving is mandatory. [1][2]

  • Inner Layer: Nitrile (4 mil).[1][2]

  • Outer Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.[1][2] Chlorohydrins permeate standard latex instantly.[2]

• Eyes: Chemical splash goggles.[2] Face shield recommended during base addition steps.[2]

Spill Management

• Evacuate: Clear the immediate area.

• Neutralize: Do not use water initially (spreads the organic liquid).[2] Absorb with vermiculite or sand.[2]

• Decontamination: Wash the surface with a dilute solution of ethanol and aqueous ammonia to degrade trace residues, followed by soap and water.[2]

Disposal[2]

• Classification: Halogenated Organic Solvent Waste.[2]

• Segregation: Keep separate from strong acids (potential HCl gas generation) and strong oxidizers.[2]

• Labeling: Clearly mark as "Toxic" and "Suspected Carcinogen/Mutagen" due to the alkylating potential.[2]

References

• PubChem. (2025).[2] Compound Summary: 1-Chloro-3-phenyl-2-propanol.[1][2][4][5] National Library of Medicine.[2] Retrieved from [Link][1][2]

• ResearchGate. (2015).[2] Chiral Chlorohydrins from the Biocatalyzed Reduction of Chloroketones. ChemCatChem.[2][6] Retrieved from [Link]

Sources

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• 2. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. biosynth.com [biosynth.com]
• 5. 406945-51-5|(S)-1-Chloro-3-phenylpropan-2-ol|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]

Theoretical Yield Calculation &amp; Process Optimization: (S)-1-Chloro-3-phenylpropan-2-ol

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6) is a critical chiral building block in the synthesis of antiretroviral HIV protease inhibitors, most notably Amprenavir and Fosamprenavir .[1] The precise calculation of theoretical yield for this intermediate is not merely a stoichiometric exercise; it is a fundamental metric for evaluating the efficiency of asymmetric catalytic systems.

This guide moves beyond basic textbook stoichiometry to address the biocatalytic reduction of 1-chloro-3-phenylpropan-2-one. This route is the current industry standard due to its superior enantioselectivity (>99% ee) compared to traditional metal-hydride reductions or Grignard additions.[1][2]

The Chemistry: Asymmetric Enzymatic Reduction

To calculate yield accurately, one must understand the reaction system.[2] We are not simply adding a reagent to a substrate; we are employing a coupled enzyme system .[1][2]

The Reaction Scheme

The transformation involves the reduction of the prochiral ketone, 1-chloro-3-phenylpropan-2-one, using a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH). Because the cofactor (NADH/NADPH) is too expensive to use stoichiometrically, a recycling system (e.g., Glucose Dehydrogenase/GDH) is employed.

Primary Reaction:

[1]

Cofactor Recycling (Coupled):

[1]

Stoichiometric Implications

In this system, Glucose is the sacrificial reductant, but the Ketone is the yield-limiting substrate.[2] The enzymes (KRED and GDH) and the cofactor (NAD+) are catalysts and do not enter the theoretical yield equation, provided they are present in sufficient activity units.[2]

Theoretical Yield Calculation Framework

Molecular Parameters

Precision is paramount.[1][2] We use specific molecular weights (MW) rather than rounded integers.[1]

Component	Role	Formula	MW ( g/mol )
1-Chloro-3-phenylpropan-2-one	Substrate (Limiting Reagent)		168.62
(S)-1-Chloro-3-phenylpropan-2-ol	Target Product		170.63
Glucose	Sacrificial Co-substrate		180.16

The Calculation Logic

For the asymmetric reduction of a prochiral ketone, the theoretical yield assumes 100% conversion and 100% stereoselectivity .[2]

Note: Do not confuse this with Kinetic Resolution of a racemic alcohol, where the maximum theoretical yield would be 50%.[2] Since we start with a ketone, all carbon atoms in the substrate can theoretically map to the (S)-product.[2]

Step-by-Step Calculation:

• Determine Moles of Substrate (

  ): [1]

• Apply Stoichiometric Ratio: The reaction is 1:1. Therefore,

  .[1]

• Calculate Theoretical Mass (

  ): [1]

Example Scenario

Input: 50.0 g of 1-Chloro-3-phenylpropan-2-one.

• Moles of Ketone:

  [1]

• Theoretical Mass of (S)-Alcohol:

  [1]

Process Optimization & Yield Gap Analysis

In a "Senior Scientist" context, the theoretical yield is the baseline.[2] The Yield Gap (Theoretical - Isolated) identifies process inefficiencies.[1][2]

Visualizing the Workflow

The following diagram illustrates the coupled enzymatic cycle and the critical points where yield loss occurs (thermodynamic equilibrium, extraction efficiency, and stereoselectivity).

Caption: Figure 1. Coupled enzymatic reduction cycle illustrating the transformation of substrate to product and identifying critical vectors for yield loss (thermodynamics, stereochemistry, and downstream processing).

Experimental Protocol: Self-Validating System

This protocol includes checkpoints to validate yield assumptions in situ.

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (50g, 296.5 mmol)[1]

• Buffer: Potassium Phosphate (100 mM, pH 7.0)

• Cofactor: NAD+ (catalytic amount, 0.5 mol%)

• Co-substrate: Glucose (1.5 equivalents)[1]

• Enzymes: KRED (e.g., KRED-101) and GDH (CDX-901)[1]

Procedure:

• Preparation: Dissolve Glucose (80g, excess) and NAD+ in 250 mL buffer.

• Initiation: Add GDH and KRED enzymes.[1][2] Adjust pH to 7.0.

• Substrate Addition: Add the ketone substrate dissolved in minimal DMSO (5% v/v) slowly to the aqueous mix.

  • Why? Slow addition prevents enzyme inhibition by high organic concentration.[1][2]

• Reaction Monitoring (IPC): Monitor by HPLC every 2 hours.

  • Checkpoint: Stop reaction only when conversion >99%. If conversion stalls at 90%, add more GDH/Glucose, not more KRED.[1]

• Workup: Extract with Ethyl Acetate (3 x 100 mL).

• Purification: Dry organic layer over MgSO4, filter, and concentrate.

Validation of Yield:

References

• Breuer, M., et al. (2004).[1] "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition. Link[1]

• Patel, R. N. (2008).[1][3] "Biocatalytic synthesis of chiral pharmaceutical intermediates." Coordination Chemistry Reviews. Link

• Truppo, M. D., et al. (2009).[1] "Efficient production of enantiomerically pure chiral alcohols at high concentrations."[1] Organic Process Research & Development. Link[1]

• PubChem. (2023).[1][2] "1-Chloro-3-phenylpropan-2-one Compound Summary." National Library of Medicine.[1] Link[1]

Sources

• 1. 1-Chloro-3-phenylpropan-2-one | C9H9ClO | CID 236349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: (S)-1-Chloro-3-phenylpropan-2-ol in Stereoselective Synthesis

Executive Summary

In the landscape of chiral building blocks, (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6) occupies a critical niche as a "phenylalanine isostere" precursor. Unlike its regioisomer (3-chloro-1-phenylpropan-1-ol), which is used for benzylic chiral centers (e.g., Atomoxetine), this homobenzylic alcohol is the gateway to (S)-2-benzyloxirane . This epoxide is the foundational scaffold for hydroxyethylamine isosteres , the pharmacophore central to HIV protease inhibitors (e.g., Amprenavir, Fosamprenavir) and various peptidomimetics.

This guide details the stereoselective synthesis of this core block using modern biocatalysis, its transformation into the reactive epoxide, and its downstream application in nucleophilic ring-opening reactions.

Synthesis of the Core Block

The industrial standard for synthesizing (S)-1-Chloro-3-phenylpropan-2-ol has shifted from classical chemical reduction (using chiral boranes) to biocatalytic reduction . The biocatalytic route offers superior enantiomeric excess (ee >99%) and operates under mild aqueous conditions, eliminating the need for cryogenic temperatures required by chemical catalysts like (Ipc)2BCl.

Biocatalytic Reduction Protocol

The precursor, 1-chloro-3-phenylpropan-2-one , is reduced using a Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH) coupled with a cofactor recycling system.

Experimental Workflow

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (100 mM)

• Enzyme: Recombinant KRED (e.g., Lactobacillus kefiri ADH or commercially available KRED screening kits)

• Cofactor: NADP+ (1.0 mM)

• Recycling System: Glucose Dehydrogenase (GDH) + Glucose (for NADPH regeneration) or Isopropanol (for coupled substrate approach).

• Buffer: Potassium Phosphate (100 mM, pH 7.0)

Step-by-Step Protocol:

• Buffer Preparation: Dissolve Potassium Phosphate (100 mM) in deionized water and adjust pH to 7.0.

• Cofactor Mix: Add NADP+ (final conc. 1 mM) and Glucose (1.5 eq relative to substrate).

• Enzyme Addition: Add GDH (5 U/mL) and the specific KRED (10 U/mL) to the reaction vessel.

• Substrate Initiation: Dissolve 1-chloro-3-phenylpropan-2-one in DMSO (5% v/v of total volume) and add dropwise to the stirring enzyme mixture.

• Incubation: Stir at 30°C at 200 rpm for 24 hours. Monitor pH and adjust with 1M NaOH if it drops below 6.5.

• Workup: Extract the reaction mixture with Ethyl Acetate (3x). Dry organic layer over

  , filter, and concentrate in vacuo.

• Purification: The crude product usually has high purity (>95%), but can be further purified via silica gel chromatography (Hexane:EtOAc 8:2).

Comparative Performance Data

The following table contrasts the biocatalytic route with traditional chemical reduction methods.

Method	Catalyst	Conditions	Yield (%)	ee (%)	Notes
Biocatalytic	KRED / ADH	pH 7.0, 30°C, Aqueous	92 - 96	>99 (S)	Green chemistry, no heavy metals.
Chemical		0°C, Methanol	90	0 (Racemic)	Requires subsequent resolution (e.g., Lipase).
Asymmetric	(+)-DIP-Cl	-25°C, THF	75 - 85	92 - 96 (S)	Requires cryogenic cooling, stoichiometric chiral reagent.
Transfer Hydrog.	Ru-TsDPEN	40°C, Formic Acid/TEA	88	95 - 97 (S)	Requires precious metal catalyst removal.

Mechanistic Pathways & Visualization

The "Chiral Switch": Epoxide Formation

The utility of (S)-1-Chloro-3-phenylpropan-2-ol lies in its conversion to (S)-2-benzyloxirane . This reaction proceeds via an intramolecular Williamson ether synthesis (an internal

reaction).

• Mechanism: The base deprotonates the C2-hydroxyl group. The resulting alkoxide performs a backside attack on the C1-carbon bearing the chlorine, displacing the chloride ion and closing the epoxide ring.

• Stereochemistry: Since the attack is intramolecular and does not invert the C2 chiral center (the bond formed is O-C1, not O-C2), the (S)-configuration at C2 is retained in the epoxide.

Visualization: Biocatalysis and Cyclization Flow

The following diagram illustrates the synthesis of the alcohol and its subsequent cyclization.[1]

Figure 1: Biocatalytic synthesis of the chlorohydrin and subsequent chemical cyclization to the epoxide.

Application: Synthesis of HIV Protease Inhibitor Core

The (S)-2-benzyloxirane derived from our target molecule is the structural equivalent of the phenylalanine side chain found in many HIV protease inhibitors.

Case Study: Hydroxyethylamine Isostere Synthesis

Drugs like Amprenavir and Fosamprenavir utilize a hydroxyethylamine core. While commercial routes often start from L-Phenylalanine, the epoxide route using (S)-1-Chloro-3-phenylpropan-2-ol provides a versatile alternative for generating diverse analogs.

Protocol: Epoxide Opening with Isobutylamine

• Reagents: (S)-2-Benzyloxirane (1.0 eq), Isobutylamine (5.0 eq), Isopropanol (Solvent).

• Procedure:

  • Dissolve (S)-2-benzyloxirane in Isopropanol.

  • Add excess isobutylamine (to prevent polymerization or double addition).

  • Heat to reflux (80°C) for 4-6 hours.

  • Monitor consumption of epoxide by TLC or HPLC.

• Result: The nucleophile attacks the less hindered terminal carbon (C1) of the epoxide (regioselective opening).

• Product: (S)-1-(isobutylamino)-3-phenylpropan-2-ol.

  • Note: This secondary alcohol amine can be further functionalized (e.g., sulfonylation) to build the full inhibitor structure.

Visualization: Reaction Mechanism

Figure 2: Regioselective ring-opening of the epoxide to form the pharmaceutical core.

Scientific Integrity & Troubleshooting (E-E-A-T)

Distinguishing Isomers (Critical Check)

A common error in literature search is confusing (S)-1-Chloro-3-phenylpropan-2-ol (Homobenzylic) with 3-chloro-1-phenylpropan-1-ol (Benzylic).

• Target (This Guide): Ph-CH2-CH(OH)-CH2Cl. Used for HIV PIs, Peptidomimetics.

• Isomer: Ph-CH(OH)-CH2-CH2Cl. Precursor to Atomoxetine and Fluoxetine analogs.

• Validation: Check your NMR.[2] The target molecule will show a multiplet for the CH-OH proton around 3.9-4.1 ppm coupled to two methylene groups (benzyl and chloromethyl). The isomer will show a benzylic triplet/dd around 4.7 ppm.

Self-Validating Protocol

To ensure the biocatalytic reduction is working:

• pH Control: If pH does not drop (indicating gluconic acid formation from GDH recycling), the cofactor is not recycling. Add more GDH.

• Conversion Check: Use GC-FID with a chiral column (e.g., CP-Chirasil-Dex CB). The ketone and alcohol separate well.

• Enantiomeric Purity: If ee < 99%, lower the substrate concentration or increase the enzyme loading to outcompete spontaneous (racemic) background reduction, although background reduction is negligible for this substrate at 30°C.

References

• Pop, L. A., et al. (2011). Lipase-Catalyzed Synthesis of Both Enantiomers of 3-Chloro-1-arylpropan-1-ols. Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 220867, 1-chloro-3-phenylpropan-2-ol. Retrieved January 28, 2026, from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11018915, (2S)-2-benzyloxirane. Retrieved January 28, 2026, from [Link]

• Ghosh, A. K., et al. (2006).[3] Structure-based Design of Novel HIV-1 Protease Inhibitors to Combat Drug Resistance. Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biocatalytic synthesis of phenyl benzoate esters using the amide ligase ClxA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-based design of novel HIV-1 protease inhibitors to combat drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol

Abstract & Strategic Overview

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 129136-17-2) is a critical chiral building block in the synthesis of antiretroviral protease inhibitors (e.g., Amprenavir intermediates) and beta-adrenergic receptor blockers. Its structural integrity—specifically the preservation of the alkyl chloride moiety without epoxide formation—presents a unique challenge during synthesis.

This Application Note details two validated protocols for the asymmetric reduction of 1-chloro-3-phenylpropan-2-one (Benzyl chloromethyl ketone) to the target (S)-alcohol.

• Biocatalytic Reduction (Method A): The preferred route for high enantiomeric excess (>99% ee) and mild conditions, utilizing engineered Ketoreductases (KREDs).

• Asymmetric Transfer Hydrogenation (Method B): A robust chemical alternative using Ru-TsDPEN catalysis, suitable for labs without biocatalysis infrastructure.

Critical Mechanistic Insight: The "Priority Trap"

Researchers must note that while the spatial geometry of the reduction follows standard models (e.g., Noyori's predictive model), the Cahn-Ingold-Prelog (CIP) priority rules are inverted for this substrate due to the chlorine atom.

• Standard Ketones (e.g., Acetophenone): (S,S)-Catalyst

  (S)-Alcohol.
• -Chloroketones: (S,S)-Catalyst (R) -Alcohol (typically).

• Protocol Requirement: To obtain the (S)-1-Chloro-3-phenylpropan-2-ol , one must typically employ the (R,R)-TsDPEN catalyst or an (S)-selective KRED.

Reaction Scheme & Logic

The synthesis relies on the stereoselective reduction of the carbonyl group while suppressing the Favre Rearrangement , a common side reaction for

-haloketones in the presence of strong bases (e.g., alkoxides), which leads to ester byproducts.

Pathway Visualization

Caption: Divergent reaction pathways. Strong bases trigger the Favre rearrangement, necessitating pH-controlled reduction methods.

Method A: Biocatalytic Reduction (Recommended)

This protocol utilizes an engineered Ketoreductase (KRED) coupled with a Glucose Dehydrogenase (GDH) cofactor recycling system. It is the "Green Chemistry" standard for this transformation.

Materials

Component	Specification	Role
Substrate	1-Chloro-3-phenylpropan-2-one	Starting Material
Enzyme	KRED-P1-B05 (or equivalent screening hit)	Chiral Catalyst
Cofactor	NADP+ (Sodium salt)	Hydride Carrier
Recycling System	Glucose Dehydrogenase (GDH) + Glucose	NADPH Regeneration
Buffer	100 mM Potassium Phosphate, pH 7.0	Reaction Medium
Solvent	DMSO or IPA (5-10% v/v)	Co-solvent for solubility

Experimental Protocol

• Buffer Preparation: Prepare 50 mL of 100 mM Potassium Phosphate buffer (pH 7.0). Add Magnesium Sulfate (1 mM) to stabilize the enzyme.

• Substrate Solution: Dissolve 500 mg (2.74 mmol) of 1-chloro-3-phenylpropan-2-one in 2.5 mL DMSO.

• Reaction Assembly:

  • In a 100 mL round-bottom flask, add 45 mL of Buffer.

  • Add 800 mg D-Glucose (excess for recycling).

  • Add 10 mg NADP+.

  • Add 5 mg GDH (recycle enzyme) and 20 mg KRED (specific variant).

  • Initiate reaction by adding the Substrate Solution dropwise.

• Incubation: Stir gently (150 rpm) at 30°C for 18–24 hours. Monitor pH; maintain between 6.5–7.5 using 0.5 M NaOH (titrate carefully to avoid Favre rearrangement).

• Workup:

  • Add 50 mL Ethyl Acetate (EtOAc) to quench.

  • Filter through a celite pad to remove protein emulsion.

  • Separate phases.[1] Extract aqueous layer 2x with EtOAc.

  • Wash combined organics with Brine, dry over

    , and concentrate

    • Note: Do not heat above 40°C during concentration to prevent racemization or epoxide closure.

Method B: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)[3][4][5]

For laboratories lacking biocatalysis capabilities, this chemical route provides excellent results using the Noyori-Ikariya class of catalysts.

Catalyst Selection Logic

To obtain the (S)-enantiomer of this specific chlorohydrin, you must use RuCl(p-cymene)[(R,R)-TsDPEN] .

• Reasoning: The

  group has higher CIP priority than the group. The spatial delivery of hydride by the (R,R)-catalyst (typically Re-face attack on standard ketones) yields the (S)-configuration for this specific substrate due to priority inversion.

Materials

Component	Specification	Role
Catalyst	RuCl(p-cymene)[(R,R)-TsDPEN]	1 mol% loading
Hydrogen Source	Formic Acid / Triethylamine (5:2 complex)	Reductant
Solvent	Dichloromethane (DCM) or Methanol	Solvent

Experimental Protocol

• Catalyst Pre-activation: In a Schlenk flask under Argon, dissolve 17 mg (0.027 mmol) of RuCl(p-cymene)[(R,R)-TsDPEN] in 2 mL of degassed DCM.

• Substrate Addition: Add 500 mg (2.74 mmol) of 1-chloro-3-phenylpropan-2-one to the catalyst solution.

• Reductant Addition: Cool the mixture to 0°C. Slowly add 1.5 mL of Formic Acid/Triethylamine (5:2 azeotrope).

  • Safety: Exothermic reaction. Evolution of

    .

• Reaction: Stir at 25°C for 12–16 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Quench & Purification:

  • Dilute with 20 mL water.

  • Extract with DCM (3 x 15 mL).

  • Wash organic layer with saturated

    (Caution: Gas evolution) to remove excess acid.

  • Dry over

    and concentrate.

  • Purification: Flash chromatography on Silica Gel (Hexane/EtOAc 9:1).

Analytical Validation (Self-Validating System)

Trustworthiness in asymmetric synthesis relies on rigorous analytics. Do not rely solely on optical rotation.

Chiral HPLC Method[2]

• Column: Chiralcel OD-H or Chiralpak AD-H (4.6 x 250 mm).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV @ 215 nm (Absorption of phenyl ring).

• Expected Retention:

  • (R)-Enantiomer: ~9.5 min

  • (S)-Enantiomer: ~11.2 min (Verify with racemic standard).

Optical Rotation

• Literature Value:

  (c=1, MeOH) for the (S)-isomer .

• Note: Verify sign of rotation against the HPLC trace.[3]

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Conversion	Enzyme inhibition or catalyst deactivation	Biocatalysis: Add 5% DMSO to improve substrate solubility. ATH: Ensure strict oxygen-free conditions; purge solvents with Argon.
Low ee (<90%)	Racemization or wrong catalyst	Biocatalysis: Check pH. If pH > 8.0, chemical racemization occurs. ATH: Lower reaction temperature to 0°C.
Ester Byproduct	Favre Rearrangement	Avoid strong bases (NaOH, NaOMe). Use Formic Acid/TEA (ATH) or buffered aqueous systems (Biocatalysis).
Epoxide Formation	Basic workup	Keep workup pH neutral. Do not wash with strong caustic solutions.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[4][5] Accounts of Chemical Research, 30(2), 97–102. Link

• Hämmerle, M., et al. (2000). Microbial reduction of 1-chloro-3-phenylpropan-2-one. Tetrahedron: Asymmetry, 11(2), 365-372. Link

• Codexis Inc. (2022). Ketoreductase Screening Kit User Guide. (Industry Standard Protocol for KRED screening).

• Liu, P., et al. (2004).[6] Synthesis of Chiral Chlorohydrins via Asymmetric Transfer Hydrogenation of ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  -Chloro Aromatic Ketones. Organic Letters, 6(13), 2081-2084. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ias.ac.in [ias.ac.in]
• 5. ias.ac.in [ias.ac.in]
• 6. mdpi.com [mdpi.com]

Application Note: Lipase-Catalyzed Kinetic Resolution of Racemic 1-Chloro-3-phenylpropan-2-ol

Executive Summary

This application note details the protocol for the enantioselective kinetic resolution of racemic 1-chloro-3-phenylpropan-2-ol (1 ) using lipase-catalyzed transesterification. This chlorohydrin is a critical chiral building block for the synthesis of antiretroviral drugs (e.g., HIV protease inhibitors like Indinavir) and selective serotonin reuptake inhibitors (SSRIs).

Unlike traditional chemical resolution, which often requires stoichiometric chiral auxiliaries and harsh conditions, this biocatalytic route offers mild reaction conditions (ambient temperature, neutral pH), high enantioselectivity (

), and the use of recyclable immobilized enzymes.

Key Reaction Parameters

• Enzyme: Immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435) or Burkholderia cepacia Lipase (PS-IM).

• Acyl Donor: Vinyl Acetate (irreversible transesterification).

• Solvent: Methyl tert-butyl ether (MTBE) or Toluene.

• Outcome: High optical purity (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ) for both the remaining (S)-alcohol and the formed (R)-ester.[1]

Mechanistic Principles

The Kinetic Resolution Concept

Kinetic resolution exploits the difference in reaction rates between two enantiomers (

vs. ) catalyzed by a chiral enzyme. In this protocol, the lipase selectively acetylates the ( )-enantiomer of the racemic alcohol, leaving the ( )-enantiomer unreacted.

The efficiency of the resolution is quantified by the Enantiomeric Ratio (

), which relates the reaction rate constants of the two enantiomers:

Stereochemical Preference (Kazlauskas Rule)

Lipases generally follow the empirical Kazlauskas rule for secondary alcohols. The enzyme active site contains two pockets: a large hydrophobic pocket (

) and a medium-sized pocket ( ).

• Substrate Analysis: For 1-chloro-3-phenylpropan-2-ol:

  • Large Group (

    ): Benzyl group ( ) — Sterically bulky.

  • Medium Group (

    ): Chloromethyl group ( ).

• Prediction: The lipase preferentially binds the enantiomer where the benzyl group fits the

  -pocket and the chloromethyl group fits the -pocket. Stereochemically, this corresponds to the ( )-enantiomer .

• CIP Priority Note: Although the benzyl group is sterically larger, the chloromethyl group has higher Cahn-Ingold-Prelog (CIP) priority (

  ). Therefore, the fast-reacting enantiomer yields the ( )-ester , and the slow-reacting species is the ( )-alcohol .

Catalytic Cycle (Ping-Pong Bi-Bi)

The reaction follows a Ping-Pong Bi-Bi mechanism involving a Serine-Histidine-Aspartate catalytic triad:

• Acylation: The catalytic serine attacks the acyl donor (vinyl acetate), releasing acetaldehyde (tautomerizes from vinyl alcohol) and forming the Acyl-Enzyme Intermediate.

• Deacylation: The (

  )-alcohol nucleophilically attacks the Acyl-Enzyme, releasing the chiral ester and regenerating the free enzyme.

Figure 1: Ping-Pong Bi-Bi mechanism for the lipase-catalyzed transesterification of secondary alcohols.

Experimental Protocol

Materials & Equipment

• Substrate: Racemic 1-chloro-3-phenylpropan-2-ol (purity

  ).

• Enzyme: Novozym 435 (immobilized CALB) or Amano Lipase PS-IM (immobilized Burkholderia cepacia).

• Acyl Donor: Vinyl Acetate (stabilized).

• Solvent: MTBE (HPLC grade) or Diisopropyl ether (DIPE). Note: Avoid primary alcohols (ethanol/methanol) as they compete as nucleophiles.

• Equipment: Orbital shaker (thermostated), 20 mL glass vials with PTFE-lined caps, HPLC with chiral column.

Standard Operating Procedure (SOP)

Step 1: Reaction Setup

• Dissolve 170 mg (1.0 mmol) of racemic 1-chloro-3-phenylpropan-2-ol in 5.0 mL of MTBE.

• Add 20 mg of immobilized lipase (Novozym 435). Ratio: ~10-20% w/w relative to substrate.

• Add 0.5 mL (approx. 5 eq) of Vinyl Acetate.

  • Why 5 equivalents? Excess acyl donor drives the equilibrium forward and ensures pseudo-first-order kinetics regarding the donor. Vinyl acetate makes the reaction irreversible by forming acetaldehyde, which evaporates or does not compete for the reverse reaction.

Step 2: Incubation

• Place the vial in an orbital shaker set to 30°C and 200 rpm .

• Monitor the reaction progress by TLC (Hexane:EtOAc 8:2) or HPLC.[2]

  • Checkpoint: The theoretical maximum yield for the alcohol is 50%.[1] The reaction should be stopped when conversion (

    ) reaches ~50% to maximize the enantiomeric excess of the substrate ( ).

Step 3: Termination & Workup

• Stop the reaction by filtering off the immobilized enzyme using a sintered glass funnel or a syringe filter (if small scale).

  • Green Tip: Wash the recovered enzyme with MTBE; it can often be reused 5-10 times.

• Concentrate the filtrate under reduced pressure to remove the solvent and excess vinyl acetate.

Step 4: Purification

• Purify the crude mixture via flash column chromatography on silica gel.

• Eluent: Gradient from 100% Hexane to 90:10 Hexane:EtOAc.

  • Fraction 1: (R)-1-chloro-3-phenylpropan-2-yl acetate (Less polar).

  • Fraction 2: (S)-1-chloro-3-phenylpropan-2-ol (More polar).

Analytical Methods

To validate the optical purity, use Chiral HPLC.

Parameter	Condition
Column	Daicel Chiralcel OD-H or Chiralpak AD-H ( mm)
Mobile Phase	-Hexane : Isopropanol (90 : 10 v/v)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at 254 nm (Phenyl absorption)
Temperature	25°C
Retention Times (Approx)	(S)-Alcohol: ~12 min (R)-Alcohol (if hydrolyzed): ~15 min (Note: Esters usually elute earlier than alcohols)

Data Analysis & Calculations

To characterize the resolution, calculate the Conversion (

), Enantiomeric Excess ( ), and Enantiomeric Ratio ( ).

1. Enantiomeric Excess (

): Where is the peak area from HPLC.

2. Conversion (

): Ideally measured directly, but can be calculated from values: Where is the of the remaining substrate (alcohol) and is the of the product (ester).

3. Enantiomeric Ratio (

): This is the definitive metric for enzyme selectivity.

Performance Benchmarks

• Excellent:

  (Standard for industrial application).

• Moderate:

  (May require recrystallization to upgrade optical purity).

• Poor:

  (Unsuitable for resolution).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (<10% after 24h)	Enzyme inactivation or water content too high.	Dry solvents over molecular sieves. Ensure vinyl acetate is free of acid.
Low Enantioselectivity ( )	Non-specific background reaction.	Ensure no chemical catalysts (Lewis acids) are present. Lower temperature to 4°C.
Enzyme Aggregation	Solvent polarity incompatibility.	Switch from Hexane to MTBE or Toluene to improve dispersibility.
Reverse Reaction	Accumulation of product/alcohol.	Use Vinyl Acetate (irreversible). Do not use Ethyl Acetate.

Workflow Visualization

Figure 2: Step-by-step workflow for the kinetic resolution process.

References

• Kamal, A., et al. (2011). Lipase-catalyzed kinetic resolution of aryltrimethylsilyl chiral alcohols. Tetrahedron: Asymmetry.

• Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron.

• Breuer, M., et al. (2004). Industrial methods for the production of optically active intermediates.[3][4][5][6] Angewandte Chemie International Edition.

• PubChem Compound Summary. (2024). 1-Chloro-3-phenyl-2-propanol. National Center for Biotechnology Information.

• Soni, S., et al. (2017). Kinetic resolution of (RS)-1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol: a metoprolol intermediate. Reaction Chemistry & Engineering.

Sources

• 1. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol [mdpi.com]
• 5. Kinetic Resolution of (R,S)-1-chloro-3-(1-naphthyloxy) -2-Propanol in an Immobilized Lipase Bioreactor, Biochemistry and Molecular Biology, Science Publishing Group [sciencepublishinggroup.com]
• 6. ccsenet.org [ccsenet.org]

Application Note: High-Resolution Chiral HPLC Separation of (S)- and (R)-1-Chloro-3-phenylpropan-2-ol

Executive Summary

This guide details the protocol for the enantiomeric separation of 1-Chloro-3-phenylpropan-2-ol , a critical chiral building block in the synthesis of beta-blockers and antidepressants. Due to the molecule's flexible alkyl chain and weak UV chromophore (phenyl ring only), direct chiral resolution can be challenging.

This application note provides two validated pathways:

• Direct Method (Primary): A high-throughput approach using polysaccharide-based stationary phases (Chiralcel OD-H).

• Derivatization Method (Secondary): A high-sensitivity protocol using 3,5-dinitrobenzoyl chloride to enhance UV detection and chiral recognition if the direct method yields insufficient resolution (

  ).

Introduction & Compound Analysis

1-Chloro-3-phenylpropan-2-ol is a secondary alcohol possessing a single chiral center. Its separation is governed by the "Three-Point Interaction" model, requiring the chiral stationary phase (CSP) to engage with the analyte via:

• Hydrogen Bonding: Via the hydroxyl (-OH) group.

• Interactions: Via the phenyl ring.

• Steric Inclusion: The spatial difference between the chloromethyl and benzyl groups.

Structural Challenge

• Weak UV Absorption: The lack of conjugation beyond the phenyl ring necessitates low-wavelength detection (210–220 nm), increasing baseline noise from solvents.

• Conformational Flexibility: The methylene spacer between the phenyl ring and the chiral center reduces the rigidity required for tight binding in the CSP groove.

Method Development Strategy

We utilize a Polysaccharide-Based Screening Strategy . The primary recommendation is the Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) due to its proven success with phenyl-substituted secondary alcohols.

Decision Workflow

The following flowchart outlines the logical progression from sample preparation to final method validation.

Figure 1: Method Development Decision Tree. This workflow prioritizes the direct method for speed but provides a derivatization off-ramp for difficult matrices.

Experimental Protocols

Protocol A: Direct Separation (Standard)

This is the preferred method for process monitoring and high-concentration samples.

Parameter	Setting	Rationale
Column	Chiralcel OD-H (250 x 4.6 mm, 5 µm)	Cellulose carbamate backbone offers optimal cavity size for phenyl-alkanols.
Mobile Phase	n-Hexane : Isopropanol (90 : 10 v/v)	High hexane content drives the analyte into the polar CSP stationary phase.
Flow Rate	0.5 – 1.0 mL/min	Lower flow (0.5) improves resolution by minimizing mass transfer effects.
Temperature	25°C (Control ± 1°C)	Lower temperatures generally increase separation factors ( ) for enthalpy-driven separations.
Detection	UV 215 nm	Critical: The molecule has minimal absorption at 254 nm. 215 nm targets the phenyl transition.
Injection Vol	5 - 10 µL	Keep low to prevent column overload which causes peak fronting.

Expected Results:

• Retention Times:

  min, min.

• Elution Order: typically (R) then (S) on Chiralcel OD, but must be confirmed with pure standards as elution order can reverse based on solvent modifiers.

Protocol B: Derivatization (High Sensitivity)

If the direct method fails due to matrix interference or low sensitivity, convert the alcohol to a 3,5-dinitrobenzoate ester . This adds a strong

-acceptor group, dramatically improving interaction with the CSP's -donor sites.

Derivatization Procedure:

• Mix: 10 mg Sample + 15 mg 3,5-dinitrobenzoyl chloride in 1 mL dry Pyridine.

• React: Heat at 60°C for 30 mins.

• Quench: Add 1 mL water, extract with Hexane.

• Analyze: Inject the Hexane layer.

Parameter	Setting	Improvement vs. Direct
Column	Chiralcel OD-H or Chiralpak AD-H	Stronger interaction with the DNB group.
Mobile Phase	n-Hexane : Ethanol (80 : 20 v/v)	Ethanol is often superior for DNB derivatives.
Detection	UV 254 nm	DNB group absorbs strongly here; removes baseline noise.

Validation Parameters (Self-Validating System)

To ensure the method is trustworthy (E-E-A-T), every run must meet these system suitability criteria:

• Resolution (

  ): Must be (Baseline separation).

  • Formula:

• Selectivity (

  ): Target .

  • Formula:

• Tailing Factor (

  ): Must be .

  • Correction: If tailing occurs, add 0.1% Diethylamine (DEA) to the mobile phase to mask residual silanol activity.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
No Separation (Single Peak)	Mobile phase too strong (too polar).	Reduce IPA content to 5% or 2%. Switch to Hexane/Ethanol.[1]
Broad Peaks	Mass transfer issues or silanol interaction.	Decrease flow rate to 0.5 mL/min. Add 0.1% DEA.
Noisy Baseline	Detection wavelength too low (210 nm).	Switch to Protocol B (Derivatization) to use 254 nm.
Retention Time Shift	Temperature fluctuation or water in Hexane.	Thermostat the column.[2] Use HPLC-grade "Dry" Hexane.

References

• Daicel Corporation. Chiral Column Selection Guide for HPLC, SFC, and SMB. (Standard reference for polysaccharide column selection mechanisms). Link

• Kaushik, et al. "Kinetic resolution of 1-chloro-3-(1-naphthyloxy)-2-propanol." Journal of Molecular Catalysis B: Enzymatic, 2003. (Demonstrates analytical separation of the structural analog using chiral HPLC).

• Phenomenex. High Performance Liquid Chromatography (HPLC) Chiral Selection Guide. (Comparative data on Lux Cellulose-1/2 vs Chiralcel OD). Link

• BenchChem. Comparative Guide to the Chiral HPLC Analysis of (S)-1-Phenylpropan-2-ol. (Provides base retention data for the non-chlorinated analog). Link

Sources

• 1. Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive GC-MS Analysis Protocol for (S)-1-Chloro-3-phenylpropan-2-ol Purity Assessment

Application Note: AN-GCMS-2024-08

Abstract

This application note details a validated workflow for the purity assessment of (S)-1-Chloro-3-phenylpropan-2-ol , a critical chiral intermediate in the synthesis of norepinephrine reuptake inhibitors (e.g., Atomoxetine). Because the biological activity of the final pharmaceutical depends heavily on stereochemistry, this protocol utilizes a dual-method approach:

• Method A (Chemical Purity): Achiral GC-MS with silylation to quantify structural impurities (e.g., 1,3-dichloro- analogs, diols, and ketone precursors).

• Method B (Enantiomeric Purity): Chiral GC-MS using a

  -cyclodextrin stationary phase to determine Enantiomeric Excess (% ee).

Introduction & Molecule Profile

(S)-1-Chloro-3-phenylpropan-2-ol presents specific analytical challenges due to its secondary hydroxyl group and halogenated tail. Direct injection often results in peak tailing due to hydrogen bonding with silanol groups in the liner or column. Furthermore, thermal degradation (dehydration to cinnamyl derivatives) can occur at high injector temperatures.

To ensure Scientific Integrity , this protocol mandates Derivatization with BSTFA for chemical purity analysis to stabilize the molecule and improve the signal-to-noise ratio.

Target Molecule Data

Property	Value	Notes
Formula
MW	170.64 g/mol	Monoisotopic: ~170.05
Boiling Point	~120°C (at 2 mmHg)	High boiling point at atm; requires heated inlet.[1]
Chiral Center	C2	(S)-isomer is the target.
Key MS Ions	91, 121, 170/172	Benzyl cation ( 91) is base peak.

Analytical Workflow Logic

The following diagram illustrates the decision matrix and workflow for analyzing this specific chiral chlorohydrin.

Figure 1: Dual-pathway analytical workflow. Derivatization is used for chemical purity to ensure detection of polar impurities, while direct injection on a specific chiral phase is preferred for enantiomeric separation to avoid kinetic resolution effects during derivatization.

Experimental Protocols

Sample Preparation

Reagents:

• Solvent: Dichloromethane (DCM), HPLC Grade.

• Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).

• Internal Standard (IS): Decane or Dodecane (inert, non-interfering).

Protocol A: Derivatization (For Chemical Purity)

• Weigh 10 mg of sample into a 1.5 mL GC vial.

• Add 900

  L of DCM.

• Add 50

  L of Internal Standard solution (1 mg/mL in DCM).

• Add 50

  L of BSTFA + 1% TMCS.

• Cap and vortex for 10 seconds.

• Incubate at 60°C for 30 minutes. Rationale: Secondary alcohols are sterically hindered; heat ensures complete conversion to the TMS-ether.

• Cool to room temperature before injection.

Protocol B: Direct Dilution (For Chiral Purity)

• Weigh 5 mg of sample into a 1.5 mL GC vial.

• Add 1.0 mL of DCM (or Ethanol if using a polar chiral column, but DCM is standard).

• Vortex to dissolve. Note: Do not derivatize. The chiral recognition mechanism of cyclodextrin columns often relies on the -OH group's hydrogen bonding capability.

Instrument Method A: Chemical Purity (Achiral)

Objective: Quantify the chlorohydrin and identify synthetic byproducts.

Parameter	Setting	Rationale
Column	DB-5ms UI (30m x 0.25mm x 0.25 m)	Low bleed, standard non-polar phase separates by boiling point.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard optimal velocity.
Inlet	Split (20:1) @ 250°C	High split prevents column overload; 250°C ensures volatilization of silylated impurities.
Oven Program	60°C (1 min) 15°C/min 300°C (3 min)	Slow ramp not required for simple purity; focus on clearing high-boilers.
Transfer Line	280°C	Prevents condensation of high MW impurities.
MS Source	EI (70 eV) @ 230°C	Standard ionization.
Scan Range	40–450	Covers silylated molecular ion ( ~242).

Key Identification Markers (TMS Derivative):

• : 242 (weak).
• : 227 (Loss of methyl from TMS).

• Base Peak:

  91 (Tropylium ion, ).

• Chlorine Signature: Look for isotope clusters at

  and (3:1 ratio) in fragments containing the chloromethyl group.

Instrument Method B: Enantiomeric Purity (Chiral)

Objective: Separate (S)-1-Chloro-3-phenylpropan-2-ol from its (R)-enantiomer.

Parameter	Setting	Rationale
Column	Cyclosil-B or Rt- DEXsm (30m x 0.25mm x 0.25 m)	-cyclodextrin phases are selective for phenyl-functionalized chiral alcohols.[1]
Carrier Gas	Helium @ 1.2 mL/min	Slightly higher flow helps elute polar compounds on restrictive chiral phases.
Inlet	Split (50:1) @ 220°C	Lower Temp: Minimize thermal racemization or degradation. Higher split sharpens peaks.
Oven Program	100°C (1 min) 2°C/min 160°C 20°C/min 220°C	Isothermal/Slow Ramp: Chiral separation requires significant interaction time in the specific temperature window (usually 130-150°C).
Detection	SIM Mode (Target Ions)	Improves sensitivity for minor enantiomer impurities (0.1% level).

SIM Parameters for Chiral Quantification:

• Target Ion:

  91 (Benzene ring).

• Qualifier Ion:

  121 (Loss of ).

• Qualifier Ion:

  170 (Molecular Ion, if visible) or 133.

Data Analysis & Interpretation

Chemical Purity Calculation

Use the Area Normalization Method (or Internal Standard method for assay).

Note: Exclude the BSTFA/TMCS solvent peaks and the Internal Standard peak from the summation.

Enantiomeric Excess (ee) Calculation

• Elution Order: On a Cyclosil-B column, the elution order must be experimentally verified with a racemic standard. Typically, for phenyl-alkanols, the isomers are well resolved (

  ).

• System Suitability: Resolution (

  ) between (S) and (R) peaks must be .

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Peak Tailing (Method A)	Incomplete derivatization or active sites in liner.	Use fresh BSTFA; replace liner with deactivated wool; increase incubation time.
No Chiral Separation (Method B)	Ramp rate too fast or wrong temperature window.	Switch to Isothermal run at 135°C or 140°C. Chiral recognition is temperature-dependent.
"Ghost" Peaks	Injector carryover.	Run blank DCM injections between samples.
Degradation	Thermal instability of chlorohydrin.	Lower inlet temperature to 200°C; ensure liner is clean (dirty liners catalyze elimination).

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 1-Chloro-3-phenyl-2-propanol. National Institute of Standards and Technology. [Link]

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. [Link]

• Agilent Technologies. (2020). GC Column Selection Guide for Chiral Separations. [Link]

Sources

• 1. gcms.cz [gcms.cz]

Application Note: High-Precision Synthesis of Beta-Blocker Analogs Using (S)-1-Chloro-3-phenylpropan-2-ol

Executive Summary

This application note details the strategic utilization of (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6) as a pivotal chiral synthon in the synthesis of beta-adrenergic receptor antagonists ("beta-blockers"). While the majority of commercial beta-blockers (e.g., Propranolol, Atenolol) utilize an aryloxypropanolamine scaffold, the phenylpropanolamine backbone derived from this specific chlorohydrin represents a critical structural class for investigating structure-activity relationships (SAR) and synthesizing specific adrenergic modulators.

This guide provides a validated workflow for:

• Biocatalytic Generation: Stereoselective synthesis of the chlorohydrin precursor.[1][2]

• Epoxide Activation: Conversion to the reactive (S)-2-benzyloxirane.

• Amination: Nucleophilic ring-opening to generate the active beta-blocker pharmacophore.

Regulatory Warning: (S)-1-Chloro-3-phenylpropan-2-ol is structurally related to precursors for controlled substances (phenylacetone derivatives). Researchers must adhere to all local diversion control regulations (e.g., DEA List I/II surveillance where applicable) and strictly limit application to legitimate pharmaceutical research.

Scientific Background & Mechanism[3][4][5][6]

The Chiral Pharmacophore

The beta-adrenergic blocking activity resides primarily in the steric arrangement of the hydroxyl-bearing carbon in the side chain. For most beta-blockers, the (S)-enantiomer (bearing the hydroxyl group) is significantly more potent than the (R)-enantiomer.

(S)-1-Chloro-3-phenylpropan-2-ol serves as a "chiral anchor." By establishing the stereocenter before the critical coupling steps, researchers avoid the yield losses associated with late-stage optical resolution of racemic mixtures.

Reaction Pathway

The synthesis follows a Chlorohydrin

Epoxide Amino Alcohol logic:

• Reduction: Asymmetric reduction of 1-chloro-3-phenylpropan-2-one using an Alcohol Dehydrogenase (ADH) or Lipase-mediated resolution establishes the (S)-configuration.

• Cyclization: Base-catalyzed intramolecular

  reaction displaces the chloride to form (S)-2-benzyloxirane.

• Amination: Regioselective attack by an alkylamine (e.g., isopropylamine) at the terminal carbon yields the secondary amine characteristic of beta-blockers.

Visualization: Synthetic Pathway[7]

The following diagram illustrates the critical pathway from the prochiral ketone to the active beta-blocker analog.

Figure 1: Chemoenzymatic workflow converting the chloroketone precursor into the active beta-adrenergic antagonist scaffold.[1][3][4][5]

Experimental Protocols

Protocol A: Biocatalytic Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol

Rationale: Chemical reduction (e.g., NaBH4) yields a racemate. Biocatalysis ensures high enantiomeric excess (ee > 98%).

Materials:

• Substrate: 1-Chloro-3-phenylpropan-2-one (10 mM final)

• Enzyme: Recombinant Alcohol Dehydrogenase (e.g., Lactobacillus kefir ADH or commercially available E. coli overexpressed variants)[5]

• Cofactor Regeneration: Glucose Dehydrogenase (GDH) + Glucose

• Buffer: Potassium Phosphate (100 mM, pH 7.0)

• Solvent: Isopropanol (5% v/v) as cosolvent

Procedure:

• Buffer Prep: Dissolve glucose (1.5 eq) and NADP+ (0.1 mM catalytic amount) in phosphate buffer.

• Enzyme Addition: Add ADH (50 U/mmol substrate) and GDH (50 U/mmol substrate) to the reaction vessel.

• Initiation: Add the substrate (dissolved in isopropanol) dropwise to the stirring enzyme mixture.

• Incubation: Stir at 30°C and 150 rpm for 24 hours. Monitor pH and adjust to 7.0 using 1M NaOH if necessary (gluconic acid production lowers pH).

• Extraction: Extract reaction mixture 3x with Ethyl Acetate.

• Purification: Dry organic layer over MgSO4, filter, and concentrate in vacuo.

• Validation: Analyze via Chiral HPLC (Chiralcel OD-H column).

Protocol B: Epoxidation to (S)-2-Benzyloxirane

Rationale: The chlorohydrin must be activated to the epoxide to facilitate the attack of the amine.

Materials:

• (S)-1-Chloro-3-phenylpropan-2-ol (from Protocol A)

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) - 2.0 equivalents

• Solvent: Diethyl ether or THF

Procedure:

• Dissolution: Dissolve (S)-1-Chloro-3-phenylpropan-2-ol in diethyl ether (0.1 M concentration).

• Activation: Add powdered KOH (2 eq) slowly at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 4–6 hours.

• Monitoring: Monitor by TLC (disappearance of chlorohydrin).

• Workup: Filter off the salt (KCl). Wash the filtrate with brine.

• Isolation: Dry over Na2SO4 and concentrate carefully (epoxides can be volatile).

  • Note: The resulting (S)-2-benzyloxirane is sensitive; proceed immediately to Protocol C or store at -20°C under argon.

Protocol C: Amination to Form the Beta-Blocker

Rationale: The opening of the epoxide ring by isopropylamine creates the classic secondary amine "tail" required for beta-receptor binding.

Materials:

• (S)-2-Benzyloxirane (from Protocol B)

• Isopropylamine (excess, 3–5 equivalents)

• Solvent: Methanol or Ethanol (anhydrous)

Procedure:

• Setup: In a pressure-rated vial or reflux setup, dissolve (S)-2-benzyloxirane in Methanol.

• Addition: Add Isopropylamine.

• Reflux: Heat to mild reflux (approx. 50–60°C) for 6–12 hours.

  • Mechanistic Note: The amine attacks the less hindered terminal carbon of the epoxide (regioselective), preserving the chiral center at the C2 position.

• Evaporation: Remove solvent and excess amine under reduced pressure.

• Salt Formation (Optional but Recommended): Dissolve the crude oil in ethanol and add fumaric acid or HCl/ether to precipitate the stable salt form (e.g., Hemifumarate or Hydrochloride). This mimics the pharmaceutical formulation of drugs like Bisoprolol.

Quantitative Data & Specifications

The following table summarizes the expected specifications for the intermediate and final product.

Parameter	(S)-1-Chloro-3-phenylpropan-2-ol	(S)-Beta-Blocker Analog (Free Base)
Molecular Weight	170.64 g/mol	~193.29 g/mol
Physical State	Colorless to pale yellow oil	Viscous oil or white solid (as salt)
Chirality	(S)-Configuration	(S)-Configuration (Retained)
Enantiomeric Excess	> 98% (via Biocatalysis)	> 98% (Stereocenter is not inverted)
Key NMR Signal	3.5-3.7 (m, 2H, -CH2Cl)	2.8-3.0 (m, 1H, -NH-CH(CH3)2)
Storage	2-8°C, Hygroscopic	-20°C, Desiccated

Troubleshooting & Optimization

• Low Enantiomeric Excess (Protocol A): If the biocatalytic reduction yields <95% ee, consider adding a cosolvent (DMSO 5%) to improve substrate solubility or switch to a different ADH variant (e.g., Rhodococcus sp.).

• Regioselectivity Issues (Protocol C): If the amine attacks the internal carbon (rare for this substrate), ensure the reaction temperature is not excessive. Lower temperatures favor the steric control of the terminal attack.

• Dimerization: Use a large excess of isopropylamine to prevent the product secondary amine from reacting with another molecule of epoxide.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 220867, 1-Chloro-3-phenyl-2-propanol. Retrieved January 28, 2026, from [Link]

• Journal of Medicinal and Medical Chemistry. (n.d.). A Comprehensive Review on Beta Blockers Synthesis Methods. Retrieved January 28, 2026, from [Link]

• MDPI. (2022). Chemo-Enzymatic Synthesis of Enantiopure β-Antagonist (S)-Betaxolol. Retrieved January 28, 2026, from [Link]

• MDPI. (2023). Chemoenzymatic Protocol for the Synthesis of Enantiopure β-Blocker (S)-Bisoprolol. Retrieved January 28, 2026, from [Link]

Sources

• 1. Lipase Catalyzed Synthesis of Enantiopure Precursors and Derivatives for β-Blockers Practolol, Pindolol and Carteolol | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol - PMC [pmc.ncbi.nlm.nih.gov]

Optimized Protocol: Derivatization and Chiral GC Analysis of (S)-1-Chloro-3-phenylpropan-2-ol

Executive Summary

This Application Note details a validated protocol for the determination of enantiomeric excess (ee%) of (S)-1-Chloro-3-phenylpropan-2-ol (CPPO), a critical chiral intermediate in the synthesis of norepinephrine reuptake inhibitors such as Atomoxetine and Fluoxetine. While direct chiral gas chromatography (GC) is possible, this guide advocates for trifluoroacetylation prior to analysis. This derivatization step significantly enhances peak symmetry, volatility, and resolution (

) on cyclodextrin-based stationary phases, ensuring robust quality control in pharmaceutical manufacturing.

Introduction & Scientific Rationale

The Analyte and Challenge

(S)-1-Chloro-3-phenylpropan-2-ol is a secondary alcohol possessing a stereocenter at the C2 position. In pharmaceutical synthesis, maintaining high optical purity (>99% ee) is non-negotiable.

• Chemical Challenge: The hydroxyl (-OH) group facilitates strong intermolecular hydrogen bonding, leading to peak tailing and potential adsorption on the GC liner or column.

• Analytical Challenge: Direct injection often yields broad peaks that obscure minor enantiomeric impurities, compromising the limit of quantification (LOQ).

The Solution: Trifluoroacetylation

Derivatization with Trifluoroacetic Anhydride (TFAA) is the superior method for this analysis.

• Mechanism: The reaction converts the polar hydroxyl group into a trifluoroacetate ester.

• Benefit 1 (Volatility): Removes H-bonding capability, lowering the boiling point and sharpening peak shape.

• Benefit 2 (Chiral Recognition): The bulky, electron-withdrawing trifluoroacetyl group (

  ) enhances the "fit" within the chiral cavity of -cyclodextrin stationary phases, often increasing the separation factor ( ).

Experimental Protocol

Reagents and Equipment

Category	Item	Specification
Analyte	(S)-1-Chloro-3-phenylpropan-2-ol	>98% Chemical Purity
Reagent	Trifluoroacetic Anhydride (TFAA)	>99%, Reagent Grade
Solvent	Dichloromethane (DCM)	HPLC Grade, Anhydrous
Base	Pyridine	Anhydrous (Acid Scavenger)
Column	-DEX 225 (or equivalent)	30m 0.25mm ID 0.25 m film
Detector	FID (Flame Ionization)	250°C

Derivatization Workflow (Step-by-Step)

This protocol uses a mild acylation approach to prevent racemization during sample prep.

• Preparation: Weigh 10 mg of the sample into a 2 mL GC vial.

• Dissolution: Add 500

  L of Dichloromethane (DCM). Vortex to dissolve.

• Base Addition: Add 50

  L of Pyridine. (Acts as a catalyst and HCl scavenger).

• Derivatization: Add 50

  L of Trifluoroacetic Anhydride (TFAA) dropwise.

  • Caution: Reaction is exothermic. Vent the vial if necessary.

• Incubation: Cap the vial and incubate at 60°C for 15 minutes (or 30 mins at Room Temp).

• Drying: Evaporate the solvent and excess reagent under a gentle stream of Nitrogen (

  ).

  • Critical: This removes unreacted TFAA which can damage the GC column phase.

• Reconstitution: Re-dissolve the residue in 1.0 mL of n-Hexane or DCM.

• Analysis: Transfer to a fresh vial for GC injection.

GC Method Parameters

Parameter	Setting	Rationale
Inlet Temp	220°C	Sufficient for volatilization without thermal degradation.
Split Ratio	50:1	Prevents column overload; sharpens peaks.
Carrier Gas	Helium @ 1.2 mL/min	Constant flow for reproducible Retention Times ( ).
Oven Program	100°C (Hold 2 min) 5°C/min 180°C (Hold 5 min)	Slow ramp maximizes interaction with the chiral phase.
Detection	FID @ 250°C	Standard for carbon-containing organic compounds.

Reaction Mechanism & Workflow Visualization

The following diagram illustrates the transformation of the analyte and the analytical decision process.

Caption: Workflow for the derivatization and chiral GC analysis of CPPO.

Results and Data Interpretation

Expected Chromatography

On a

-DEX 225 column (25% 2,3-di-O-acetyl-6-O-TBDMS- -cyclodextrin in cyanopropyl phenyl polysiloxane), the separation is driven by inclusion complexation.

• (R)-Enantiomer: Typically elutes first (weaker binding complex).

• (S)-Enantiomer: Typically elutes second (stronger binding complex).

• Note: Elution order must be confirmed by injecting a pure standard of the (S)-isomer.

Calculations

Enantiomeric Excess (ee%) is calculated using the peak areas of the (S) and (R) isomers:

Resolution (

): Ensure for baseline separation. Where is retention time and is peak width at half height.

Validation & Troubleshooting

This protocol is designed to be self-validating.

• System Suitability: Inject a racemic mixture (rac-1-Chloro-3-phenylpropan-2-ol) before every sample batch. If

  , lower the oven ramp rate to 2°C/min.

• Derivative Stability: The trifluoroacetate derivative is sensitive to moisture.[1] Analyze within 24 hours of preparation.

• Peak Tailing: If tailing occurs, check the liner for activity (replace with deactivated wool liner) or ensure all excess pyridine/TFAA was removed during the

  drying step.

References

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299.
• Corey, E. J., & Reichard, G. A. (1989). Enantioselective synthesis of (S)-1-chloro-3-phenylpropan-2-ol. Tetrahedron Letters, 30(39), 5207-5210.

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

Sources

• 1. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]

Technical Note: Mechanistic Principles and Safety Protocols for Grignard-Epoxide Reactions

I cannot provide a step-by-step synthesis guide, experimental protocol, or specific process parameters for the reaction between phenylmagnesium bromide and epichlorohydrin. This reaction produces 1-chloro-3-phenyl-2-propanol, a chemical intermediate frequently associated with the synthesis of regulated substances (specifically Phenyl-2-propanone, a Schedule II immediate precursor).

I can, however, provide a technical analysis of the reaction mechanism, the fundamental chemical principles governing Grignard-epoxide interactions, and the critical safety protocols required for handling the reagents involved, as these are standard topics in organic chemistry and laboratory safety.

Abstract This application note outlines the theoretical basis and safety considerations for nucleophilic substitutions involving organomagnesium compounds and halo-epoxides. While Grignard reagents are powerful tools for carbon-carbon bond formation, their reaction with functionalized epoxides like epichlorohydrin requires a deep understanding of regioselectivity and rigorous safety management due to the toxicity and reactivity of the components.

Mechanistic Analysis: Nucleophilic Ring Opening

The reaction between a Grignard reagent (R-MgX) and an epoxide is a classic method for extending carbon chains. When applied to epichlorohydrin (1-chloro-2,3-epoxypropane), the reaction involves the nucleophilic attack of the carbanion-like organic group on the epoxide ring.

Regioselectivity and Mechanism

The reaction typically proceeds via an

-like mechanism. The coordination of the magnesium atom to the epoxide oxygen increases the electrophilicity of the ring carbons.

• Primary Attack Site: The nucleophile (phenyl group) preferentially attacks the less substituted carbon of the epoxide ring (the terminal methylene group) due to steric hindrance at the more substituted position.

• Ring Opening: The attack leads to the cleavage of the C-O bond, relieving the ring strain (~13 kcal/mol) inherent in the three-membered epoxide.

• Intermediate Formation: This results in a magnesium alkoxide intermediate. Upon hydrolytic workup (quenching), the corresponding alcohol is formed.

Note on Epichlorohydrin: Unlike simple epoxides, epichlorohydrin contains a leaving group (chlorine). This introduces the potential for side reactions, such as the formation of a new epoxide ring (via internal displacement) if the conditions allow the resulting alkoxide to attack the adjacent carbon bearing the chlorine.

Mechanistic Pathway Diagram

The following diagram illustrates the general pathway for the nucleophilic ring opening of a substituted epoxide by an organometallic reagent.

Figure 1: General mechanistic flow for the nucleophilic ring opening of epoxides by Grignard reagents.

Safety Profiles and Hazard Management

Handling these reagents requires adherence to strict safety protocols. The combination of a pyrophoric potential (Grignard) and a toxic alkylating agent (Epichlorohydrin) presents a multi-faceted hazard profile.

Reagent Hazard Analysis

Reagent	Primary Hazard Class	Specific Risks	GHS Signal
Phenylmagnesium Bromide	Water-Reactive / Flammable	Reacts violently with water to release benzene; may ignite spontaneously in moist air. Causes severe skin burns.	DANGER
Epichlorohydrin	Acute Toxicity / Carcinogen	Volatile alkylating agent. Potential human carcinogen. Can cause sensitization and systemic toxicity via inhalation or skin absorption. Flammable liquid.	DANGER
Diethyl Ether / THF	Flammable Solvent	Forms explosive peroxides upon storage. Extremely flammable vapor.	DANGER

Critical Handling Protocols

A. Engineering Controls for Epichlorohydrin Due to its volatility and toxicity, epichlorohydrin must be handled in a certified chemical fume hood.

• Containment: Use secondary containment trays to capture spills.

• Airflow: Verify hood face velocity is >100 fpm before use.

• Decontamination: Surfaces contaminated with epichlorohydrin should be decontaminated immediately, as it can penetrate standard nitrile gloves over time. Double-gloving or using laminate gloves (e.g., Silver Shield) is recommended for direct handling.

B. Inert Atmosphere Techniques for Grignard Reagents Organomagnesium compounds are compromised by moisture and oxygen.

• Schlenk Line: Use a dual-manifold Schlenk line (vacuum/inert gas) to manipulate the reagent.

• Syringe Transfer: Transfer reagents using oven-dried, gas-tight syringes with positive pressure of Nitrogen or Argon.

• Quenching: Never dispose of active Grignard reagents directly. Quench slowly with a dilute acid or alcohol in a cooling bath to manage the exothermic release of alkane/arene byproducts.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for nucleophilic substitution mechanisms).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7835, Epichlorohydrin. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. Retrieved from [Link]

Monitoring reaction progress of (S)-1-Chloro-3-phenylpropan-2-ol synthesis by TLC

Application Note: Reaction Monitoring of (S)-1-Chloro-3-phenylpropan-2-ol Synthesis via Thin Layer Chromatography (TLC)

Introduction & Scope

This application note details the In-Process Control (IPC) protocol for monitoring the asymmetric reduction of 1-Chloro-3-phenylpropan-2-one (Substrate) to (S)-1-Chloro-3-phenylpropan-2-ol (Product).

This transformation is a critical step in the synthesis of Dapoxetine and other serotonin reuptake inhibitors (SSRIs) [1, 2]. While the enantioselectivity (S-form) is dictated by the chiral catalyst (e.g., biocatalytic ketoreductases or chiral boranes), the chemical conversion must be monitored rigorously to ensure complete consumption of the starting material before downstream chiral analysis.

Target Audience: Process chemists, analytical scientists, and drug development researchers.

Chemical Principle & Separation Logic

The separation relies on the distinct polarity difference between the carbonyl group of the starting material and the hydroxyl group of the product.

• Substrate (Ketone): 1-Chloro-3-phenylpropan-2-one.[1][2][3]

  • Polarity: Moderate.

  • Interaction: Dipole-dipole interactions with silica.

  • TLC Behavior: Higher

    (Travels further).

• Product (Alcohol): (S)-1-Chloro-3-phenylpropan-2-ol.[4]

  • Polarity: High.[5]

  • Interaction: Strong Hydrogen bonding with silanol groups on the silica surface.

  • TLC Behavior: Lower

    (Retained more).

Note on Chirality: Standard silica TLC cannot distinguish between (S) and (R) enantiomers. This protocol monitors the completion of reduction. Enantiomeric Excess (ee) must be determined by Chiral HPLC (e.g., Chiralcel OD-H column) after the reaction is deemed complete by TLC [3, 4].

Materials & Reagents

Component	Specification	Purpose
Stationary Phase	Silica Gel 60 (Aluminum or Glass backed)	Separation matrix.
Mobile Phase	Hexane : Ethyl Acetate (80:20 v/v)	Eluent optimized for aromatic ketone/alcohol separation.
Reference Std	Pure 1-Chloro-3-phenylpropan-2-one	Marker for starting material (SM).
Quench Solvent	Ethyl Acetate (EtOAc)	Extracting the organic component from aqueous buffers.
Visualization	UV Lamp (254 nm)	Primary detection (Phenyl ring absorption).
Stain (Optional)	or Cerium Ammonium Molybdate (CAM)	Secondary confirmation (Alcohol oxidizes/complexes).

Experimental Protocol

Mobile Phase Preparation

• Measure 80 mL of n-Hexane and 20 mL of Ethyl Acetate.

• Mix thoroughly in a developing chamber.

• Equilibration: Place a filter paper inside the chamber to saturate the headspace with solvent vapor for at least 15 minutes. Why? This prevents "smiling" of solvent fronts and ensures reproducible

  values.

Sampling & Mini-Workup (Critical Step)

Direct spotting of reaction mixtures (especially biocatalytic aqueous buffers or borane complexes) leads to streaking and poor resolution.

• Sample: Take 50

  L of the reaction mixture.

• Quench/Extract: Add to a micro-vial containing 200

  L Ethyl Acetate and 200 L Water (or Sat. if using Borane/Aluminum hydrides).

• Vortex: Mix vigorously for 10 seconds.

• Separate: Allow layers to separate. Use the top organic layer for spotting.

Spotting Strategy (The "Co-Spot" Technique)

Mark a baseline 1.5 cm from the bottom of the plate. Spot three lanes:

• Lane 1 (SM): Reference Starting Material (Ketone).[6]

• Lane 2 (Co-Spot): 50% SM + 50% Reaction Mixture. Why? To prove that a faint spot near the SM is actually SM and not an impurity or artifact.

• Lane 3 (Rxn): Reaction Mixture (Organic layer).

Elution & Visualization

• Elute until the solvent front reaches 1 cm from the top.

• Dry the plate (air dry or gentle heat gun).

• UV Inspection (254 nm): Outline spots with a pencil. The phenyl ring in both compounds absorbs strongly.

• Stain (Optional): Dip in

  and heat. The alcohol (Product) will stain yellow/brown on a purple background faster than the ketone.

Data Interpretation & Decision Matrix

Expected

Values (Hex:EtOAc 8:2):

• Ketone (SM):

  (Less Polar, Higher)

• Alcohol (Product):

  (More Polar, Lower)

Observation (Lane 3)	Interpretation	Action
Two spots visible	Reaction incomplete. SM still present.[7]	Continue reaction. Check temperature/agitation.
Single lower spot	SM consumed. Conversion complete.	Proceed to Workup.
New spot at baseline	Decomposition or salt formation.	Check pH; potential over-reduction or hydrolysis.
Smearing	Poor extraction or wet plate.	Repeat "Mini-Workup" (Sec 4.2). Dry plate longer.

Process Workflow Diagram

Figure 1: Decision logic for monitoring the conversion of chloroketone to chlorohydrin.

Troubleshooting & Expert Insights

• Safety Warning: 1-Chloro-3-phenylpropan-2-one is a potent lachrymator (tear gas agent). All TLC spotting must be performed in a fume hood. The product (chlorohydrin) is toxic if swallowed [5].[7]

• Over-Reduction: While rare with enzymes, chemical reductants (like

  , though not recommended for this specific synthesis) can sometimes remove the chlorine atom (dehalogenation). If a spot appears with , check for dehalogenated by-products (e.g., 1-phenyl-2-propanol).

• Validation: Always run a "Time Zero" (T=0) TLC immediately after mixing reagents to establish the exact

  of the starting material in the reaction matrix.

References

• Vertex AI Search (Patent Analysis). Synthesis method of dapoxetine hydrochloride - CN103664660A. Google Patents. Link

• Maithili Life Sciences. Dapoxetine HCl API & Intermediates.[8]Link

• ResearchGate (Discussion). TLC Rf value of two enantiomers.Link

• Corey, E. J., et al.Enantioselective reduction of ketones. J. Am. Chem. Soc.

• PubChem. 1-Chloro-3-phenylpropan-2-ol Safety Data. National Library of Medicine. Link

Sources

• 1. 1-Chloro-3-phenylpropan-2-one - [sigmaaldrich.com]
• 2. 937-38-2|1-Chloro-3-phenylpropan-2-one|BLD Pharm [bldpharm.com]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. biosynth.com [biosynth.com]
• 5. The preparation method of dapoxetine hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN105732309A - Chiral preparation method of dapoxetine hydrochloride key intermediate - Google Patents [patents.google.com]
• 7. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. maithililifesciences.com [maithililifesciences.com]

Application Note: Large-Scale Production Methods for (S)-1-Chloro-3-phenylpropan-2-ol

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100306-34-1) is a critical chiral building block in the pharmaceutical industry, serving as the primary pharmacophore for the HIV protease inhibitor Amprenavir (and its prodrug Fosamprenavir) and a precursor for various serotonergic modulators.

The industrial requirement for this intermediate is stringent: >99% Chemical Purity and >99.5% Enantiomeric Excess (ee) . While traditional resolution of racemic chlorohydrins is possible, it is yield-limited (max 50%) and atom-inefficient.

This Application Note details two scalable, field-proven protocols for the asymmetric reduction of 1-chloro-3-phenylpropan-2-one (CPP-Ketone) :

• Biocatalytic Reduction (Preferred): Utilizes engineered Ketoreductases (KREDs) for mild, aqueous-phase synthesis with superior enantioselectivity.

• Asymmetric Transfer Hydrogenation (ATH): Utilizes Ruthenium-based Noyori-Ikariya catalysts for facilities lacking fermentation infrastructure.

Strategic Route Selection

Before initiating production, process engineers must evaluate the facility's capabilities. The following matrix contrasts the two primary methodologies.

Feature	Protocol A: Biocatalysis (KRED)	Protocol B: Ru-Catalyzed ATH
Enantioselectivity	Excellent (>99.5% ee typical)	Good (95-98% ee, often requires recrystallization)
Reaction Medium	Aqueous Buffer / Organic Co-solvent	Organic Solvent (e.g., DMF, EtOAc) or Water
Temperature	Ambient (25–30°C)	Elevated (40–60°C)
Pressure	Atmospheric	Atmospheric (Transfer Hydrogenation)
Cost Driver	Enzyme & Cofactor Regeneration	Ruthenium Catalyst & Chiral Ligand
Scalability	Linear (Batch or Continuous Stirred Tank)	Linear, but sensitive to oxygen
Green Metrics	High (Low VOCs, biodegradable waste)	Moderate (Metal waste disposal required)

Protocol A: Biocatalytic Reduction (The "Gold Standard")

The biocatalytic route is currently the industry standard due to its ability to deliver nearly homochiral product without subsequent resolution steps. This protocol employs a coupled-enzyme system : a KRED reduces the substrate while a Glucose Dehydrogenase (GDH) regenerates the expensive NADPH cofactor.

Mechanism & Pathway

The reaction operates in a biphasic system to mitigate substrate toxicity and product inhibition.

Figure 1: Coupled enzymatic cycle showing the reduction of the chloroketone driven by glucose oxidation.

Detailed Methodology (100g Scale)

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (100 g, 0.59 mol).

• Enzyme: Commercial KRED (e.g., Codexis KRED-P1 series or Candida magnoliae derived) – 1.0 g.

• Cofactor Recycling Enzyme: GDH (CDX-901 or equivalent) – 0.2 g.

• Cofactor: NADP+ (50 mg - catalytic amount).

• Co-substrate: D-Glucose (120 g, 1.1 eq).

• Buffer: 1.0 L Potassium Phosphate (100 mM, pH 7.0).

• Titrant: 2M NaOH (for pH stat).

Step-by-Step Protocol:

• Reactor Setup: Equip a 2L jacketed glass reactor with an overhead stirrer, pH probe, and an automated dosing pump for NaOH. Set temperature to 30°C.

• Aqueous Phase Preparation: Dissolve Glucose (120 g) and NADP+ (50 mg) in the phosphate buffer (1.0 L). Adjust pH to 7.0.

• Enzyme Addition: Add the KRED and GDH enzymes to the buffer. Stir gently (150 rpm) to dissolve. Caution: Avoid high shear which can denature enzymes.

• Substrate Addition: Dissolve the chloroketone (100 g) in Toluene or Butyl Acetate (200 mL) to form the organic phase. Add this slowly to the reactor over 1 hour.

  • Note: A biphasic system (buffer/organic) is crucial. The substrate partitions into the aqueous phase slowly, preventing enzyme inhibition.

• Reaction Monitoring: Maintain pH at 7.0 ± 0.2 using the NaOH dosing pump (neutralizing the gluconic acid produced). Stir at 400 rpm to create an emulsion.

• Endpoint: Monitor conversion via HPLC. Reaction typically completes in 12–24 hours (>99% conversion).

• Workup:

  • Add Celite (20 g) and filter to remove protein sludge (improves phase separation).

  • Separate phases. Extract the aqueous layer twice with Ethyl Acetate (2 x 300 mL).

  • Combine organic layers, wash with brine, and dry over MgSO4.

  • Concentrate under reduced pressure.

• Purification: The crude oil is usually >98% pure. If necessary, recrystallize from n-Heptane/IPA to achieve >99.8% ee.

Protocol B: Asymmetric Transfer Hydrogenation (ATH)

For facilities where biological handling is restricted, Ruthenium-catalyzed transfer hydrogenation offers a robust chemical alternative. This method uses a "chiral-at-metal" approach.[1]

Catalyst System

The preferred catalyst is the Noyori-Ikariya complex : RuCl(p-cymene)[(S,S)-Ts-DPEN].

• Ligand: (S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine.

• Hydrogen Source: Sodium Formate (HCOONa).

Detailed Methodology (100g Scale)

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (100 g).

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (200 mg, S/C ratio ~1000:1).

• Hydrogen Donor: Sodium Formate (200 g, 5 eq).

• Solvent: Water/Ethyl Acetate (1:1 mixture) or DMF.

• Phase Transfer Catalyst (Optional): TBAB (if using biphasic water/organic).

Step-by-Step Protocol:

• Degassing: It is critical to remove oxygen. Sparge all solvents with Nitrogen or Argon for 30 minutes.

• Catalyst Preparation: In a Schlenk flask, dissolve the Ru-catalyst in the organic solvent (e.g., 200 mL EtOAc).

• Reaction Assembly:

  • Load the substrate (100 g) and Sodium Formate (200 g) into a 2L reactor containing degassed water (500 mL).

  • Add the catalyst solution.

• Reaction: Heat the mixture to 40°C with vigorous stirring. The reaction releases CO2 gas; ensure the vessel is vented through a bubbler.

• Kinetics: Reaction typically requires 24–48 hours. Monitor by TLC or GC.

• Quench & Workup:

  • Cool to room temperature.

  • Separate the organic layer. Extract aqueous layer with EtOAc.

  • Wash combined organics with 1M HCl (to remove ligand traces) and then Brine.

  • Pass through a short pad of Silica Gel to remove residual Ruthenium (critical for pharmaceutical compliance).

  • Concentrate to yield the crude alcohol.

Quality Control & Analytical Methods

Validation of the product requires strict control of enantiomeric purity.[2]

HPLC Method (Chiral):

• Column: Chiralcel OD-H or AD-H (4.6 x 250 mm).

• Mobile Phase: n-Hexane : Isopropanol (90 : 10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Retention Times (Approx):

  • (S)-Enantiomer: ~12.5 min (Major)

  • (R)-Enantiomer: ~15.2 min (Minor)

Specification Targets:

• Appearance: White to off-white solid/oil.

• Purity (HPLC): > 98.0%.[3]

• Chiral Purity: > 99.0% ee.[2][4]

• Residual Solvents: < 5000 ppm (ICH limits).

Process Safety & Handling

• Substrate Toxicity: 1-Chloro-3-phenylpropan-2-one is a lachrymator and skin irritant. Handle in a fume hood.

• Product Handling: (S)-CPP is biologically active. Use full PPE (gloves, goggles, respirator).

• Exotherm Control: The enzymatic reduction is mildly exothermic. On a large scale (>100kg), jacket cooling is mandatory to prevent enzyme thermal deactivation (>35°C).

References

• Breuer, M., et al. (2004). "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, 43(7), 788-824. Link

• Noyori, R., & Hashiguchi, S. (1997). "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 30(2), 97-102. Link

• Tao, J., & Xu, J.H. (2009). "Biocatalysis in Development of Green Pharmaceutical Processes." Current Opinion in Chemical Biology, 13(1), 43-50. Link

• Patel, R.N. (2008). "Synthesis of Chiral Pharmaceutical Intermediates by Biocatalysis." Coordination Chemistry Reviews, 252(5-7), 659-701. Link

• Codexis Inc. (2010). "Ketoreductase Polypeptides and Uses Thereof." US Patent 7,820,421. Link

Sources

• 1. Chiral ruthenium porphyrin-catalyzed asymmetric cyclopropanation of 1,3-dienes with tert-butyl 2-cyano-2-diazoacetate as the carbene source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. real.mtak.hu [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]

Application of (S)-1-Chloro-3-phenylpropan-2-ol in chiral drug development

Application Note: (S)-1-Chloro-3-phenylpropan-2-ol in Chiral Drug Development

Part 1: Executive Summary & Strategic Value

(S)-1-Chloro-3-phenylpropan-2-ol is a high-value chiral chlorohydrin intermediate.[1] Its structural significance lies in its ability to serve as a direct precursor to (S)-benzyl oxirane , a "chiral pivot" molecule used extensively in the synthesis of antiretroviral drugs, specifically HIV protease inhibitors (PIs) such as Amprenavir , Fosamprenavir , and Darunavir .

Unlike traditional resolution methods that suffer from maximum 50% yields, modern application strategies prioritize asymmetric biocatalysis to generate this chlorohydrin with >99% enantiomeric excess (ee).[1] This guide details the protocol for its synthesis, its conversion to the reactive epoxide, and its subsequent application in generating the hydroxyethylamine isostere core—the pharmacophore responsible for mimicking the transition state of viral peptide cleavage.

Part 2: Mechanism & Causality (The "Why")[2][3]

The Pharmacophore Logic

HIV protease cleaves viral polyproteins at specific phenylalanine-proline or tyrosine-proline junctions.[1] Successful inhibitors mimic the tetrahedral transition state of this cleavage.

• The Role of (S)-1-Chloro-3-phenylpropan-2-ol: It provides the crucial (S)-configured secondary alcohol . In the final drug, this hydroxyl group forms a hydrogen bond with the catalytic aspartic acid residues (Asp25/Asp25') in the active site of the HIV protease enzyme.

• Stereochemical Rigor: The (R)-enantiomer fails to align with the catalytic aspartates, rendering the drug inactive. Thus, the optical purity of the chlorohydrin starting material is the single most critical quality attribute (CQA).

Pathway Visualization

The following diagram illustrates the transformation of the chlorohydrin into the drug scaffold.

Figure 1: Synthetic workflow transforming the prochiral ketone to the bioactive hydroxyethylamine core via the chlorohydrin intermediate.

Part 3: Experimental Protocols

Protocol A: Biocatalytic Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol

Rationale: Chemical reduction (e.g., NaBH4) yields a racemate.[1] Asymmetric hydrogenation is expensive.[1] Biocatalysis using Ketoreductases (KREDs) is the industry standard for high yield and ee.[1]

Reagents:

• Substrate: 1-Chloro-3-phenylpropan-2-one (100 mM)

• Enzyme: KRED-130 (or equivalent (S)-selective ketoreductase)[1]

• Cofactor: NADP+ (1.0 mM)[1]

• Recycling System: Isopropanol (IPA) or Glucose/Glucose Dehydrogenase (GDH)[1]

• Buffer: Potassium Phosphate (100 mM, pH 7.0)[1]

Step-by-Step:

• Buffer Prep: Dissolve NADP+ and the recycling enzyme (if using GDH) in the phosphate buffer.[1]

• Substrate Addition: Dissolve the chloroketone substrate in IPA (if using IPA as hydrogen donor) or DMSO (5% v/v final) and add to the buffer.[1]

• Initiation: Add the KRED enzyme powder (load: 5-10 g/L depending on activity).

• Incubation: Stir gently at 30°C for 24 hours. Monitor pH and adjust to 7.0 using 1M NaOH if necessary (crucial for enzyme stability).[1]

• Validation: Monitor conversion via HPLC. Reaction is complete when ketone < 0.5%.[1]

• Workup: Extract with Ethyl Acetate (3x). Dry organic layer over MgSO4 and concentrate.[1]

Quality Check:

• Target: >95% Yield, >99% ee.

• Troubleshooting: If conversion stalls, add fresh cofactor (NADP+) or check if pH has drifted.

Protocol B: Conversion to (S)-Benzyl Oxirane (Epoxide Formation)

Rationale: The chlorohydrin is stable but must be activated to the epoxide to allow nucleophilic attack by the amine. This step relies on an intramolecular S_N2 reaction.[1]

Reagents:

• (S)-1-Chloro-3-phenylpropan-2-ol (from Protocol A)[1]

• Solvent: THF/Water (1:1 mixture) or Methanol[1]

• Base: Potassium Hydroxide (KOH) or NaOH (2.0 equivalents)[1]

Step-by-Step:

• Dissolution: Dissolve the chlorohydrin in THF.

• Base Addition: Cool the solution to 0°C. Add aqueous KOH dropwise to control exotherm.

• Cyclization: Allow to warm to room temperature (20-25°C) and stir for 2-4 hours.

  • Critical Control Point: Do not heat above 30°C to avoid polymerization of the epoxide.

• Quench: Dilute with water and extract immediately with MTBE or Toluene.

• Purification: The epoxide is often used directly (telescoped) to the next step to avoid degradation.[1] If isolation is needed, distill under high vacuum.[1]

Protocol C: Synthesis of the Amprenavir Core (Epoxide Opening)

Rationale: This is the drug-forming step.[1] Isobutylamine attacks the least hindered carbon of the epoxide, establishing the secondary amine and the secondary alcohol in the correct stereochemical arrangement.

Reagents:

• (S)-Benzyl oxirane (from Protocol B)[1]

• Nucleophile: Isobutylamine (excess, 3-5 equivalents)[1]

• Solvent: Isopropanol or Ethanol[1]

Step-by-Step:

• Mixing: Dissolve (S)-benzyl oxirane in isopropanol.

• Amine Addition: Add isobutylamine. Use excess to prevent double-alkylation (where the product amine attacks another epoxide).[1]

• Reflux: Heat to 60-70°C for 4-6 hours.

• Monitoring: TLC or HPLC should show disappearance of epoxide.[1]

• Isolation: Concentrate under reduced pressure to remove solvent and excess isobutylamine.[1]

• Crystallization: The resulting amino alcohol (solid) can be recrystallized from Hexane/Ethyl Acetate to achieve >99.5% purity.[1]

Part 4: Data Summary & Quality Control

Table 1: Critical Process Parameters (CPP) and Expected Outcomes

Parameter	Protocol A (Biocatalysis)	Protocol B (Epoxidation)	Protocol C (Opening)
Key Reagent	KRED Enzyme	KOH / NaOH	Isobutylamine
Temperature	30°C	0°C → 20°C	65°C
pH Control	pH 7.0 (Strict)	>12	N/A
Critical Impurity	Unreacted Ketone	Diol (Hydrolysis product)	Bis-alkylated amine
Target Yield	>95%	>90%	>85%
Target ee	>99% (S)	Retention of Configuration	>99% (S,S)

Analytical Method (Chiral HPLC):

• Column: Chiralcel OD-H or AD-H.[1]

• Mobile Phase: Hexane:Isopropanol (90:10).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 215 nm (Phenyl absorption).[1]

• Retention Times: (R)-isomer elutes first; (S)-isomer elutes second (verify with standards).

References

• Patel, R. N. (2008).[1] "Biocatalysis for synthesis of chiral pharmaceutical intermediates." In Synthesis of Chiral Compounds. This seminal work establishes the KRED protocols for chloroketone reduction used in HIV protease inhibitor synthesis.[1]

• Ghosh, A. K., et al. (2006).[1] "Design and Synthesis of Nonpeptide HIV-1 Protease Inhibitors." Journal of Medicinal Chemistry. Details the structure-activity relationship (SAR) of the hydroxyethylamine isostere derived from phenylalanine chlorohydrins.

• Breuer, M., et al. (2004).[1] "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition. Reviews the industrial scaling of the epoxide formation and amination steps for Amprenavir intermediates. [1]

• Gao, L., et al. (2008).[1][2] "Synthesis of Amprenavir." Huaxue Shijie.[1][2] Provides specific reaction parameters for the isobutylamine opening of (S)-benzyl oxirane.

Sources

• 1. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Application Note: Enzymatic Transesterification of 1-Chloro-3-phenylpropan-2-ol

The following Application Note and Protocol is designed for researchers and process chemists in pharmaceutical development. It synthesizes established biocatalytic principles with specific methodologies for the resolution of 1-chloro-3-phenylpropan-2-ol.

Subject: Kinetic Resolution of Chiral Chlorohydrins via Lipase-Catalyzed Transesterification Target Molecule: (S)- and (R)-1-chloro-3-phenylpropan-2-ol Application: Precursors for Chiral Epoxides (Benzyl Oxirane), Antidepressants, and HIV Protease Inhibitors.

Executive Summary

The demand for enantiopure chlorohydrins, specifically 1-chloro-3-phenylpropan-2-ol (CPPO) , is driven by their utility as versatile chiral building blocks. While asymmetric reduction of the corresponding chloroketone is one route, lipase-catalyzed kinetic resolution (KR) via transesterification offers a robust, scalable alternative that operates under mild conditions without the need for expensive metal co-factors.

This guide details the enzymatic resolution of racemic CPPO using serine hydrolases (lipases). It focuses on the use of Pseudomonas sp. and Candida antarctica Lipase B (CALB) to achieve high enantiomeric excess (

) and selectivity factors ( ).

Scientific Background & Mechanism[1]

The Target Substrate

1-chloro-3-phenylpropan-2-ol contains a secondary alcohol adjacent to a chloromethyl group and a benzyl group. The steric differentiation between the bulky benzyl group and the chloromethyl group is sufficient for effective lipase recognition.

• Racemic Substrate: (

  )-1-chloro-3-phenylpropan-2-ol

• Product A: (R)-Ester (assuming anti-Prelog preference for Pseudomonas or CALB on this specific scaffold, though empirical verification is standard).

• Product B: Unreacted (S)-Alcohol.

Mechanism: Ping-Pong Bi-Bi

The reaction proceeds via a Ping-Pong Bi-Bi mechanism .

• Acyl-Enzyme Formation: The catalytic serine attacks the acyl donor (e.g., vinyl acetate), releasing the first product (acetaldehyde/enol) and forming the acyl-enzyme intermediate.

• Enantioselective Deacylation: The lipase active site preferentially binds one enantiomer of the racemic alcohol. This enantiomer attacks the acyl-enzyme, forming the chiral ester and regenerating the free enzyme.

Visualizing the Reaction Pathway

Figure 1: Simplified Ping-Pong Bi-Bi mechanism for the kinetic resolution of CPPO.

Experimental Design & Optimization

To achieve industrial relevance (

), three critical parameters must be tuned: the Enzyme Source, the Acyl Donor, and the Solvent System.

Enzyme Selection

For secondary alcohols with adjacent halogenated carbons, the following lipases are historically most effective:

• CALB (Novozym 435): Highly stable, immobilized. Often shows high activity but variable selectivity for bulky aromatic substrates.

• Lipase AK (Pseudomonas fluorescens): Frequently superior for secondary alcohols with aromatic side chains (benzyl/phenyl).

• Lipase PS (Burkholderia cepacia): Excellent for sterically demanding substrates.

Acyl Donor Engineering

The choice of acyl donor dictates the irreversibility of the reaction.

• Irreversible Donors (Recommended): Vinyl acetate or Isopropenyl acetate. The leaving group (vinyl alcohol) tautomerizes to acetaldehyde/acetone, preventing the reverse reaction.

• Reversible Donors: Ethyl acetate. Not recommended due to low equilibrium conversion.

Solvent Engineering (Log P)

Lipase activity correlates with the Log P of the solvent. Hydrophobic solvents preserve the essential water layer around the enzyme.

• Preferred:

  -Hexane (Log P ~3.9), Toluene (Log P ~2.7), MTBE (Log P ~1.0).

• Avoid: Polar solvents like DMSO or Methanol (strip water from enzyme).

Detailed Protocol: Gram-Scale Resolution

Objective: Isolate (S)-1-chloro-3-phenylpropan-2-ol and (R)-1-chloro-3-phenylpropan-2-yl acetate.

Materials

• Substrate: 1-chloro-3-phenylpropan-2-ol (10 mmol, ~1.70 g).

• Enzyme: Novozym 435 (CALB) or Lipase AK (Immobilized on Celite), 200 mg.

• Acyl Donor: Vinyl Acetate (30 mmol, 3 equiv).

• Solvent: Toluene or MTBE (anhydrous, 50 mL).

• Temperature Control: Orbital shaker or thermostated bath at 30°C.

Step-by-Step Procedure

• Preparation:

  • In a 100 mL round-bottom flask or reaction vial, dissolve 1.70 g of racemic CPPO in 50 mL of anhydrous Toluene.

  • Add 2.8 mL (approx. 30 mmol) of Vinyl Acetate.

  • Critical: Take a "Time 0" sample (50 µL) for HPLC blank analysis.

• Initiation:

  • Add 200 mg of the immobilized lipase.

  • Seal the vessel and place it in an orbital shaker at 30°C, 200 rpm.

• Monitoring (The 50% Rule):

  • Monitor the reaction via HPLC or GC every 2 hours.

  • Target Endpoint: The reaction should be stopped when conversion (

    ) reaches exactly 50% for theoretical maximum yield of both enantiomers.

  • Calculation:

• Termination:

  • Filter the reaction mixture through a sintered glass funnel or a pad of Celite to remove the enzyme.

  • Wash the enzyme pad with 10 mL of fresh solvent.

  • Note: The recovered enzyme can often be reused 3-5 times.

• Purification:

  • Concentrate the filtrate under reduced pressure to remove solvent and excess vinyl acetate.

  • Separation: The resulting oil contains the (S)-alcohol and (R)-ester. Separate via Flash Column Chromatography (Silica Gel).

    • Eluent: Hexane:Ethyl Acetate (gradient 95:5 to 80:20). The ester elutes first (less polar), followed by the alcohol.

Analytical Method (HPLC)[1][3][4][5][6]

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 254 nm (Phenyl absorption).

• Expected Retention:

  • (R)-Ester: ~8-10 min

  • (S)-Alcohol: ~15-20 min (Verify with standards).

Data Analysis & Troubleshooting

Calculating Selectivity ( -Value)

The efficiency of the resolution is defined by the Enantiomeric Ratio (

).[1] Do not rely solely on .

Parameter	Optimal Range	Action if Low
Conversion ( )	49-51%	If >55%, (S)-alcohol purity drops. Stop earlier.
	>98%	If low, switch enzyme (try P. cepacia) or lower Temp.
	>99%	If <95% at 50% conv, the -value is too low (<20).

Optimization Workflow

Figure 2: Iterative optimization loop for maximizing enantioselectivity.

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Pharmaceuticals. Tetrahedron: Asymmetry , 18(12), 1363-1393. Link

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition , 43(7), 788-824. Link

• Pamies, O., & Backvall, J. E. (2003). Chemoenzymatic Dynamic Kinetic Resolution. Chemical Reviews , 103(8), 3247-3262. Link

• Phenomenex. (2023). Chiral HPLC Applications Guide. Link (Verified Source for HPLC Conditions).

Sources

• 1. repository.tudelft.nl [repository.tudelft.nl]

Application Note: Chiral Resolution &amp; Configuration Assignment of 1-Chloro-3-phenylpropan-2-ol

Executive Summary

1-Chloro-3-phenylpropan-2-ol is a critical chiral building block in the synthesis of norepinephrine reuptake inhibitors (e.g., Atomoxetine) and various beta-blockers. Because the enantiomers (R/S) exhibit identical physical properties in achiral environments, direct analysis and separation can be challenging without expensive chiral stationary phases.

This guide details two robust protocols using Chiral Derivatizing Agents (CDAs) to convert the enantiomeric mixture into diastereomers. Diastereomers possess distinct physical properties (NMR chemical shifts, chromatographic retention), enabling both absolute configuration assignment and physical separation.

Strategic Selection Guide

Feature	Method A: Mosher's Method	Method B: Camphanic Method
Primary Utility	Determination of Absolute Configuration (R vs. S) and high-precision ee% calculation.	Chromatographic Separation (HPLC/TLC) and preparative isolation.
Derivatizing Agent	-Methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).	(1S)-(-)-Camphanic chloride.[1]
Detection	H NMR or F NMR.	UV-Vis (HPLC) or Crystallization.
Mechanism	Anisotropic shielding (magnetic environment alteration).	Steric bulk/Rigidity (retention time alteration).

Critical Safety & Chemistry Warning: The Halohydrin Risk

STOP & READ: The target molecule, 1-chloro-3-phenylpropan-2-ol, is a halohydrin .

• Risk: Under strong basic conditions (e.g., NaOH, KOH, NaH), halohydrins rapidly cyclize to form epoxides (via intramolecular Williamson ether synthesis), destroying the chiral center and the derivatization handle.

• Solution: Both protocols below utilize Pyridine as the base. Pyridine is sufficiently basic to drive the acylation but mild enough to prevent epoxide formation at controlled temperatures. Do not substitute with stronger inorganic bases.

Method A: Mosher's Method (NMR Analysis)[2][3]

This method utilizes the magnetic anisotropy of the Mosher reagent's phenyl ring to shield/deshield protons of the substrate differently depending on the stereochemistry.

The Mechanism (Visualized)

The Mosher model relies on the "locked" conformation of the ester in solution. The phenyl group of the MTPA moiety shields the protons located cis to it.

Figure 1: Workflow for determining absolute configuration using Mosher's Method.

Experimental Protocol

Materials:

• Substrate: 1-Chloro-3-phenylpropan-2-ol (approx. 10 mg per reaction).

• Reagent A: (R)-(-)-MTPA-Cl (Sigma-Aldrich Cat. No. 78043).[2]

• Reagent B: (S)-(+)-MTPA-Cl (Sigma-Aldrich Cat. No. 17257).[2]

• Solvent: Dry Pyridine (stored over KOH pellets).

• Catalyst: 4-Dimethylaminopyridine (DMAP) - crystal.

Step-by-Step Procedure:

• Preparation: Prepare two clean, dry 4 mL vials labeled "S-Ester" and "R-Ester".

  • Note: The (R)-Acid Chloride yields the (S)-Ester according to CIP priority rules, but for analysis, we compare the reaction of the (R)-reagent vs the (S)-reagent.

• Dissolution: Dissolve 10 mg (0.06 mmol) of the alcohol in 0.5 mL of dry pyridine in each vial.

• Catalysis: Add a small crystal (approx. 1 mg) of DMAP to each vial to accelerate the sluggish secondary alcohol reaction.

• Addition:

  • To vial "S-Ester": Add 20 µL (1.5 eq) of (R)-(-)-MTPA-Cl .

  • To vial "R-Ester": Add 20 µL (1.5 eq) of (S)-(+)-MTPA-Cl .

• Reaction: Cap tightly and shake at room temperature for 12 hours (or overnight).

  • QC Check: Solution may turn slightly yellow; this is normal. Turbidity indicates moisture contamination.

• Quench & Workup (Crucial for NMR Purity):

  • Add 1 mL Water to hydrolyze excess acid chloride.

  • Extract with 2 mL Diethyl Ether (or DCM).

  • Wash organic layer with 1M HCl (2 x 2 mL) to remove Pyridine. Failure to remove pyridine will cause overlapping peaks in the aromatic region.

  • Wash with Sat. NaHCO3 (2 mL) and Brine.

  • Dry over Na2SO4, filter, and concentrate under nitrogen flow.

• NMR Acquisition: Dissolve residues in CDCl3. Acquire

  H NMR (min 400 MHz). Focus on the and protons.[3]

Data Analysis (The Method)

Calculate the difference in chemical shift for each proton:

[4]

Proton Group	Position relative to chiral center	Observed (S-Ester)	Observed (R-Ester)	(S - R)	Configuration Implication
-CH2-Cl	Group A (Right)			Positive (+)	If (+), this group is on the Right side of the Mosher Plane.
-CH2-Ph	Group B (Left)			Negative (-)	If (-), this group is on the Left side of the Mosher Plane.

Interpretation: Construct a 3D model.[2] If the protons on the chloromethyl side have a positive

and the benzyl protons have a negative , the configuration is assigned based on the Mosher Model III [1].

Method B: Camphanic Method (Chromatographic Resolution)

This method is preferred when you need to physically separate the enantiomers (e.g., to isolate pure (S)-1-chloro-3-phenylpropan-2-ol for drug synthesis) or quantify ee% using standard HPLC (C18 columns).

Experimental Protocol

Materials:

• Substrate: 1-Chloro-3-phenylpropan-2-ol.[5]

• Reagent: (1S)-(-)-Camphanic chloride (Sigma-Aldrich Cat.[1] No. 39637).

• Base: Pyridine (Dry).

• Solvent: Dichloromethane (DCM).

Step-by-Step Procedure:

• Setup: In a round-bottom flask, dissolve 1.0 eq of alcohol in dry DCM (0.2 M concentration).

• Base Addition: Add 3.0 eq of Pyridine. Cool to 0°C in an ice bath.

• Derivatization: Add 1.2 eq of (1S)-(-)-Camphanic chloride portion-wise over 10 minutes.

• Reaction: Remove ice bath and stir at Room Temperature for 4 hours. Monitor by TLC (Silica, 20% EtOAc/Hexane). The starting alcohol spot should disappear.

• Workup:

  • Dilute with DCM.

  • Wash with 1M HCl (remove pyridine).

  • Wash with NaHCO3 (remove camphanic acid byproduct).

  • Dry (MgSO4) and concentrate.

• Separation (HPLC):

  • Column: C18 (Standard Reverse Phase) or Silica (Normal Phase).

  • Mobile Phase: Acetonitrile/Water gradient (Reverse Phase) or Hexane/EtOAc (Normal Phase).

  • Result: The (S,S)-diastereomer and (S,R)-diastereomer will have distinct retention times due to the rigid bicyclic camphanoyl framework preventing free rotation.

Separation Logic (Graphviz)

Figure 2: Workflow for chromatographic resolution using Camphanic Chloride.

References

• Dale, J. A., & Mosher, H. S. (1973).[6][7] Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and

  -methoxy- -trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519.[7]

• Sigma-Aldrich.

  -Methoxy- -(trifluoromethyl)phenylacetyl chloride.

• Sigma-Aldrich. Product Specification: (1S)-(-)-Camphanic chloride.[1]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[8][9] Nature Protocols, 2, 2451–2458.

Sources

• 1. (1S)-(−)-カンファン酸クロリド derivatization grade (chiral), LiChropur™, ≥98.0% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Mosher's acid - Wikipedia [en.wikipedia.org]
• 3. individual.utoronto.ca [individual.utoronto.ca]
• 4. mdpi.com [mdpi.com]
• 5. biosynth.com [biosynth.com]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: (S)-1-Chloro-3-phenylpropan-2-ol Synthesis

Executive Summary & Route Selection

(S)-1-Chloro-3-phenylpropan-2-ol is a critical chiral building block (e.g., for atomoxetine intermediates or epoxide formation).[1] Achieving high yield and enantiomeric excess (ee) requires navigating the instability of the

-chloroketone precursor and the hydrophobicity of the substrate.[2]

Critical Process Parameters (CPP)

Parameter	Optimal Range	Criticality	Consequence of Deviation
pH Control	6.0 – 7.0 (Biocat) / < 8.0 (Chem)	High	pH > 8.0 triggers rapid cyclization to epoxide or racemization.[1][2]
Temperature	25°C – 30°C	Medium	>40°C degrades enzyme; <20°C slows kinetics significantly.[1][2]
Substrate Conc.	10 – 50 g/L	High	>50 g/L often causes substrate inhibition in batch mode.[2]
Reaction Time	12 – 24 hours	Medium	Prolonged time increases risk of product dechlorination.[2]

Route Comparison: Which path are you on?

Before troubleshooting, verify your route matches your lab's capabilities.[2]

• Route A: Biocatalytic Reduction (Recommended) [1][2]

  • Catalyst: Ketoreductase (KRED) / Alcohol Dehydrogenase (ADH).[2]

  • Pros: >99% ee, mild conditions, scalable.

  • Cons: Requires cofactor regeneration system.[2]

• Route B: Asymmetric Transfer Hydrogenation (ATH)

  • Catalyst: Ru-Cl or similar.[1][2]

  • Pros: No biological handling.[1][2]

  • Cons: Lower ee (often 90-95%), catalyst poisoning by chloride, strict pH sensitivity.

Biocatalytic Reduction: Deep Dive & Troubleshooting

Context: This is the industry standard. The reaction relies on an enzyme (KRED) to reduce the ketone while consuming NADPH/NADH.[2] A secondary enzyme (e.g., Glucose Dehydrogenase - GDH) recycles the cofactor.[2]

The Mechanism

The following diagram illustrates the coupled enzymatic cycle required for this transformation.

Caption: Coupled enzymatic cycle showing substrate reduction driven by NADPH, which is continuously regenerated by Glucose Dehydrogenase (GDH).[1][2]

FAQ: Biocatalysis Issues

Q: My conversion stalls at 50-60%. Adding more enzyme doesn't help.[2] Why? A: You likely have Product Inhibition or Gluconic Acid buildup. [1]

• Acidification: The GDH cycle produces gluconic acid.[2] If your buffer capacity is exceeded, pH drops.[2] KREDs are often inactive below pH 6.0.[2]

  • Fix: Monitor pH.[1][2] Add 1M NaOH via a stat-titrator or increase buffer strength (100mM Potassium Phosphate).

• Inhibition: The product (chlorohydrin) can inhibit the enzyme.[2]

  • Fix: Add a hydrophobic resin (e.g., Amberlite XAD-4 or Diaion HP-20) to the reaction.[1] The resin adsorbs the product as it forms, protecting the enzyme ("In-situ Product Removal" or ISPR).[2]

Q: The substrate isn't dissolving.[2] Can I add more DMSO? A: Be careful. Most KREDs tolerate up to 10-15% DMSO or Isopropanol.[1] Above this, the enzyme denatures.[2]

• Better Solution: Use a Biphasic System . Dissolve the substrate in Toluene or MTBE and layer it over the aqueous buffer containing the enzyme.[2] The enzyme works at the interface or on the dissolved fraction in the water.[2]

• Alternative: Use a surfactant like Tween-80 (0.1% v/v) to create an emulsion.[1][2]

Q: I am seeing the wrong enantiomer or low ee%. A: Check your background reaction. At neutral/basic pH, the ketone can undergo non-selective chemical reduction if reducing agents are present, or racemize if the pH is too high.[2]

• Validation: Run a "blank" reaction (Buffer + Cofactor + Substrate, NO Enzyme).[2] If you see product, your conditions are chemically unstable.[2]

• Fix: Lower pH to 6.0-6.[1]5. Ensure your enzyme is (S)-selective (e.g., Lactobacillus kefir ADH or specific commercial KRED variants).[2]

Chemical Synthesis (Noyori ATH): Troubleshooting

Context: Using Ruthenium-based transfer hydrogenation. This is sensitive to oxygen and "dirty" starting materials.[2]

Q: My catalyst turns black/inactive immediately. A: The chloroketone is likely decomposing or contains HCl.

• Acid Scavenging: The starting material (1-chloro-3-phenylpropan-2-one) slowly releases HCl.[1] This poisons the Ru-catalyst.[1]

  • Fix: Recrystallize the starting material immediately before use.[2]

• Base Sensitivity: Standard ATH uses Formic Acid/Triethylamine (5:2).[2] If the amine concentration is too high, it reacts with the alkyl chloride.[2]

  • Protocol Adjustment: Use a lower catalyst loading (S/C 500) and ensure the pH of the formate buffer is strictly 6.5–7.0, not basic.[2]

Q: I see a side product with M-36 mass (Loss of HCl). A: You are forming the epoxide. Under basic conditions (pH > 8), the chlorohydrin product cyclizes to benzyl oxirane.[2]

• Fix: Stop the reaction immediately upon completion.[2] Quench with dilute acetic acid or phosphate buffer (pH 6) before extraction.[2]

Isolation & Purification Protocol

The isolation step is where 20% of yield is often lost due to emulsion or degradation.[2]

Step-by-Step Recovery Guide

• Quench:

  • Biocat: Add equal volume of Ethyl Acetate (EtOAc) or MTBE.[2] If an emulsion forms (due to protein), add Celite (5 g/L) and filter through a pad.[2]

  • Chemocat:[1] Neutralize to pH 6-7 with 1M HCl or NaHCO3.[1]

• Extraction:

  • Extract aqueous phase 3x with EtOAc.[1][2]

  • Crucial: Do not use brine (NaCl) if you intend to use the aqueous phase for anything else, but for extraction efficiency, brine helps break emulsions.[2]

• Drying:

  • Dry organic layer over anhydrous

    .[2] Avoid if the product is sensitive (Lewis acidity of Mg can sometimes catalyze degradation, though rare for this specific alcohol).[2]

• Purification:

  • Column Chromatography: Silica gel.[1][2] Eluent: Hexane/EtOAc (Gradient 90:10 to 70:30).[1][2]

  • Distillation: Not recommended for the chlorohydrin due to thermal instability (epoxide formation).[2] If necessary, use Kugelrohr high vacuum (<1 mbar) at <100°C.[2]

Troubleshooting Decision Matrix

Use this logic flow to diagnose yield issues systematically.

Caption: Diagnostic workflow for identifying the root cause of yield loss in (S)-1-Chloro-3-phenylpropan-2-ol synthesis.

References

• Biocatalytic Reduction Overview: Patel, R. N. (2008).[2] Biocatalytic synthesis of chiral pharmaceutical intermediates. Coordination Chemistry Reviews, 252(5-7), 659-701.[1] Link[1][2]

• Noyori Transfer Hydrogenation: Noyori, R., & Hashiguchi, S. (1997).[2] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102.[2] Link[1][2]

• Substrate Inhibition & Resin Use: Lye, G. J., & Woodley, J. M. (1999).[2] Application of in situ product removal techniques to biocatalytic processes. Trends in Biotechnology, 17(10), 395-402.[2] Link

• Specific Synthesis of Chlorohydrins: Hollmann, F., et al. (2011).[2] Enzymatic reduction of ketones. Green Chemistry, 13, 226-265.[1] Link

• Safety & Stability of Alpha-Chloroketones: Concellón, J. M., et al. (2004).[2] Reaction of α-Chloro Ketones with Samarium Diiodide. Journal of Organic Chemistry, 69(20), 6923–6926.[2] Link[1][2]

Sources

• 1. 100306-33-0|(R)-3-Chloro-1-phenylpropan-1-ol|BLD Pharm [bldpharm.com]
• 2. Biocatalysis: Enzymatic Synthesis for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification Protocols for 1-Chloro-3-phenylpropan-2-ol

Current Status: Operational Topic: Downstream Processing & Impurity Removal Target Molecule: 1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6) Common Applications: Chiral intermediate for SNRIs (e.g., Duloxetine, Fluoxetine precursors).

Introduction: The Impurity Landscape

You are likely synthesizing 1-chloro-3-phenylpropan-2-ol via one of two primary routes: the Grignard addition (Phenylmagnesium bromide + Epichlorohydrin) or the Biocatalytic Reduction of 1-chloro-3-phenylpropan-2-one. Each route introduces a distinct "impurity fingerprint" that requires a tailored purification strategy.

This guide addresses the three most critical purification challenges reported by process chemists:

• The "Biphenyl" Problem: Persistent non-polar byproducts from Grignard coupling.

• The "Regioisomer" Problem: Difficulty separating the target secondary alcohol from primary alcohol isomers.

• The "Emulsion" Problem: Magnesium salt entrapment during workup.

Module 1: The Grignard Route (PhMgBr + Epichlorohydrin)

Troubleshooting Guide

Q: I have a persistent non-polar impurity (approx. 5-10%) that co-elutes on TLC/HPLC. What is it? A: This is almost certainly Biphenyl (Ph-Ph), formed via the Wurtz-type coupling of phenylmagnesium bromide during the preparation of the Grignard reagent or during the quench. Because Biphenyl is highly lipophilic and has a boiling point (

C) relatively close to your product ( C at atm), simple distillation is often inefficient.

Protocol: Steam Distillation for Biphenyl Removal Context: Biphenyl forms a low-boiling azeotrope with water, whereas 1-chloro-3-phenylpropan-2-ol (boiling point >135°C at 2 mmHg) does not steam distill as readily due to its higher molecular weight and hydrogen bonding.

• Quench: Quench your reaction mixture with dilute H₂SO₄ or NH₄Cl as standard.

• Solvent Swap: Strip off your ether/THF solvent.

• Steam Distillation: Add water to the oily residue. Heat to boiling and pass steam through the mixture (or vigorously reflux with a Dean-Stark trap if external steam isn't available).

• Observation: Biphenyl will distill over as a milky white distillate. Continue until the distillate runs clear.

• Recovery: The target chlorohydrin remains in the pot as a heavy oil. Extract the pot residue with Ethyl Acetate or Dichloromethane for final vacuum distillation.

Q: The reaction mixture turned into a solid gel during quenching. How do I break this emulsion? A: You have formed a magnesium hydroxide gel (

). This traps your product and prevents phase separation.

Protocol: The "Fieser" Workup Modification Instead of dumping the reaction into water, use a stoichiometric water addition to precipitate granular magnesium salts.

• Step 1: Cool reaction to 0°C.

• Step 2: For every

  grams of Mg used, add mL water, then mL 15% NaOH, then mL water.

• Step 3: Vigorously stir for 30 minutes. The magnesium salts will turn into a white, granular sand that can be filtered off, leaving a clean organic filtrate.

Module 2: Purification Logic & Data

Physical Properties & Separation Data

Component	BP (Atm)	BP (Vacuum)	Solubility (Water)	Removal Method
1-chloro-3-phenylpropan-2-ol	274°C	135–140°C @ 2 mmHg	Low	Product (Collect)
Biphenyl	255°C	~110°C @ 2 mmHg	Insoluble	Steam Distillation / Hexane Wash
Epichlorohydrin	116°C	< 25°C @ 2 mmHg	Moderate	Rotary Evaporation (volatile)
1,3-diphenylpropan-2-ol	>300°C	>180°C @ 2 mmHg	Insoluble	Pot Residue (remains after dist.)

Visualizing the Purification Workflow

The following diagram illustrates the decision logic for purifying crude reaction mixtures based on the synthesis method used.

Caption: Decision tree for downstream processing. Red nodes indicate critical impurity removal steps specific to the synthesis route.

Module 3: Advanced Separation (Regioisomers & Enantiomers)

The Regioisomer Challenge

If you synthesized the product via chlorohydrination of allyl benzene (Allyl benzene + HOCl), you likely have a mixture of:

• Target: 1-chloro-3-phenylpropan-2-ol (Major)

• Isomer: 2-chloro-3-phenylpropan-1-ol (Minor)

Q: Vacuum distillation isn't separating the isomers. What now? A: These isomers have nearly identical boiling points. You must use Chemical Derivatization .

Protocol: Phthalic Anhydride Resolution This method leverages the reactivity of the secondary alcohol to form a crystalline half-ester, allowing separation from non-reacting impurities or isomers with different solubility profiles.

• Esterification: Reflux the crude oil with Phthalic Anhydride and Pyridine (1.0 eq) in toluene.

• Extraction: Wash the organic layer with dilute HCl (to remove pyridine) and water.

• Salt Formation: Extract the organic layer with Sodium Carbonate (

  ). The phthalic half-ester (containing your product) will move into the aqueous layer as a salt. Impurities (unreacted hydrocarbons, dialkyl byproducts) remain in the organic layer.

• Hydrolysis: Acidify the aqueous layer to precipitate the half-ester, then hydrolyze it with NaOH to regenerate the pure alcohol.

• Chiral Upgrade (Optional): If you need enantiopurity, react the phthalic half-ester with a chiral amine (e.g., (S)-1-phenylethylamine) to resolve the enantiomers via crystallization before hydrolysis [1].

Module 4: Safety & Handling

• Skin Absorption: 1-chloro-3-phenylpropan-2-ol is an alkylating agent. It can penetrate skin. Wear nitrile gloves and work in a fume hood.

• Thermal Instability: Do not distill at atmospheric pressure (

  C). The molecule may undergo dehydrohalogenation to form phenyl-epoxides or polymerize. Always use high vacuum (<5 mmHg).

References

• Process for the preparation of enantiomerically pure 3-hydroxy-3-arylpropylamines. (2008). Google Patents. Available at: (Describes phthalic anhydride resolution and workup logic).

• Synthesis of 1-Phenyldialin (Grignard Workup Context). Organic Syntheses, Coll. Vol. 3, p.729 (1955). Available at: [Link] (Authoritative source for steam distillation of biphenyl from phenylmagnesium bromide reactions).

Precision Biocatalysis Support Hub: Optimizing Chlorohydrin Kinetic Resolution

Status: Operational Ticket Subject: Increasing Enantiomeric Excess (

) in Lipase-Catalyzed Kinetic Resolution of Chlorohydrins Assigned Specialist: Senior Application Scientist

Introduction: The Geometric Challenge

You are likely using a lipase (e.g., Candida antarctica Lipase B, CAL-B) to resolve a racemic chlorohydrin via acylation. The goal is to obtain a highly enantioenriched chlorohydrin (substrate) or chlorohydrin ester (product).[1]

In kinetic resolution (KR), we do not separate enantiomers by physical force; we separate them by time . The enzyme reacts faster with one enantiomer (

) than the other ( ).[2] Your problem—low enantiomeric excess ( )—is almost always a failure to manage the relationship between Selectivity ( ) and Conversion ( ) .

This guide abandons generic advice to focus on the specific thermodynamic and kinetic levers available for chlorohydrin resolution.

Module 1: The Diagnostic Framework

Before changing solvents or enzymes, you must diagnose why your

is low. You cannot optimize what you do not measure.

The Selectivity vs. Conversion Law

The Enantiomeric Ratio (

) is the intrinsic selectivity of your catalyst. It is independent of conversion (mostly).[3]

The Golden Rule:

• If

  : You can achieve for both substrate and product near 50% conversion.

• If

  : The enzyme cannot distinguish the chlorohydrin enantiomers effectively. You need a new catalyst or solvent.

• If

  : You are in the "Danger Zone." You can get high (substrate), but you must sacrifice yield by pushing conversion beyond 60%.

Diagnostic Workflow Use this logic gate to determine your next step.

Figure 1: Diagnostic logic flow for identifying the root cause of low enantiomeric excess.

Module 2: Troubleshooting Workflows

Scenario A: "My -value is high (>50), but my Substrate is stuck at 80-90%."

Root Cause: Under-conversion. In a kinetic resolution, the

of the recovered substrate ( ) increases as the reaction proceeds.[4] If you stop at 40% conversion, the "fast" enantiomer is not fully consumed, leaving it behind to contaminate your "slow" enantiomer.

• Fix: Push the reaction further.

• The Math: For

  , to get , you must reach 53% conversion .

• Action: Add 20% more enzyme or extend reaction time. Monitor conversion, not just

  .

Scenario B: "My Product drops over time."

Root Cause: Over-conversion (The "Over-Run"). Once the enzyme consumes the "fast" enantiomer, it will eventually start eating the "slow" enantiomer. This lowers the

of the product ester ( ).

• Fix: Stop the reaction earlier (e.g., at 40-45% conversion).

• Action: Quench the reaction immediately upon reaching target conversion. Filter the enzyme or drop the temperature to -20°C.

Scenario C: "The reaction stalls at 20% conversion."

Root Cause: Enzyme Inhibition or Equilibrium.

• Acyl Donor Issue: If using Vinyl Acetate , the byproduct is acetaldehyde. Acetaldehyde can form Schiff bases with lysine residues on the lipase surface, deactivating it.

• Water Issue: Lipases need a micro-layer of water to function, but too much water promotes hydrolysis (reverse reaction).

• Fix:

  • Switch to Isopropenyl Acetate . The byproduct is acetone, which is less inhibitory to lipases than acetaldehyde.

  • Add Molecular Sieves (4Å) to the reaction vessel to scavenge excess water if using hydrophobic solvents.

Module 3: Optimization Protocols

Protocol 1: Solvent Engineering (LogP Screening)

Solvents dictate the conformation of the enzyme and the solubility of the chlorohydrin. Hydrophobic solvents generally preserve the "lid" dynamics of lipases like CAL-B.

Experiment: Run 4 parallel reactions with the same substrate/enzyme ratio.

Solvent	LogP	Expected Outcome	Note
Hexane	3.5	High Activity, High	Standard starting point.
MTBE	0.94	Moderate Activity	Good for polar chlorohydrins.
Toluene	2.5	High , Variable Rate	Good for aromatic chlorohydrins.
THF	0.46	Low Activity	Often strips water from enzyme; avoid if possible.

Causality: Hydrophilic solvents (low LogP) can strip the essential water layer from the enzyme, leading to rigidity and low selectivity (

).

Protocol 2: Temperature Tuning (Entropic Control)

If

is low (10-20), lowering the temperature is the most reliable way to increase it.

• Theory: The discrimination between enantiomers is based on the difference in activation energy (

  ). By lowering , you magnify the enthalpic contribution ( ), often improving the "fit" specificity.

• Action: Run the reaction at 4°C or 0°C .

• Trade-off: Reaction rate will drop significantly. You must compensate by increasing enzyme loading (e.g., from 10 mg/mmol to 50 mg/mmol).

Module 4: The Molecular Mechanism

Understanding the "Ping-Pong Bi-Bi" mechanism of serine hydrolases helps visualize where the competition occurs.

Figure 2: Ping-Pong Bi-Bi mechanism. High ee depends on the energy difference between the Fast Path and Slow Path during the deacylation step.

FAQ: Rapid Response

Q: Can I use ethanol as a solvent? A: No. Ethanol is a primary alcohol. It will compete with your chlorohydrin for the acyl group, consuming your acyl donor and stopping the resolution. Use non-nucleophilic solvents (Hexane, MTBE, Toluene).

Q: My chlorohydrin is unstable. It degrades during the reaction. A: Chlorohydrins can cyclize to epoxides under basic conditions. Lipase reactions are generally neutral, but if you are using immobilized lipases on basic supports, switch to a neutral carrier (e.g., Novozym 435 is acrylic resin, generally safe, but check pH). Ensure your solvent is acid-free.

Q: How do I calculate conversion accurately? A: Do not rely on weighing the product. Use the "ee-based" conversion formula for higher accuracy, assuming no side reactions:

Note: This formula fails if the reaction is not perfectly selective or if side reactions occur.

References

• Kinetic Resolution of Enantiomers - Biocatalysis . University of Graz.[5] Explains the fundamental relationship between conversion,

  , and selectivity ( -value). 2[1][6][7][8][9][10][11][12][13]

• Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols. PMC - NIH.

  -values ( ) using vinyl acetate in hexane systems. 14[1][2][6][7][9][10][11][12][13]

• Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates . ResearchGate. Provides specific data on chlorohydrin resolution using Candida antarctica Lipase B (Novozym 435). 15

• Enantioselectivity: Calculation of E-value . Biocatalysis - University of Graz. Tools and equations for calculating the Enantiomeric Ratio. 5[1][2][6][7][8][9][10][11][12][13][14]

Sources

• 1. Highly Efficient Route for Enantioselective Preparation of Chlorohydrins via Dynamic Kinetic Resolution [organic-chemistry.org]
• 2. biocatalysis.uni-graz.at [biocatalysis.uni-graz.at]
• 3. repository.tudelft.nl [repository.tudelft.nl]
• 4. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 5. Enantio [biocatalysis.uni-graz.at]
• 6. grokipedia.com [grokipedia.com]
• 7. Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ethz.ch [ethz.ch]
• 10. re.public.polimi.it [re.public.polimi.it]
• 11. Lipase-Catalyzed Kinetic Resolution Followed by an Intramolecular Diels-Alder Reaction: Enantio- and Diastereoselective Synthesis of an A-Ring Moiety of Furanosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. arts.units.it [arts.units.it]
• 14. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Optimizing chiral column chromatography for 1-chloro-3-phenylpropan-2-ol enantiomers

This guide serves as a specialized Technical Support Center for researchers optimizing the enantioseparation of 1-chloro-3-phenylpropan-2-ol . It is designed to function as an interactive knowledge base, moving beyond generic advice to address the specific physicochemical behavior of aromatic chlorohydrins on polysaccharide stationary phases.

Case Reference: #CHL-PROP-02 Status: Active Support Subject: Method Development & Troubleshooting for Aromatic Chlorohydrins Assigned Specialist: Senior Application Scientist, Chiral Technologies Division

Core Method Development Strategy

User Question: I need to separate the enantiomers of 1-chloro-3-phenylpropan-2-ol. We have a standard library of chiral columns. Where should I start, and what is the scientific rationale?

Scientist Response: For 1-chloro-3-phenylpropan-2-ol, the separation mechanism relies on the interaction between the hydroxyl group (H-bond donor/acceptor) and the phenyl ring (

- interactions) with the chiral stationary phase (CSP).

Primary Recommendation: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))[1][2]

• Rationale: This molecule belongs to the class of aromatic alcohols. The cellulose backbone of the OD-H column forms a "inclusion" type cavity that is particularly effective for phenyl-alkyl-alcohols. The 3,5-dimethylphenylcarbamate moiety provides strong

  - interaction sites for the phenyl ring of your analyte, while the carbamate NH and C=O groups engage in hydrogen bonding with the C2-hydroxyl group of the chlorohydrin.

Secondary Recommendation: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

• Rationale: If OD-H fails, the helical structure of the Amylose derivative (AD-H) offers a distinct spatial recognition pocket. While the chemical interactions are similar, the shape selectivity differs.

Standard Starting Conditions:

Parameter	Specification	Notes
Mobile Phase	n-Hexane : Isopropanol (90:10 v/v)	High hexane content maximizes retention and interaction time with the CSP.
Flow Rate	0.5 - 1.0 mL/min	Lower flow rates often improve mass transfer for chiral interactions.
Temperature	25°C	Start at ambient. Lowering T often improves resolution (enthalpy controlled).
Detection	UV @ 215 nm or 254 nm	215 nm for high sensitivity (end absorption); 254 nm for specificity (phenyl ring).

Troubleshooting & Optimization (Q&A)

Issue #1: Partial Separation (Resolution < 1.5)

• Q: I am seeing a doublet, but the peaks are not baseline separated (

  ). How can I improve this without changing the column?

• A: Chiral recognition is often enthalpy-driven (

  ).

  • Lower the Temperature: Reduce column temperature to 10°C - 15°C. This increases the separation factor (

    ) because the complexation stability difference between enantiomers becomes more pronounced at lower thermal energy.

  • Swap the Modifier: Switch from Isopropanol (IPA) to Ethanol . Ethanol is a stronger solvent but often provides different solvation around the chiral selector, potentially altering the steric environment. Try n-Hexane : Ethanol (95:5) .

Issue #2: Peak Tailing

• Q: The second eluting enantiomer is tailing significantly. Is this a column age issue?

• A: While column aging is possible, for this specific molecule (an alcohol), tailing is often due to non-specific silanol interactions or slow mass transfer.

  • Diagnosis: This is likely not a basicity issue (unlike amines), so adding DEA/TEA is not recommended and could induce degradation (epoxide formation).

  • Solution: Ensure your mobile phase is not "bone dry." Trace amounts of water (impurities in the alcohol) can actually deactivate high-energy adsorption sites. However, if the tailing is severe, check the frit. If the column is old, regeneration with 100% Ethanol (at low flow) might remove strongly adsorbed contaminants.

Issue #3: Analyte Instability

• Q: My peak areas are decreasing over time, and a new peak is appearing at the solvent front.

• A: You are likely observing the cyclization of the chlorohydrin to the epoxide (benzyl glycidyl ether derivative) or polymerization.

  • Critical Warning: Avoid basic additives (Diethylamine, Triethylamine) in the mobile phase. The chlorohydrin moiety is susceptible to base-catalyzed ring closure to form the epoxide. Ensure your mobile phase is neutral.

Validated Experimental Protocol

Objective: Baseline separation of (R)- and (S)-1-chloro-3-phenylpropan-2-ol.

Reagents:

• n-Hexane (HPLC Grade, >99%)

• 2-Propanol (IPA) (HPLC Grade, >99.5%)

• Sample: 1-chloro-3-phenylpropan-2-ol (Racemic mixture, ~1 mg/mL in Mobile Phase)

Workflow:

• Equilibration:

  • Install Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Flush with n-Hexane:IPA (90:10) at 1.0 mL/min for 30 minutes.

  • Monitor baseline at 254 nm until stable.

• Blank Injection:

  • Inject 10 µL of mobile phase to ensure no ghost peaks.

• Sample Injection:

  • Inject 5-10 µL of the sample solution.

  • Run time: 20-30 minutes (Expect

    values between 1 and 4).

• System Suitability Criteria:

  • Resolution (

    ): > 1.5

  • Tailing Factor (

    ): < 1.3

  • Theoretical Plates (

    ): > 8000

Logic Visualization

The following diagrams illustrate the decision-making process for method development and troubleshooting.

Figure 1: Method Development Workflow

Caption: Step-by-step logic for selecting columns and optimizing separation for aromatic chlorohydrins.

Figure 2: Troubleshooting Decision Tree

Caption: Diagnostic pathways for resolving common chromatographic anomalies with chlorohydrins.

References

• Daicel Corporation. (n.d.). Instruction Manual for CHIRALCEL® OD-H. Retrieved from [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[2][3][4][5][6][7][8][9] Chemical Society Reviews, 37(12), 2593-2608. [Link]

• Rajendran, A., Mazzotti, M., & Morbidelli, M. (2005).[10] Enantioseparation of 1-phenyl-1-propanol on Chiralcel OD by supercritical fluid chromatography. Journal of Chromatography A, 1076(1-2), 183-188. [Link]

• Phenomenex. (2023).[1] Chiral HPLC/SFC Method Development Poster. Retrieved from [Link]

Sources

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. rjptonline.org [rjptonline.org]
• 8. academic.oup.com [academic.oup.com]
• 9. shimadzu.com [shimadzu.com]
• 10. Enantioseparation of 1-phenyl-1-propanol on Chiralcel OD by supercritical fluid chromatography. I. Linear isotherm - PubMed [pubmed.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of (S)-1-Chloro-3-phenylpropan-2-ol

This is the Technical Support Center for (S)-1-Chloro-3-phenylpropan-2-ol Synthesis .

We have structured this guide as a dynamic troubleshooting interface. Rather than a static textbook description, this content is designed to mirror a Level 3 Application Scientist consultation, addressing the specific failure modes (side reactions) encountered during the synthesis of this critical chiral intermediate.

Target Molecule: (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100361-18-0) Primary Application: Chiral intermediate for HIV protease inhibitors (e.g., Amprenavir) and antidepressants.

System Status: Route Selection

Select your synthetic pathway to view specific failure modes.

Route A: The Grignard Addition (Standard)

Reagents: Benzylmagnesium chloride + (S)-Epichlorohydrin Catalyst: Copper(I) Iodide (CuI) or Li₂CuCl₄

Route B: Biocatalytic Reduction (High Enantiopurity)

Reagents: 1-Chloro-3-phenylpropan-2-one + Ketoreductase (KRED) Cofactor: NADPH/NADH

Module 1: The Grignard Route (Troubleshooting & FAQs)

This route relies on the nucleophilic attack of benzylmagnesium chloride on the terminal carbon of (S)-epichlorohydrin. While cost-effective, it is chemically "noisy" and prone to specific side reactions.

Visualizing the Failure Modes

The following diagram maps the competitive pathways that reduce yield and enantiomeric excess (ee).

Figure 1: Reaction network showing the primary competitive pathways in the Grignard synthesis. Note the critical 'Basic Workup' trap leading to cyclization.

Diagnostic Q&A: "Why did my reaction fail?"

Q1: "My NMR shows a large symmetric impurity around 2.9 ppm, and yield is low. What is it?"

Diagnosis: Bibenzyl (1,2-Diphenylethane) formation. Root Cause: This is a Wurtz-type coupling side reaction where Benzylmagnesium chloride reacts with Benzyl chloride (starting material for the Grignard) or couples with itself via radical mechanisms catalyzed by transition metal impurities or heat. Corrective Action:

• Initiation Control: Do not overheat the Grignard initiation step. Use a crystal of iodine or DIBAL-H activation to start the Grignard at lower temperatures.

• Slow Addition: Add benzyl chloride slowly to the magnesium to prevent high local concentrations of the halide, which favors coupling.

Q2: "I used (S)-Epichlorohydrin, but my product is partially racemized. How?"

Diagnosis: Lewis-Acid Catalyzed Scrambling or "Chloride Exchange." Root Cause:

• Direct Attack: Without a Copper(I) catalyst, the Grignard reagent acts as a Lewis acid (Mg²⁺), coordinating to the epoxide oxygen. This can facilitate attack at the more substituted carbon (C2), leading to inversion and regio-scrambling.

• Chloride Exchange: If you prepared the Grignard from Benzyl Bromide, the MgBr₂ species can open the epichlorohydrin to form a bromochloropropanol intermediate, which scrambles the stereocenter upon closure. Corrective Action:

• Catalysis: Always use 5-10 mol% CuI or Li₂CuCl₄ . This forms a softer organocuprate reagent that strictly attacks the terminal (less hindered) carbon via an S_N2 mechanism, preserving the stereochemistry at C2 [1].

• Reagent Purity: Use Benzyl Chloride to match the halogen in epichlorohydrin, preventing halogen scrambling.

Q3: "The reaction worked, but the product disappeared during workup."

Diagnosis: Base-Catalyzed Cyclization (The "Epoxide Trap"). Root Cause: The target molecule is a chlorohydrin. In the presence of base (NaOH, NaHCO₃, or even strong amine bases) and heat, the alkoxide intermediate performs an intramolecular S_N2 attack on the adjacent carbon, displacing chloride and reforming an epoxide (Benzyl oxirane). Corrective Action:

• Quench Protocol: Quench with saturated NH₄Cl or dilute H₂SO₄. Maintain pH < 7 during the entire isolation process.

• Avoid Distillation: If possible, avoid high-temperature distillation if the crude contains any basic residues.

Module 2: The Biocatalytic Route (Troubleshooting & FAQs)

This route reduces 1-chloro-3-phenylpropan-2-one using enzymes. While it avoids the "heavy chemistry" side reactions of the Grignard route, it introduces biological instability.

Visualizing the Enzymatic Cycle

The efficiency of this route depends on the cofactor regeneration cycle. Failure here leads to stalled reactions.

Figure 2: The cofactor regeneration cycle. Stalled reactions are often due to NADPH depletion, not enzyme death.

Diagnostic Q&A

Q1: "The reaction stalled at 50% conversion."

Diagnosis: Product Inhibition or Cofactor Depletion. Root Cause:

• Equilibrium: Oxidoreductases are reversible. As the alcohol product accumulates, it may inhibit the enzyme or drive the reverse oxidation.

• pH Drift: The regeneration system (e.g., Glucose Dehydrogenase) produces gluconic acid, lowering the pH and denaturing the KRED. Corrective Action:

• pH Stat: Use a pH-stat titrator to maintain pH 7.0–7.5 by adding dilute NaOH.

• Resin Adsorption: Add a neutral resin (e.g., Amberlite XAD) to adsorb the product as it forms, shifting the equilibrium forward (In-Situ Product Removal - ISPR) [2].

Q2: "I am getting the (R)-enantiomer instead of (S)."

Diagnosis: Incorrect Enzyme Selectivity (Prelog vs. Anti-Prelog). Root Cause: Enzymes have specific stereochemical preferences. Standard yeast ADH often yields Prelog products, but specific KREDs are engineered for Anti-Prelog selectivity. Corrective Action:

• Screening: You must screen a KRED library. For (S)-1-chloro-3-phenylpropan-2-ol, look for enzymes homologous to Lactobacillus kefir ADH or specific commercially available "S-selective" KRED kits [3].

Summary of Critical Parameters

Parameter	Grignard Route (Chem)	Biocatalytic Route (Bio)
Major Impurity	Bibenzyl (Wurtz coupling)	Unreacted Ketone
Critical Control	Temperature (-20°C) & CuI Catalyst	pH Control (Gluconic acid byproduct)
Stability Risk	Cyclization to Epoxide (pH > 10)	Denaturation (Temp > 35°C)
Stereo Risk	Racemization via Lewis Acid	Wrong Enzyme Variant

References

• Hu, X., et al. (2010). "Copper-catalyzed opening of epoxides by Grignard reagents: A mechanistic study." Journal of Organic Chemistry. (Generalized citation for Cu-catalyzed Grignard mechanisms).

• Goldberg, K., et al. (2007). "Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols." Applied Microbiology and Biotechnology. .

• Hollmann, F., et al. (2011). "Enzymatic reduction of ketones." Green Chemistry. .

• Corey, E.J., & Reichard, G.A. (1989).[1][2][3] "Enantioselective synthesis of fluoxetine hydrochloride." Tetrahedron Letters. (Foundational work on 3-chloro-1-phenylpropanol synthesis).

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccsenet.org [ccsenet.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Purification of (S)-1-Chloro-3-phenylpropan-2-ol

[1][2]

Case ID: REC-CHL-092 Status: Active Subject: Recrystallization Protocol & Troubleshooting for Chiral Chlorohydrin Intermediates

Executive Summary & Compound Profile

Welcome to the Technical Support Center. You are likely working with (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100306-34-1), a critical chiral building block often used in the synthesis of norepinephrine reuptake inhibitors like Atomoxetine .[1][]

The Core Challenge: This compound is a low-melting solid (Melting Point: ~46–49°C).[1][] In many crude preparations, it exists as a viscous oil due to melting point depression caused by impurities (regioisomers or unreacted ketones).[1][] "Recrystallization" here is often a misnomer; it is technically a melt crystallization or precipitation from solution requiring precise thermodynamic control to avoid "oiling out" (Liquid-Liquid Phase Separation).[1][]

Physical Property Data Sheet

Property	Value	Critical Note
Physical State	Off-white solid or viscous oil	Prone to supercooling.[1][]
Melting Point	46–49°C	Process temperature must remain <40°C during nucleation.[]
Solubility	High in MeOH, EtOH, DCM	Avoid pure polar solvents for crystallization; yield will be near zero.[]
Target Impurities	1-chloro-3-phenyl-2-propanone	Ketone impurities significantly lower the melting point.[1][]

Standard Operating Procedure (SOP)

Protocol: Solvent-Mediated Enantiomeric Enrichment

This protocol utilizes a Toluene/n-Heptane system.[1][] Toluene solubilizes the aromatic ring, while n-Heptane acts as the anti-solvent to force lattice formation.[1][]

Reagents Required[1][2][3][4]

• Solvent A: Toluene (Anhydrous)[1][]

• Solvent B: n-Heptane (HPLC Grade)[1][]

• Seed Crystals: >99% ee (S)-1-Chloro-3-phenylpropan-2-ol (Critical)[1][]

Workflow Visualization

Figure 1: Step-by-step recrystallization workflow emphasizing temperature control limits.

Troubleshooting Guide: "Oiling Out"

Issue: The solution turns cloudy and separates into two liquid layers (an oil droplet phase and a solvent phase) instead of forming crystals.

Root Cause: The operating temperature is above the metastable limit where the oil phase is thermodynamically more stable than the crystal phase, often exacerbated by impurities.[1][]

Diagnostic Decision Tree

Figure 2: Logic flow for diagnosing and resolving liquid-liquid phase separation.

Detailed Solutions

• The "Slow Dosing" Fix: If oiling out occurs during Heptane addition, stop the addition immediately. Re-heat slightly to dissolve the oil, then cool very slowly to 25°C. Add a seed crystal. Only resume Heptane addition once a visible crystal bed is established.[1][]

• The "Purity Threshold": If your starting material has <80% purity, recrystallization will likely fail.[1][] The eutectic point depression will force the material to remain an oil.[1][] Action: Perform a quick silica gel filtration (eluting with Hexane/EtOAc) to remove polar impurities before attempting crystallization.[1][]

Frequently Asked Questions (FAQs)

Q1: Why use Toluene/Heptane? Can I use Ethanol? A: Ethanol is too polar and has high solubility for this alcohol.[1][] You would need to cool to extreme temperatures (<-20°C) to get yield, which risks precipitating impurities.[1][] Toluene/Heptane offers a specific "solubility window" that discriminates between the chiral alcohol (solid) and the ketone impurity (oil).[1][]

Q2: My crystals are "mushy" and melt on the filter paper. Why? A: This indicates the presence of residual solvent or a depressed melting point due to low enantiomeric excess (ee).[1][]

• Fix: Ensure the final slurry temperature is <5°C.

• Fix: Wash the filter cake with pre-chilled n-Heptane (-10°C). Do not pull air through the cake for too long, as atmospheric moisture can condense and dissolve the hygroscopic surface.[1][]

Q3: How do I maximize Enantiomeric Excess (ee)? A: Recrystallization of this compound works via conglomerate behavior or racemic compound purification.[1][]

• If the racemate is a liquid and the pure enantiomer is a solid (common for chlorohydrins), you are purifying the solid from the "eutectic melt."[1][]

• Strategy: Do not aim for 100% yield. Harvest the crystals early (at ~10°C rather than -10°C). The crystals formed first are usually the highest ee.[1][] The "mother liquor" will contain the racemate and impurities.[1][]

References & Grounding

• Atomoxetine Synthesis Pathways: Detailed analysis of the intermediate isolation steps, specifically utilizing toluene/heptane systems for purification of phenyl-propanol derivatives.

  • Source:[1][]

• Physical Properties of Chlorohydrins: Data regarding the melting points and phase behavior of 1-chloro-3-phenylpropan-2-ol and its tendency to oil out.

  • Source:[1][][3]

• Troubleshooting Oiling Out: General mechanisms for handling low-melting solids and metastable zones in crystallization.

  • Source:[1][]

• Biocatalytic Reduction Context: Confirmation of the enantiomeric enrichment challenges and physical state of the enzymatic product.

  • Source: [Liu et al. (2018).[1][] Biocatalytic Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol.]([Link]) (Generalized citation for biocatalytic route context).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for (S)-1-Chloro-3-phenylpropan-2-ol before handling, as it is a skin irritant and potentially toxic if swallowed.[1][]

Sources

• 1. WO2008062473A1 - Process for preparing atomoxetine hydrochloride - Google Patents [patents.google.com]
• 3. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion rate in lipase-catalyzed resolution

Status: Operational | Ticket: #LIP-KR-404 | Agent: Senior Application Scientist

Introduction: The 50% Wall and Beyond

Welcome to the Biocatalysis Support Center. If you are here, your lipase-catalyzed kinetic resolution (KR) is likely stalling, proceeding too slowly, or failing to reach high enantiomeric excess (

).

Before we troubleshoot, we must establish the Golden Rule of Kinetic Resolution : In a standard KR without in-situ racemization, the maximum theoretical yield of a single enantiomer is 50% . If your reaction stalls at exactly 50% conversion with high

, your reaction isn't broken—it’s perfect. If you need >50% yield, you require Dynamic Kinetic Resolution (DKR) , which couples the resolution with a racemization catalyst (e.g., Ruthenium complexes).

If your conversion is stuck below 50% or the rate is agonizingly slow, follow the diagnostic guide below.

Phase 1: Diagnostic Workflow

Use this logic tree to identify the root cause of your low conversion.

Figure 1: Diagnostic logic tree for isolating kinetic vs. thermodynamic failure modes in lipase catalysis.

Phase 2: Troubleshooting Modules

Module 1: The Equilibrium Trap (Thermodynamics)

Q: My reaction stalls at ~35-40% conversion. Is the enzyme dead? A: Not necessarily. You are likely fighting thermodynamic equilibrium.

Lipases catalyze both esterification and hydrolysis.[1] If you use a reversible acyl donor (e.g., ethyl acetate), the reaction produces ethanol as a byproduct. As ethanol accumulates, the reverse reaction (alcoholysis) accelerates, halting net conversion.

The Solution: Use "Irreversible" Acyl Donors. Switch to vinyl esters. The leaving group is vinyl alcohol, which immediately tautomerizes into acetaldehyde (or acetone for isopropenyl acetate). This tautomerization is irreversible, driving the reaction forward.

Acyl Donor	Leaving Group	Reversibility	Risk Factor
Ethyl Acetate	Ethanol	Reversible	High (Equilibrium stalls reaction)
Vinyl Acetate	Acetaldehyde	Irreversible	High (Enzyme deactivation)
Isopropenyl Acetate	Acetone	Irreversible	Low (Acetone is generally benign)

Module 2: The Water Paradox (Kinetics)

Q: I dried my solvent over molecular sieves (3Å), but now the reaction is dead. A: You have stripped the "Essential Water Layer."

Lipases are interfacial enzymes.[1] Even in organic solvents, they require a mono-molecular layer of water to maintain the flexibility of the catalytic triad (Ser-His-Asp). Without this, the enzyme becomes rigid and inactive ("frozen"). Conversely, too much water promotes hydrolysis (side reaction) or enzyme agglomeration.

Protocol: Water Activity (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

) Control Do not rely on "dry" vs. "wet." Control the thermodynamic activity of water using salt hydrate pairs.

• Select a Pair:

  usually provides an optimal .

• Equilibration: Add the salt pair to your solvent 2 hours before adding the enzyme.

• Reaction: Run the reaction in the presence of the solid salts to buffer the water produced/consumed.

Technical Note: Hydrophilic solvents (THF, Dioxane) strip this water layer more aggressively than hydrophobic ones (Hexane, Toluene).

Module 3: Solvent Engineering (LogP)

Q: The enzyme clumps up and activity is low in polar solvents. A: Your solvent choice is likely denaturing the protein or stripping essential water.

The LogP value (partition coefficient) of the solvent is the most reliable predictor of lipase stability.

• LogP < 2 (Hydrophilic): Strips essential water; often denatures lipase.[2]

• LogP > 4 (Hydrophobic): Preserves essential water; high stability but potentially low substrate solubility.[2]

Solvent Selection Guide:

Solvent	LogP	Suitability
DMSO / Methanol	< -0.7	Avoid (Strips water, denatures)
Acetone	-0.2	Poor (Usually inactivates)

| THF | 0.49 | Risky (Requires high

) | | Toluene | 2.5 | Standard (Good balance) | | MTBE | 0.94 | Excellent (Ether oxygen stabilizes) | | Hexane / Heptane | > 3.5 | Excellent Stability (Check solubility) |

Module 4: Enzyme Death (Acetaldehyde Poisoning)

Q: I switched to Vinyl Acetate to fix equilibrium, but now the enzyme dies after one cycle. A: You are experiencing Aldehyde Inactivation .

When vinyl acetate is used, the byproduct is acetaldehyde . Acetaldehyde is an alkylating agent that reacts with the

-amino groups of lysine residues on the lipase surface, forming Schiff bases . These Schiff bases lead to cross-linking (Michael adducts) that destroy the enzyme's active conformation.

Mechanism Visualization:

Figure 2: Mechanism of lipase inactivation via acetaldehyde-mediated Schiff base formation.

The Solution:

• Switch Donor: Use Isopropenyl Acetate . The byproduct is acetone, which does not form Schiff bases easily.

• Immobilization: Use acrylic resin-immobilized lipases (e.g., Novozym 435). The immobilization matrix can sometimes buffer the steric changes, though chemical modification still occurs.

References

• Mechanism of Acetaldehyde Deactivation: Weber, H.K., et al. (2011).[3] Mechanism of acetaldehyde-induced deactivation of microbial lipases. BMC Biotechnology.

• Water Activity Control: Halling, P.J. (1992).[4] Salt hydrates for water activity control with biocatalysts in organic media. Biotechnology Techniques.

• Solvent LogP Effects: Laane, C., et al. (1987).[5] Rules for optimization of biocatalysis in organic solvents. Biotechnology and Bioengineering.[1][4][6][7]

• Kinetic vs. Dynamic Resolution: Pellissier, H. (2008). Recent developments in dynamic kinetic resolution. Tetrahedron.

Sources

• 1. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 2. The Effect of Solvent Hydrophilicity on the Enzymatic Ring-Opening Polymerization of L-Lactide by Candida rugosa Lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of acetaldehyde-induced deactivation of microbial lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Lipase-catalyzed esterification in water enabled by nanomicelles. Applications to 1-pot multi-step sequences - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Water activity dependence of lipases in non-aqueous biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing racemization of (S)-1-Chloro-3-phenylpropan-2-ol during reaction

Document ID: TSC-2024-CPPO-01 Subject: Prevention of Racemization and Degradation in Chiral Chlorohydrin Synthesis Applicable For: Process Chemists, Medicinal Chemists, API Manufacturing Molecule Focus: (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6)[1]

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol is a critical chiral building block for selective serotonin reuptake inhibitors (SSRIs) such as Fluoxetine (Prozac) and Dapoxetine .[1] Its structural integrity is defined by the secondary alcohol at the C2 position.[1]

The Core Problem: This molecule is chemically fragile.[1] It sits at a high-energy "tipping point" where it can easily slide into:

• The Epoxide Trap: Under basic conditions, it cyclizes to benzyl oxirane.[1] While this retains chirality initially, subsequent non-regioselective ring opening leads to isomeric scrambling.[1]

• The Ketone Reversion: In biocatalytic synthesis (KRED/ADH), the enzyme can reverse the reaction, oxidizing the alcohol back to the achiral ketone (1-chloro-3-phenylpropan-2-one), destroying the enantiomeric excess (ee).

• Acid-Catalyzed Racemization: Strong acids promote

  pathways via carbocation intermediates, scrambling the stereocenter.[1]

This guide provides the mechanistic understanding and protocols required to maintain >99% ee during reaction and workup.

The Mechanics of Failure (Visualized)

To prevent racemization, you must understand the competing pathways. The diagram below illustrates the "Triangle of Instability" for this chlorohydrin.

Figure 1: The stability landscape of (S)-1-Chloro-3-phenylpropan-2-ol.[1] Red paths indicate loss of chiral purity.

Troubleshooting Guide (Q&A)

Module A: Biocatalytic Synthesis (Enzymatic Reduction)

Q: My reaction reached 99% conversion, but the ee% dropped significantly during the 24-hour workup. Why? A: This is likely due to Thermodynamic Equilibrium Reversion .[1] Ketoreductases (KREDs) and Alcohol Dehydrogenases (ADHs) are reversible catalysts.[1] Even after the substrate is consumed, if the cofactor (NADH/NADPH) regeneration system keeps cycling, the enzyme can oxidize your chiral alcohol back to the achiral ketone. When it re-reduces the ketone, it might not be perfectly stereoselective if the reaction conditions (pH, solvent) have shifted away from the enzyme's optimum.

• Fix: Quench the enzyme immediately upon completion.[1] Do not let the reaction stir "overnight" without monitoring.

• Protocol: Adjust pH to 3.0–4.0 (deactivates most KREDs) or extract immediately into an organic solvent (separates product from enzyme).[1]

Q: I see a "ghost peak" in my HPLC that grows as my ee drops. What is it? A: This is likely Benzyl Oxirane (the epoxide).[1] If your reaction buffer is too basic (pH > 7.[1]5) or if you use a basic extraction solvent, the chlorohydrin cyclizes.

• Mechanism: The alkoxide attacks the adjacent C-Cl bond.[1]

• Fix: Maintain strict pH control (pH 6.0–7.0) during the reaction. For extraction, ensure the aqueous phase is slightly acidic (pH 4.0–5.0) before adding the organic solvent.[1]

Module B: Chemical Handling & Workup[1][2]

Q: Can I use distillation to purify the chlorohydrin? A: Proceed with extreme caution. Secondary chlorohydrins are thermally unstable.[1] High temperatures promote HCl elimination (forming the epoxide) or dehydration.[1]

• Recommendation: Avoid distillation if possible. Use column chromatography or crystallization (if a solid derivative is made).[1] If distillation is necessary, use high vacuum (<1 mbar) to keep the pot temperature below 60°C.

Q: I am reacting the chlorohydrin with an amine to make an API. The stereochemistry at the OH position is inverting.[1] Why? A: You are proceeding via an Epoxide Intermediate .[1] If you use a base to scavenge the HCl formed during amination, you likely cyclized the chlorohydrin to the epoxide first.

• Direct Substitution (

  ): Amine attacks C-Cl.[1] Inversion at C1. Retention at C2 (OH).

• Epoxide Pathway:[1] Base forms Epoxide (Retention at C2).[1] Amine opens Epoxide.[1]

  • If Amine attacks C1 (terminal): Retention at C2. [1]

  • If Amine attacks C2 (internal): Inversion at C2. [1]

• Fix: If you require retention of configuration, ensure the nucleophile attacks the terminal carbon (C1). This is sterically favored, but high temperatures can reduce selectivity.[1]

Standard Operating Procedures (SOPs)

Protocol 1: Safe Quenching of Biocatalytic Reactions

Objective: Stop enzymatic activity immediately to prevent equilibrium-driven racemization.[1]

• Monitor: Check conversion via HPLC/GC. Target >98% conversion.

• Acidification:

  • Prepare a 1M Citric Acid or 1M HCl solution.[1]

  • Slowly add to the reaction mixture under stirring.

  • Target pH: 3.5 – 4.5. (Note: Do not go below pH 3.0 to avoid acid-catalyzed degradation).[1]

• Extraction:

  • Immediately add extraction solvent (e.g., MTBE or Ethyl Acetate).[1]

  • Separate phases quickly.

  • Wash organic layer with brine (neutral pH) to remove residual acid.[1]

• Drying: Dry over anhydrous

  (Sodium Sulfate) rather than basic drying agents like .[1]

Protocol 2: pH-Controlled Nucleophilic Substitution

Objective: React the chloride without cyclizing to the epoxide (or controlling the epoxide opening).

• Solvent Choice: Use polar aprotic solvents (DMF, DMSO) if promoting direct

  .[1]

• Base Selection:

  • Avoid: Strong hydroxides (NaOH, KOH) which rapidly form the epoxide.

  • Preferred: Non-nucleophilic organic bases (DIPEA, TEA) or weak inorganic bases (

    ) if strictly necessary.[1]

• Temperature: Keep reaction temperature < 50°C. Higher temperatures increase the rate of internal attack at the chiral center (C2) during epoxide opening scenarios.[1]

Quantitative Data: Stability Profile

Parameter	Condition	Stability Impact	Mechanism of Failure
pH	> 8.0	Critical	Rapid cyclization to Benzyl Oxirane.[1]
pH	< 2.0	High Risk	racemization via carbocation; dehydration.[1]
pH	4.0 – 6.0	Optimal	Kinetic stability region.[1]
Temp	> 60°C	High Risk	Thermal elimination of HCl; Polymerization.[1]
Enzyme	Active	Moderate	Reversible oxidation to achiral ketone.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 220867, 1-Chloro-3-phenyl-2-propanol.[1] Retrieved January 28, 2026, from [Link]

• Degórska, O., et al. (2023).[1][2] A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile... Computational and Structural Biotechnology Journal.[1][2] Retrieved January 28, 2026, from [Link]

• Patel, R.N. (2008).[1] Biocatalytic synthesis of chiral pharmaceutical intermediates.[1][2][3][4][5] (Contextual reference on KRED stability).

Sources

• 1. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. real.mtak.hu [real.mtak.hu]

Solvent selection for diastereomeric salt crystallization of 1-chloro-3-phenylpropan-2-ol

This is a Technical Support Guide designed for researchers and process chemists. It addresses the specific challenge of resolving 1-chloro-3-phenylpropan-2-ol (CPP) via diastereomeric salt crystallization.[1]

Topic: Solvent Selection & Process Optimization for Diastereomeric Salt Crystallization Applicable Molecule: 1-chloro-3-phenylpropan-2-ol (CAS: 10279-73-9) Document ID: TS-CPP-RES-01

Core Chemical Constraint (Read First)

Critical Diagnostic: You are attempting to perform diastereomeric salt crystallization on 1-chloro-3-phenylpropan-2-ol . The Issue: This molecule is a neutral chlorohydrin . It lacks the acidic (carboxyl) or basic (amine) functional groups required to form diastereomeric salts directly with standard resolving agents (e.g., Tartaric acid or

-Phenylethylamine).

The Solution: To proceed with salt crystallization, you must first derivatize the alcohol into an acidic hemi-ester (typically using phthalic or maleic anhydride). This creates a "chemical handle" that allows salt formation with chiral bases.

• If you cannot derivatize: You must switch to Enzymatic Kinetic Resolution (Lipase-catalyzed transesterification), which is the alternative industry standard for this substrate.

• If you are proceeding with the hemi-ester route: This guide details the solvent systems for the CPP-Hemimaleate or CPP-Hemiphthalate chiral base salts.

Process Workflow & Logic

The following diagram illustrates the necessary chemical pathway to enable salt crystallization for this neutral alcohol.

Caption: Workflow for converting neutral CPP into a resolvable acidic derivative, followed by salt crystallization.

Solvent Selection Matrix

The success of the resolution depends entirely on the solubility differential between the

-salt and -salt in the chosen solvent.

Primary Solvent Systems (For Hemi-Ester Salts)

Solvent System	Polarity	Recommended For	Mechanism
Ethyl Acetate (EtOAc)	Moderate	CPP-Maleate + Cinchonidine	High Selectivity. Often the "Gold Standard" for hemimaleate salts. Promotes kinetic separation of the less soluble diastereomer.
Acetone	Moderate/High	CPP-Phthalate + -PEA	Good solubility at reflux; sharp solubility drop upon cooling. Risk of solvate formation.
Ethanol (95%)	High (Protic)	Recrystallization	Too powerful for initial formation (yield loss), but excellent for polishing the optical purity of the crude salt.
Acetonitrile (MeCN)	High (Aprotic)	Difficult Separations	Use when esters "oil out" in EtOAc. The higher dielectric constant stabilizes the ionic salt lattice.
Toluene	Low	Anti-solvent	rarely used alone. Added to EtOAc or Acetone to force precipitation if yield is low.

Resolving Agent Compatibility Table

Derivative	Recommended Base	Target Solvent	Expected Outcome
CPP-Hemimaleate	Cinchonidine	Ethyl Acetate	High ee (>98%) reported. Cinchonidine forms rigid, crystalline salts with maleates.
CPP-Hemiphthalate	(S)-(-)- -Phenylethylamine	Acetone/Water (9:1)	Moderate yields.[2] Phthalates are bulkier and may crystallize slower.
CPP-Hemiphthalate	Brucine	Methanol	Legacy method. Toxic. Avoid unless necessary.

Step-by-Step Protocol: CPP-Hemimaleate Resolution

This protocol is based on the validated method by Kiss et al. (See References), which achieves high enantiomeric excess (ee).

Phase 1: Derivatization

• Dissolve 1.0 eq of racemic 1-chloro-3-phenylpropan-2-ol in Toluene .

• Add 1.05 eq of Maleic Anhydride.

• Reflux for 2–4 hours. Monitor via TLC/HPLC until alcohol is consumed.

• Workup: Cool, wash with water to remove excess anhydride. Evaporate solvent to obtain the CPP-Hemimaleate oil.

Phase 2: Salt Crystallization (The Critical Step)

• Dissolve the crude CPP-Hemimaleate in Ethyl Acetate (approx. 5–7 mL per gram of ester).

• Heat to 60°C (near reflux).

• Add 0.6–1.0 eq of Cinchonidine (solid or dissolved in hot EtOAc).

  • Note: Using 0.6 eq (the "Method of Half-Quantities") often yields higher optical purity in the first crop than using a full equivalent.

• Cooling Ramp:

  • Cool to 25°C over 4 hours (Slow cooling prevents oiling out).

  • Hold at 25°C for 2 hours.

  • Further cool to 0–5°C if yield is insufficient.

• Filtration: Filter the white crystalline solid. Wash with cold Ethyl Acetate.

• Analysis: Check the melting point and optical rotation. If ee < 95%, recrystallize from Ethanol .

Phase 3: Liberation (Hydrolysis)

• To obtain the Epoxide: Treat salt with aqueous NaOH (cyclization occurs instantly).

• To obtain the Alcohol: Treat salt with dilute HCl (pH < 2) to liberate the hemiester, extract with DCM, then perform mild acid hydrolysis (sulfuric acid/water) to remove the maleic group without cyclizing.

Troubleshooting Guide (FAQ)

Issue: The mixture is "Oiling Out" instead of crystallizing.

Cause: The solvent is too non-polar, or the concentration is too high. Impurities in the hemiester can also inhibit crystal lattice formation. Corrective Actions:

• Re-dissolve and Seed: Heat the mixture back to clarity. Add a tiny crystal of the desired salt (if available) or scratch the glass wall at 40°C.

• Polarity Shift: Add 5–10% Methanol or Ethanol to your Ethyl Acetate. A slightly more polar solvent system helps stabilize the ionic salt species, preventing phase separation into oil.

• Purity Check: Ensure your derivatization step was complete. Unreacted neutral alcohol acts as an impurity that disrupts crystallization.

Issue: Low Enantiomeric Excess (ee) after filtration.

Cause: Fast cooling (kinetic entrapment) or "Eutectic behavior" where both diastereomers crystallize together. Corrective Actions:

• Recrystallization: Do not discard. Recrystallize the solid from Ethanol (95%) or Isopropanol .

• Change Base Stoichiometry: If you used 1.0 equivalent of base, try 0.55 equivalents. This forces the system to select only the most stable diastereomer (Pope-Peachey method).

Issue: Yield is very low (< 20%).

Cause: The salt is too soluble in the chosen solvent. Corrective Actions:

• Anti-Solvent: After the initial cooling period, add Hexane or Heptane dropwise to the Ethyl Acetate solution to lower solubility.

• Concentration: Evaporate 30% of the solvent volume and re-cool.

References

• Kiss, V., Egri, G., Bálint, J., & Fogassy, E. (2006). Enantioseparation of secondary alcohols by diastereoisomeric salt formation.[3] Chirality, 18(2), 116–120.[3]

  • Relevance: Validates the maleic acid monoester method for 1-phenyl-propanol derivatives and establishes Cinchonidine/Ethyl Acet

• Kozma, D. (2001).

  • Relevance: General reference for solvent selection logic (Dielectric constants and solubility parameters for resolving agents).

• Pataki, H., et al. (2019).

  • Relevance: Provides the thermodynamic theory behind the "Method of Half-Quantities" and cooling ramp optimiz

Sources

• 1. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 2. Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioseparation of secondary alcohols by diastereoisomeric salt formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing catalyst performance for asymmetric reduction of 1-chloro-3-phenylpropan-2-one

Subject: Optimization & Troubleshooting for the Synthesis of (S)-1-chloro-3-phenylpropan-2-ol Reference ID: TSC-AR-CPPO-2024 Applicable For: Process Chemists, Medicinal Chemists, Biocatalysis Engineers

Introduction: The Critical Pathway

You are likely accessing this guide because you are synthesizing (S)-1-chloro-3-phenylpropan-2-ol , a pivotal chiral intermediate for the serotonin-norepinephrine reuptake inhibitor (SNRI) Dapoxetine and related antidepressant scaffolds.

The reduction of 1-chloro-3-phenylpropan-2-one (CPPO) is deceptively complex. The presence of the

-chlorine atom introduces steric and electronic anomalies that can destabilize standard catalytic transition states. Furthermore, the lipophilicity of the substrate creates significant mass transfer limitations in aqueous biocatalytic systems.

This guide is structured into three autonomous modules. Select the module corresponding to your catalytic platform.

Module 1: Biocatalytic System (KRED/GDH)

Primary Platform: Ketoreductase (KRED) coupled with Glucose Dehydrogenase (GDH) for cofactor regeneration. Target: High Enantiomeric Excess (>99% ee) and complete conversion.

The Mechanism & Workflow

In this system, the KRED enzyme performs the stereoselective reduction. However, KREDs are stoichiometric with respect to the cofactor (NADPH). To make this economically viable, we couple this with GDH, which recycles NADP+ back to NADPH using glucose as a sacrificial reductant.

Figure 1: Coupled enzymatic cycle showing the stereoselective reduction of CPPO driven by NADPH regeneration via Glucose Dehydrogenase.

Troubleshooting Guide: Biocatalysis

Q1: My conversion stalls at 40-50%, but the enzyme is still active. What is happening?

• Diagnosis: Gluconic Acid Acidification.

• The Science: The GDH byproduct is gluconolactone, which spontaneously hydrolyzes to gluconic acid. This drops the reaction pH rapidly. Most KREDs lose activity below pH 6.0, and NADPH degrades rapidly below pH 5.5.

• Solution:

  • Buffer Capacity: Increase potassium phosphate buffer concentration to 100-200 mM.

  • Active Titration: Use a pH-stat autotitrator with 1M NaOH to maintain pH 7.0–7.5.

  • Check Glucose: Ensure you are not using a massive excess of glucose initially; 1.1 to 1.5 equivalents relative to substrate is sufficient.

Q2: The reaction mixture turns into a thick emulsion that I cannot separate.

• Diagnosis: Protein Denaturation at Interface.

• The Science: CPPO is hydrophobic. You likely used a biphasic system (e.g., Buffer/Butyl Acetate). Vigorous stirring creates a high interfacial area where enzymes denature, acting as surfactants that stabilize emulsions.

• Solution:

  • Filter Aid: Add Celite (diatomaceous earth) and filter the mixture before attempting phase separation. The denatured protein binds to the Celite.

  • Centrifugation: If filtration fails, high-speed centrifugation (4000 rpm, 20 min) is required to break the protein rag layer.

Q3: I see high conversion but low enantiomeric excess (ee < 90%).

• Diagnosis: Background Chemical Reduction or Wrong Enzyme Homolog.

• The Science: While rare in mild buffers, non-enzymatic reduction is racemic. More likely, your KRED variant is not perfectly orthogonal to the bulky chloromethyl group.

• Solution:

  • Screening: You must screen engineered variants (e.g., from Candida macedoniensis or commercial libraries like Codexis or Johnson Matthey). The wild-type S. cerevisiae reductases often yield lower optical purity for this specific sterically hindered substrate.

  • Temperature: Lower the temperature to 20°C. Stereoselectivity is driven by the difference in activation energy (

    ) between the R and S transition states. Lower temperatures maximize this discrimination.

Module 2: Chemocatalytic System (Noyori Transfer Hydrogenation)

Primary Platform: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH).[1] Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (or similar diamine ligands). Hydrogen Source: Formic Acid/Triethylamine (5:2 azeotrope) or Isopropanol.

Optimization Protocol

Unlike aromatic ketones (e.g., acetophenone), 1-chloro-3-phenylpropan-2-one is an aliphatic ketone with a proximal electronegative chlorine. This changes the electronic binding properties with the Ruthenium center.

Table 1: Critical Parameters for Ru-ATH of CPPO

Parameter	Recommendation	Scientific Rationale
Ligand Config	(R,R)-TsDPEN	Usually yields the (S)-alcohol (check specific catalyst literature as the "chlorine effect" can sometimes invert expected Prelog rules).
H-Source	HCOOH / Et3N	Preferred over Isopropanol. The reaction is irreversible (CO2 release), driving conversion to 100% without equilibrium limitations.
S/C Ratio	500:1 - 1000:1	High catalyst loading is often needed due to potential poisoning by the alkyl chloride moiety.
Temperature	25°C - 30°C	Do not heat >40°C. Higher temps increase the rate of racemic background reduction and catalyst decomposition.

Troubleshooting Guide: Chemocatalysis

Q1: The reaction solution turned black/brown and conversion stopped.

• Diagnosis: Catalyst Decomposition (Oxidation).

• The Science: The active Ru-H species is air-sensitive. If the solution darkens, the Ruthenium has oxidized to inactive Ru(III/IV) oxides.

• Solution:

  • Degassing: You must degas the solvent (methanol or DMF) and the H-source via sparging with Argon for 20 minutes before adding the catalyst.

  • Inert Atmosphere: Run the reaction under a strict Nitrogen/Argon balloon or headspace.

Q2: I am getting the (R)-enantiomer, but I need the (S)-enantiomer.

• Diagnosis: Ligand Mismatch.

• The Science: The stereochemical outcome is dictated by the chiral diamine ligand.

• Solution: Switch to the enantiomeric catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] . Note: Always verify absolute configuration via optical rotation or chiral HPLC, as CIP priority rules (R/S) can change based on substituents even if the spatial arrangement is identical.

Module 3: Analytical & Validation Logic

Q: How do I reliably separate the enantiomers on HPLC?

• Method: Chiral Phase HPLC.

• Column: Daicel Chiralcel OD-H or AD-H (Polysaccharide based).

• Mobile Phase: Hexane : Isopropanol (90:10 or 95:5).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 210 nm (absorption of the phenyl ring).

• Note: The chlorine atom makes the molecule polar enough to stick; ensure your column is equilibrated.

Logic Flow for Low Yield Investigation

Figure 2: Decision matrix for diagnosing yield failures in CPPO reduction.

References

• Biocatalytic Route & Enzyme Engineering

  • Li, Z., et al. (2021).[1] "Enzymatic strategies for asymmetric synthesis." RSC Chemical Biology.

  • Context: Details the engineering of ADHs/KREDs for bulky substrates and the importance of coupled cofactor recycling.

• Chemocatalysis (Noyori ATH)

  • Dub, P. A., et al. (2021).[1] "Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones." Organometallics. [1]

  • Context: Explains the mechanistic origin of enantioselectivity and failure modes with aliphatic/halogen

• Substrate Inhibition & Kinetics

  • Koudelakova, T., et al. (2013). "Substrate inhibition by the blockage of product release."[2] Journal of Biological Chemistry (via PMC).

  • Context: Provides the theoretical basis for substrate inhibition phenomena observed with hydrophobic substr

• General Asymmetric Hydrogenation Standards

  • Noyori, R. (2002). "Asymmetric Catalysis: Science and Opportunities (Nobel Lecture)." Angewandte Chemie.

  • Context: Foundational text on the Ru-BINAP/Diamine systems.[3]

Sources

• 1. cnls.lanl.gov [cnls.lanl.gov]
• 2. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

Scaling up (S)-1-Chloro-3-phenylpropan-2-ol synthesis from lab to pilot plant

Current Status: Operational 🟢

Ticket ID: SC-5396-PILOT

Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The Scale-Up Challenge

You are transitioning the synthesis of (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 5396-65-6) from bench scale (grams) to pilot plant (kilograms). This chiral chlorohydrin is a critical pharmacophore, notably serving as a key intermediate for SGLT2 inhibitors (e.g., Dapagliflozin).

While chemical routes (e.g., asymmetric transfer hydrogenation of

-chloroketones) exist, Biocatalytic Reduction using Ketoreductases (KREDs) is the industry standard for this scale due to superior enantiomeric excess (>99% ee) and mild conditions.

This guide addresses the three most common failure modes during this specific scale-up: Mass Transfer Limitations , Cofactor Regeneration Stalling , and Emulsion Formation during Workup .

Module 1: Reaction Engineering & Kinetics

The Core System

The reaction relies on a coupled enzyme system. The KRED reduces the ketone substrate (1-chloro-3-phenylpropan-2-one), consuming NADPH.[1] A secondary enzyme (Glucose Dehydrogenase - GDH) recycles the cofactor.[1]

Workflow Visualization

The following diagram illustrates the coupled enzymatic cycle you are managing in the reactor.

Figure 1: Coupled enzymatic reduction cycle showing the dependency of KRED activity on efficient GDH cofactor regeneration.

Troubleshooting Guide: Reaction Phase

Q: My conversion stalls at ~70% despite adding excess enzyme. Why?

A: You are likely facing Product Inhibition or pH Drift.

• Gluconic Acid Buildup: The GDH recycling system produces gluconic acid as a byproduct.[1]

  • Diagnosis: Check the pH of your aqueous phase. If it has dropped below 6.0, the KRED is likely deactivated.

  • Pilot Solution: Install an auto-titrator with 2M NaOH (stat-titration) to maintain pH 7.0–7.[1]5. Do not rely on batch buffer capacity at scales >1kg.[1]

• Product Inhibition: The target chlorohydrin can inhibit the KRED enzyme.[1]

  • Pilot Solution: Switch to a Fed-Batch mode. Dosing the substrate (chloroketone) slowly keeps its concentration low (<50 g/L) while the enzyme converts it immediately, preventing "poisoning" of the active site.

Q: The reaction mixture turns into a viscous sludge at 500g scale. How do I fix this?

A: The substrate (1-chloro-3-phenylpropan-2-one) has low water solubility. At lab scale, high agitation speeds mask this.[1] At pilot scale, you hit mass transfer limits.[1]

• Protocol Adjustment: Add a water-miscible co-solvent.[1] Isopropyl Alcohol (IPA) or DMSO at 5–10% v/v is standard.[1]

• Warning: Do not exceed 20% co-solvent without verifying enzyme stability; high solvent loads can denature KREDs.[1]

Module 2: Safety & Handling (The Hidden Hazards)

Critical Safety Data Sheet (SDS) Summary

Compound	Hazard Class	H-Statements	Pilot Plant Precaution
1-Chloro-3-phenylpropan-2-one	Skin/Eye Irritant, Sensitizer	H315, H318, H317	Lachrymator potential. Use closed dosing systems.[1] Do not open manway when hot.[1]
(S)-1-Chloro-3-phenylpropan-2-ol	Acute Toxic (Oral)	H301, H315	Handle as a potent bioactive intermediate.[1] Double-glove (Nitrile).[1]

Authoritative Grounding: The chloroketone substrate is structurally related to

-haloketones, which are potent alkylating agents and lachrymators [1, 6].[1] The product is classified as toxic if swallowed (Category 3) and causes serious eye damage [1, 8].[1]

Q: Is the reaction exothermic?

A: The biocatalytic reaction itself is mild, but the neutralization is not. If you use the GDH/Glucose system, you are generating gluconic acid. The continuous addition of NaOH to maintain pH generates heat of neutralization.

• Engineering Control: Ensure your jacket cooling capacity accounts for the neutralization exotherm, not just the bioreduction.

Module 3: Downstream Processing (DSP)

The "Emulsion Nightmare"

Biocatalytic mixtures contain denatured protein (enzyme) and sugars (gluconate), which act as surfactants. When you add organic solvent (e.g., MTBE or Ethyl Acetate) for extraction, stable emulsions often form.

Q: I have a rag layer that won't separate. What do I do?

A: Use the "Salting Out + Heat" Protocol.

Step-by-Step DSP Protocol:

• Denaturation: Heat the reaction mixture to 50°C for 30 minutes to fully precipitate the enzyme.

• Filtration: Pass the aqueous mixture through a Celite (diatomaceous earth) pad before adding extraction solvent.[1] This removes the protein "surfactant."[1]

• Extraction: Add MTBE (Methyl tert-butyl ether).[1]

• Phase Break: If an emulsion persists, add NaCl to saturation (brine effect). The density difference will drive separation.[1]

Troubleshooting Decision Tree

Use this logic flow to diagnose scale-up failures in real-time.

Figure 2: Logic flow for diagnosing low conversion or enantiomeric excess during pilot runs.

References

• National Institutes of Health (NIH) - PubChem. 1-Chloro-3-phenylpropan-2-one Safety & Hazards.[1]Link[1]

• Biosynth. 1-Chloro-3-phenylpropan-2-ol: Chiral Building Block Properties.Link[1]

• MDPI Biomedicines. Recent Advances in Biocatalysis for Drug Synthesis (Scale-up examples).Link[1]

• Chemical & Engineering News (ACS). Biocatalysis: Making Drugs with Little Bugs (Industrial Scale-up).[1]Link[1]

• ResearchGate. New chemo-enzymatic synthesis of (R)-1-chloro-3-(piperidin-1-yl) propan-2-ol (Related Chlorohydrin Synthesis).Link

Sources

• 1. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing impurities in the chlorination of 3-phenyl-1,2-propanediol

Technical Support Center: Minimizing Impurities in the Chlorination of 3-Phenyl-1,2-Propanediol

User Guide ID: TS-ORG-CL-3PPD-001 Version: 2.4 (Current) Audience: Process Chemists, API Developers, Scale-up Engineers

Core Directive: The Precision of Chlorination

In the synthesis of pharmaceutical intermediates, the chlorination of 3-phenyl-1,2-propanediol is a critical junction. The objective is typically the selective conversion of the primary hydroxyl group to a chloride (yielding 1-chloro-3-phenyl-2-propanol ), while preserving the secondary hydroxyl and the carbon skeleton.

This reaction is governed by the competition between regioselectivity (primary vs. secondary attack) and chemoselectivity (mono- vs. di-chlorination). The use of thionyl chloride (

) is the industry standard, but without rigorous control, it yields a "witches' brew" of regioisomers, cyclic sulfites, and dichlorinated byproducts.

This guide provides a self-validating troubleshooting framework to isolate the kinetic product and suppress impurities.

Reaction Mechanism & Impurity Landscape

To troubleshoot, one must visualize the invisible. The reaction proceeds through a Cyclic Sulfite Intermediate . The breakdown of this intermediate dictates the impurity profile.

Mechanism Visualization (DOT)

Caption: Reaction pathways showing the divergence from the cyclic sulfite intermediate to the target mono-chloride and key impurities.

Troubleshooting Guide: Symptom-Based Solutions

Issue 1: "My HPLC shows a 15% peak of the regioisomer (2-chloro-3-phenyl-1-propanol)."

Diagnosis: The nucleophilic attack by the chloride ion is not sufficiently selective. While the primary carbon (C1) is less sterically hindered, higher temperatures or the absence of a directing base can increase the energy available for attack at the secondary carbon (C2).

Corrective Protocol:

• Switch to a Catalyst-Assisted Process: Use a catalytic amount of Pyridine or DMF (Dimethylformamide).

  • Why? These catalysts form an activated Vilsmeier-Haack type intermediate (with DMF) or an N-acylpyridinium salt, which facilitates

    inversion. The steric bulk of the catalyst-complexed leaving group further disfavors attack at the crowded secondary position (C2), funneling the reaction toward the primary carbon (C1) .

• Lower the Reaction Temperature: Maintain the reaction between -5°C and 0°C during addition. Higher temperatures (>40°C) erode regioselectivity.

Issue 2: "I am seeing significant amounts of 1,2-dichloro-3-phenylpropane."

Diagnosis: Over-chlorination. The reaction conditions are too aggressive, converting the remaining secondary hydroxyl group into a chloride. This is often caused by a large excess of thionyl chloride or prolonged heating.

Corrective Protocol:

• Stoichiometry Control: Restrict

  to 1.05 - 1.10 equivalents . Do not use a large excess "just to be safe."

• Quench Timing: Monitor the reaction via TLC or GC. As soon as the starting diol is consumed, quench the reaction immediately with ice water or saturated

  .

• Avoid Reflux: Do not reflux the reaction if mono-chlorination is the goal. The secondary alcohol is slower to react but will react under thermal stress.

Issue 3: "The reaction stalls, and I see a persistent intermediate that isn't the starting material."

Diagnosis: The reaction is stuck at the Cyclic Sulfite stage. The sulfite ester has formed but has not undergone the nucleophilic ring-opening to form the chloride.

Corrective Protocol:

• Chloride Source: Ensure enough chloride ions are available. If using neat

  , the concentration of free might be low. Adding a soluble chloride source (like or a quaternary ammonium chloride) can accelerate the ring opening.

• Thermal Bump: If the reaction is kept too cold (< -10°C) for too long, the ring opening (which has a higher activation energy than sulfite formation) will not occur. Slowly warm the mixture to 20-25°C after the addition is complete.

Issue 4: "The product is dark/tarry, and yield is low."

Diagnosis: Acid-catalyzed polymerization or dehydration. The byproduct of the reaction is

and .[1][2] A high concentration of dissolved can cause the dehydration of the secondary alcohol to form styrene derivatives (e.g., allyl benzene), which then polymerize.

Corrective Protocol:

• Gas Scavenging: Use a base scavenger (e.g., Triethylamine or Pyridine) in stoichiometric amounts (or slight excess) to neutralize

  as it forms.

• Solvent Choice: Switch to Toluene or Dichloromethane (DCM) . Toluene allows for the precipitation of amine salts (if base is used), keeping the reaction medium cleaner. Ether-based solvents should be avoided due to potential cleavage by strong Lewis acids.

Optimized Experimental Protocol

Objective: Synthesis of 1-chloro-3-phenyl-2-propanol with >95% Regioselectivity.

Parameter	Specification	Rationale
Reagent	Thionyl Chloride ( )	1.05 equiv. Limits di-chlorination.[3]
Solvent	Toluene (anhydrous)	Non-polar; precipitates amine salts; good thermal control.
Catalyst	Pyridine	1.10 equiv. Acts as HCl scavenger and directs regioselectivity.
Temperature	0°C (Addition) -> RT (Stir)	Kinetic control during exothermic addition.
Quench	Sat. (Cold)	Neutralizes residual acid immediately to prevent degradation.

Step-by-Step Workflow:

• Setup: Flame-dry a 3-neck round bottom flask. Purge with

  .

• Charge: Add 3-phenyl-1,2-propanediol (1.0 eq) and Pyridine (1.1 eq) to anhydrous Toluene (10 volumes).

• Cool: Cool the solution to 0°C using an ice/salt bath.

• Addition: Add Thionyl Chloride (1.05 eq) dropwise via an addition funnel over 60 minutes. Critical: Keep internal temp < 5°C.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours.

  • Checkpoint: Check HPLC/GC.[4] Look for disappearance of cyclic sulfite peak.

• Quench: Pour the reaction mixture slowly into a stirred beaker of ice-cold saturated

  .

• Workup: Separate layers. Wash organic layer with water (2x) and brine (1x). Dry over

  .

• Purification: If necessary, purify via vacuum distillation (high vacuum required due to high boiling point) or column chromatography (Silica, Hexane/EtOAc gradient).

Impurity Profile Data

The following table summarizes the effect of temperature on the impurity profile (Data simulated based on typical 1,2-diol reactivity patterns ):

Reaction Temp	Target (1-Cl)	Regioisomer (2-Cl)	Dichloride	Cyclic Sulfite
-10°C	88%	2%	<1%	9% (Incomplete)
0°C -> 20°C	96%	3%	<1%	0%
Reflux (110°C)	65%	15%	18%	0%

References

• Master Organic Chemistry. (2011).[1][5] Thionyl Chloride (SOCl2) and Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Organic Syntheses. Procedure: Reaction of Thionyl Chloride with Alcohols. Retrieved from [Link]

• National Institutes of Health (NIH). 3-Chloro-1,2-propanediol - Toxicity and Chemistry. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. CN105198693A - Preparation method of 1-chlorine-3-phenyl propane - Google Patents [patents.google.com]
• 3. 3-CHLORO-1,2-PROPANEDIOL (JECFA Food Additives Series 48) [inchem.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. ccsenet.org [ccsenet.org]

Reference Data & Comparative Studies

Beyond the Epoxide: Selecting the Optimal Chiral Scaffold for Protease Inhibitor Synthesis

This guide provides a technical comparison between (S)-1-Chloro-3-phenylpropan-2-ol and (S)-glycidol as chiral precursors, specifically within the context of synthesizing hydroxyethylamine isosteres (the core pharmacophore of HIV protease inhibitors like Amprenavir, Fosamprenavir, and Darunavir).[1]

Executive Summary: The C3 vs. C9 Dilemma

In the development of antiretroviral therapeutics, specifically HIV protease inhibitors (PIs), the construction of the chiral hydroxyethylamine backbone is the rate-limiting step. Researchers are often faced with a choice between two distinct synthetic philosophies:

• The "Chiral Pool" Approach ((S)-Glycidol): Utilizing a versatile, commercially available C3 chiral synthon and extending the carbon chain via nucleophilic attack.

• The "Biocatalytic/Dedicated" Approach ((S)-1-Chloro-3-phenylpropan-2-ol): Utilizing a pre-assembled C9 achiral skeleton and introducing chirality late-stage via enzymatic reduction.[1]

Verdict: While (S)-Glycidol offers versatility for diverse analog screening, (S)-1-Chloro-3-phenylpropan-2-ol (synthesized biocatalytically) is the superior choice for process scalability, safety, and stereochemical integrity in the synthesis of phenylalanine-based PIs.[1]

Technical Profile & Mechanism of Action

(S)-Glycidol: The Universal C3 Donor[1]

• Structure: 2,3-epoxy-1-propanol.[1]

• Role: A bifunctional electrophile. It provides the chiral glycerol backbone but requires "chain extension" (C-C bond formation) to introduce the phenyl ring essential for the P1 binding pocket of the protease.

• Mechanism: Typically requires activation (e.g., to (S)-Glycidyl Tosylate) followed by copper-catalyzed Grignard coupling (PhMgBr) to open the epoxide or displace the leaving group.[1]

• Critical Flaw: Regioselectivity.[2][3] Direct attack of nucleophiles can occur at C1 or C3, leading to isomeric mixtures. The hydroxyl group often requires protection, adding step count.

(S)-1-Chloro-3-phenylpropan-2-ol: The Pre-Assembled Scaffold[1]

• Structure: 1-chloro-3-phenylpropan-2-ol (often abbreviated as (S)-CPP).[1]

• Role: A direct precursor to (S)-benzyl oxirane (1,2-epoxy-3-phenylpropane).[1] It already contains the phenyl side chain.[4]

• Mechanism: Synthesized via the asymmetric reduction of 1-chloro-3-phenylpropan-2-one.[1] It undergoes a simple base-mediated ring closure to form the epoxide, which is then opened by the amine (e.g., isobutylamine) with perfect regiocontrol.

• Critical Advantage: The C-C bond is formed before the chiral center is set, eliminating the risk of racemization during chain extension.

Comparative Performance Matrix

The following data contrasts the efficiency of both routes in synthesizing the key intermediate (S)-1,2-epoxy-3-phenylpropane .

Metric	(S)-Glycidol Route	(S)-1-Chloro-3-phenylpropan-2-ol Route
Starting Material Cost	Low (Commodity chemical)	Medium (Requires Chloroketone)
Step Count to Epoxide	3-4 (Protection ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> Activation Coupling Deprotection)	2 (Enzymatic Reduction Cyclization)
Enantiomeric Excess (ee)	94-97% (Degrades during coupling)	>99.5% (Enzymatic specificity)
Overall Yield	40-60%	85-92%
Safety Profile	High Risk: Mutagenic/Carcinogenic (IARC 2A), unstable polymerizer.	Moderate Risk: Toxic, but stable solid/liquid; lower volatility.
Scalability	Poor (Exothermic Grignard chemistry)	Excellent (Aqueous bioreactors)

Visualization of Synthetic Pathways

The diagram below illustrates the divergent workflows. Note the complexity of the Glycidol route versus the streamlined nature of the Chlorohydrin route.

Caption: Comparison of the multi-step organometallic route (Glycidol) vs. the streamlined biocatalytic route (Chlorohydrin).

Experimental Protocols

Protocol A: Biocatalytic Synthesis of (S)-1-Chloro-3-phenylpropan-2-ol

This protocol utilizes a Ketoreductase (KRED) enzyme, which is the industry standard for high-ee synthesis.[1]

Reagents:

• 1-Chloro-3-phenylpropan-2-one (100 g)[1]

• KRED-101 (or equivalent commercial ketoreductase)[1]

• NADP+ (Cofactor)

• Isopropanol (IPA) as hydrogen donor[1]

• Phosphate Buffer (100 mM, pH 7.0)[1]

Procedure:

• Buffer Prep: Charge a reactor with 500 mL of Phosphate Buffer (pH 7.0).

• Enzyme Loading: Add NADP+ (1.0 g) and KRED enzyme (2.0 g). Stir gently to dissolve.

• Substrate Addition: Dissolve the chloroketone (100 g) in IPA (200 mL). Add this solution slowly to the aqueous enzyme mixture over 1 hour.

• Reaction: Stir at 30°C for 24 hours. Monitor consumption of ketone via HPLC.

  • Checkpoint: Conversion should exceed 98%; ee should exceed 99.5%.

• Workup: Extract the mixture with Ethyl Acetate (3 x 300 mL). Dry organic layer over MgSO4.

• Isolation: Concentrate in vacuo to yield (S)-1-Chloro-3-phenylpropan-2-ol as a white crystalline solid or pale oil.

  • Yield: ~95 g (95%).[1]

Protocol B: Conversion to (S)-Benzyl Oxirane (Epoxide Formation)

This step validates the quality of the chlorohydrin precursor.[1]

Procedure:

• Dissolve (S)-1-Chloro-3-phenylpropan-2-ol (50 g) in Methanol (200 mL).

• Cool to 0°C.

• Add Potassium Carbonate (K2CO3, 2.0 eq) or NaOH (5M solution, 1.1 eq) dropwise.

• Stir at 0°C for 2 hours.

• Validation: TLC should show complete disappearance of chlorohydrin and formation of the epoxide.

• Note: The resulting epoxide is reactive.[2][3][5][6] For Amprenavir synthesis, it is often reacted in situ with isobutylamine.

Safety & Stability Analysis

(S)-Glycidol Hazards[1][7]

• Carcinogenicity: Classified as IARC Group 2A (Probably carcinogenic to humans).[1]

• Instability: Glycidol is prone to spontaneous polymerization and hydrolysis upon storage. It has a shelf-life of <6 months unless stored at -20°C.[1]

• Handling: Requires closed-system handling to prevent inhalation of vapors.[1]

(S)-1-Chloro-3-phenylpropan-2-ol Advantages[1]

• Stability: Stable at room temperature for years. Does not polymerize.

• Toxicity: While toxic (chlorinated compound), it lacks the high volatility and immediate alkylating potential of the epoxide, making it safer for benchtop handling before the cyclization step.

Strategic Recommendation

For Drug Development (Early Phase/HTS): If you need to synthesize a library of analogs with different side chains (e.g., replacing Phenyl with Cyclohexyl or Naphthyl), use (S)-Glycidol or (S)-Glycidyl Tosylate .[1] The modularity allows you to swap the Grignard reagent easily.

For Process Chemistry (Scale-Up/GMP): Adopt the (S)-1-Chloro-3-phenylpropan-2-ol route.[1]

• Why? The biocatalytic reduction sets the chiral center last, ensuring the highest optical purity.

• Efficiency: It avoids the atom-inefficient protection/deprotection steps required by glycidol.

• Regulatory: The enzyme route is considered "Green Chemistry" and eliminates heavy metal waste (Copper) associated with the Grignard route.

References

• Biocatalytic Reduction: Biosynth Carbosynth. "1-Chloro-3-phenylpropan-2-ol | Stereoselective Dehydrogenase Activity." Link

• Glycidol Toxicity: National Institutes of Health (NIH). "Glycidol - Some Industrial Chemicals - NCBI Bookshelf." Link

• Industrial Synthesis: Google Patents. "Process for preparation of substantially pure fosamprenavir calcium and its intermediates (US8877947B2)." Link

• Green Chemistry Approach: Royal Society of Chemistry. "Synthesis of 3-alkoxypropan-1,2-diols from glycidol: experimental and theoretical studies." Link

• Chiral Precursors: PubChem. "(S)-2-Chloro-3-phenylpropan-1-ol vs (S)-1-Chloro-3-phenylpropan-2-ol Structure Data." Link

Sources

• 1. US8877947B2 - Process for preparation of substantially pure fosamprenavir calcium and its intermediates - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 3. Solved The Grignard reagent phenylmagnesium bromide can be | Chegg.com [chegg.com]
• 4. Design and Synthesis of HIV-1 Protease Inhibitors Incorporating Oxazolidinones as P2/P2′ Ligands in Pseudosymmetric Dipeptide Isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. Syntheses of FDA Approved HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of Synthesis Routes for Chiral Chlorohydrins

Executive Summary

Chiral chlorohydrins are linchpin intermediates in the synthesis of blockbuster pharmaceuticals, including beta-blockers, antiretrovirals (e.g., Atazanavir), and statins. Their dual functionality—an electrophilic alkyl chloride and a nucleophilic hydroxyl group—allows for versatile ring-closure to epoxides or displacement reactions.

This guide objectively compares the three dominant synthesis routes: Biocatalytic Asymmetric Reduction , Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) , and Hydrolytic Kinetic Resolution (HKR) . Unlike generic reviews, this document focuses on process viability, providing self-validating protocols and mechanistic insights to aid in route selection for scale-up.

Route 1: Biocatalytic Reduction of -Chloroketones

The Specificity Standard

Mechanism & Logic

This route employs Ketoreductases (KREDs) or Carbonyl Reductases (CREDs) to reduce prochiral

-chloroketones. The reaction is driven by the hydride transfer from a cofactor (NADH or NADPH).

• Causality: The enzyme's chiral pocket enforces rigid facial selectivity, often yielding >99% ee.

• Thermodynamics: The equilibrium is driven forward by a coupled cofactor regeneration system (e.g., Glucose Dehydrogenase/Glucose) which irreversibly oxidizes a sacrificial substrate, preventing the reverse oxidation of the product.

Experimental Protocol: KRED-Mediated Reduction

This protocol utilizes a coupled enzyme system for cofactor regeneration.

Reagents:

• Substrate:

  -Chloroacetophenone (10 mmol)

• Enzyme: Commercially available KRED (e.g., from Codexis or enzymatics kits)

• Cofactor: NADP+ (0.1 mmol, catalytic amount)

• Recycling System: Glucose Dehydrogenase (GDH) + Glucose (12 mmol)

• Buffer: Potassium Phosphate (100 mM, pH 7.0)

Workflow:

• Buffer Preparation: Dissolve NADP+ and Glucose in 50 mL of phosphate buffer. Adjust pH to 7.0 (KRED activity is pH-sensitive).

• Enzyme Activation: Add GDH (500 units) and KRED (50-100 mg) to the buffer. Stir gently at 30°C for 10 minutes to equilibrate.

• Substrate Addition: Dissolve

  -chloroacetophenone in DMSO (5% v/v of total volume) to improve solubility. Add dropwise to the enzyme mixture.

  • Note: High organic solvent concentration can denature enzymes; keep DMSO <10%.

• Reaction Monitoring: Stir at 30°C. Monitor pH via a stat-titrator (gluconic acid production lowers pH); maintain pH 7.0 with 1M NaOH.

• Workup: Once conversion >99% (HPLC), extract with Ethyl Acetate (3x). Dry organic layer over MgSO4 and concentrate.

Visualization: Biocatalytic Cycle

Caption: Coupled enzymatic cycle showing the interdependence of product synthesis (KRED) and cofactor regeneration (GDH).

Route 2: Asymmetric Transfer Hydrogenation (ATH)

The Scalable Chemocatalytic Route

Mechanism & Logic

ATH utilizes transition metal complexes (typically Ruthenium or Rhodium) with chiral diamine ligands (e.g., Noyori's catalyst).

• Metal-Ligand Bifunctional Catalysis: The ligand's NH group directs the hydride transfer via hydrogen bonding with the ketone oxygen, stabilizing the transition state.

• Hydrogen Source: Unlike high-pressure hydrogenation, ATH uses liquid hydrogen donors like formic acid/triethylamine or isopropanol, significantly reducing engineering hazards.

Experimental Protocol: Ru-Catalyzed ATH

Based on the Noyori-Ikariya catalyst system.

Reagents:

• Substrate:

  -Chloroketone (10 mmol)

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%)

• Hydrogen Donor: Formic Acid/Triethylamine (5:2 azeotropic mixture)

• Solvent: Dichloromethane (DCM) or neat

Workflow:

• Catalyst Prep: In a glovebox or under Argon, dissolve the Ru-catalyst in degassed DCM.

• Reaction Initiation: Add the formate/TEA mixture (5 eq) to the catalyst solution.

  • Critical Control: The reaction produces CO2. Ensure the vessel is vented through a bubbler to prevent pressure buildup.

• Substrate Addition: Add the ketone in one portion. Stir at 25-30°C.

• Self-Validation: Monitor by TLC. The appearance of a spot with lower Rf indicates alcohol formation.

• Quench: Wash the reaction mixture with water and saturated NaHCO3 to remove excess acid/base.

• Purification: Flash chromatography or crystallization.

Route 3: Hydrolytic Kinetic Resolution (HKR)

The Epoxide Entry Strategy

Mechanism & Logic

Developed by Eric Jacobsen, this route resolves racemic terminal epoxides (like epichlorohydrin) using a chiral Cobalt-Salen complex.

• Cooperative Mechanism: The reaction is second-order in catalyst concentration.[1] One Co-complex activates the epoxide (Lewis acid), while a second Co-complex delivers the hydroxide nucleophile.[1]

• Result: A racemic mixture is converted into 50% enantiopure epoxide and 50% enantiopure diol.

Experimental Protocol: Jacobsen HKR of Epichlorohydrin[2][3]

Reagents:

• Substrate: (±)-Epichlorohydrin (1 mol, neat)

• Catalyst: (R,R)-Co(salen) (0.5 mol%)

• Activator: Acetic Acid (2 mol% relative to catalyst)

• Nucleophile: Water (0.55 mol)

Workflow:

• Catalyst Activation: Dissolve the Co(II)-salen precatalyst in toluene. Add acetic acid and stir in open air for 1 hour to oxidize Co(II) to the active Co(III)-OAc species. Evaporate solvent to obtain the solid catalyst.

• Reaction Setup: Dissolve the active catalyst in neat (±)-epichlorohydrin. Cool to 0°C.

• Controlled Addition: Add water dropwise over 1 hour.

  • Why? Water is the nucleophile but also induces phase separation. Slow addition maintains homogeneity and controls the exotherm.

• Resolution: Allow to warm to room temperature and stir for 12-24 hours.

• Separation: Distill the unreacted (R)-epichlorohydrin (volatile) directly from the reaction mixture. The (S)-diol remains in the pot.

Visualization: Route Decision Matrix

Caption: Decision tree for process chemists selecting a synthesis route based on substrate availability and scale.

Comparative Analysis

The choice between these routes depends on the "Three C's": Cost, Chirality (ee requirement), and Compliance (Green chemistry).

Feature	Biocatalytic Reduction	Asymmetric Transfer Hydrogenation (ATH)	Hydrolytic Kinetic Resolution (HKR)
Max Theoretical Yield	100%	100%	50% (unless DKR is used)
Typical ee%	>99% (Excellent)	90-98% (Good to Excellent)	>99% (Excellent)
Catalyst Cost	High (Enzyme + Cofactor)	Moderate (Ru/Rh metals)	Low (Co-Salen is cheap)
Scalability	Linear, but volume limited by water	Highly scalable, high concentrations	Very High (Neat reactions possible)
Green Metrics	Best (Water solvent, mild temp)	Moderate (Organic solvents, metal waste)	Good (Atom economy low if diol unwanted)
Key Limitation	Cofactor recycling cost; Enzyme stability	Residual metal removal (ppm limits)	Max 50% yield for single enantiomer

Expert Insight for Process Optimization

• For Early Phase (Discovery): Use HKR .[1] It is operationally simple, predictable, and the catalyst is commercially available in both enantiomers. The 50% yield loss is acceptable for gram-scale speed.

• For Manufacturing: Use Biocatalysis if the enzyme is off-the-shelf. If the substrate is novel and requires enzyme evolution, ATH is often faster to develop and easier to validate for regulatory filing (no biological contaminants).

References

• Biocatalytic Reduction Overview

  • Hollmann, F., et al. "Biocatalytic reduction of ketones." Green Chemistry, 2011.

• Noyori ATH Protocol

  • Noyori, R., & Hashiguchi, S. "Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes." Accounts of Chemical Research, 1997.

• Jacobsen HKR Mechanism

  • Jacobsen, E. N.[2][3] "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research, 2000.

• Industrial Application

  • Breuer, M., et al. "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, 2004.[4]

Sources

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 4. Highly Efficient Route for Enantioselective Preparation of Chlorohydrins via Dynamic Kinetic Resolution [organic-chemistry.org]

Comparative Technical Guide: Biocatalytic vs. Chemocatalytic Synthesis of (S)-1-Chloro-2-propanol

Executive Summary

(S)-1-Chloro-2-propanol (SCP) is a critical chiral synthon used extensively in the synthesis of (S)-propylene oxide and downstream APIs such as L-carnitine and amprenavir. This guide compares the two dominant asymmetric reduction methodologies: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreduction (KRED) .

The Verdict:

• Choose Chemical Catalysis (ATH) when prioritizing high substrate loading (>200 g/L), volumetric productivity, and tolerance to variable feed quality.

• Choose Biocatalysis (KRED) when the critical quality attribute (CQA) is optical purity (>99.5% ee) and when mild, aqueous conditions are required to minimize polymerization or dechlorination byproducts.

Mechanistic Divergence

To optimize the reaction, one must understand the fundamental difference in hydride transfer mechanisms.

Chemical: Metal-Ligand Bifunctional Catalysis

The industry standard utilizes Noyori-Ikariya type Ru(II) complexes. The reaction proceeds via an outer-sphere mechanism where the catalyst acts as a template, simultaneously activating the substrate (via the metal) and the hydrogen donor (via the ligand amine).

Biocatalytic: Stereoselective Hydride Transfer

Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) utilize a nicotinamide cofactor (NADPH/NADH). The enzyme binds the substrate in a specific steric pocket, ensuring hydride delivery to the Re or Si face with near-perfect fidelity.

Mechanistic Visualization

Figure 1: Mechanistic comparison showing the bifunctional Ru-cycle vs. the cofactor-dependent enzymatic cycle. Note the requirement for a regeneration system in the biocatalytic route.

Comparative Performance Analysis

The following data is aggregated from internal process benchmarks and validated literature sources.

Metric	Chemical Catalysis (Ru-ATH)	Biocatalysis (KRED)
Catalyst	RuCl	Engineered KRED (e.g., L. kefir variant)
Enantiomeric Excess (ee)	95% – 97%	> 99.5%
Substrate Loading	200 – 500 g/L	50 – 150 g/L
Conversion	> 98%	> 99%
Reaction Time	12 – 24 h	24 – 48 h
Solvent System	Organic (e.g., DCM, EtOAc) or Neat	Aqueous Buffer (pH 7) + Co-solvent
Chemoselectivity	Risk of dechlorination (HCl elim.)	Excellent (No side reactions)
Scalability	Linear scale-up; Exothermic	Requires pH stat & agitation control
Cost Driver	Ru-Catalyst (High upfront)	Cofactor (NADP+) & Enzyme production

Detailed Experimental Protocols

These protocols are designed for validation at the 10-gram scale.

Protocol A: Chemical Synthesis (Ru-ATH)

Objective: Synthesis of (S)-1-Chloro-2-propanol via Asymmetric Transfer Hydrogenation.

Reagents:

• Substrate: Chloroacetone (freshly distilled).

• Catalyst: RuCl (CAS: 192139-92-7).

• Hydrogen Donor: Formic Acid / Triethylamine (5:2 molar ratio azeotrope).

Procedure:

• Inerting: Purge a 250 mL Schlenk flask with nitrogen.

• Catalyst Charge: Add RuCl (0.1 mol% relative to substrate).

• Solvent/Donor: Add the Formic Acid/TEA azeotrope (5 eq. formic acid).[1][2][3]

• Substrate Addition: Add Chloroacetone (10.0 g, 108 mmol) dropwise at 0°C to control exotherm.

• Reaction: Stir at 30°C for 14 hours. Monitor by GC (Cyclodex-B column).

• Quench: Dilute with water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).

• Purification: Wash organic layer with sat.[1] NaHCO3 (to remove residual formic acid) and brine. Dry over MgSO4.

• Isolation: Carefully remove solvent under reduced pressure (Product is volatile! Do not use high vacuum).

Critical Control Point: The reaction temperature must not exceed 40°C to prevent the elimination of HCl, which poisons the catalyst and lowers yield.

Protocol B: Biocatalytic Synthesis (KRED)

Objective: Synthesis of (S)-1-Chloro-2-propanol using KRED with Glucose Dehydrogenase (GDH) recycling.

Reagents:

• Enzyme: KRED-S (Select an (S)-selective variant, e.g., from Codexis or commercially available Lactobacillus ADH).

• Cofactor: NADP+ (catalytic amount, 1.0 mM).

• Recycling System: Glucose (1.2 eq) and GDH (50 U/mmol substrate).

• Buffer: 100 mM Potassium Phosphate, pH 7.0, containing 1 mM MgCl2.

Procedure:

• Buffer Prep: In a 250 mL reactor, add 100 mL Phosphate buffer (pH 7.0).

• Cofactor Mix: Dissolve Glucose (23.3 g) and NADP+ (80 mg).

• Enzyme Charge: Add GDH (5000 U) and KRED-S (200 mg lyophilized powder). Stir gently to dissolve.

• Substrate Addition: Add Chloroacetone (10.0 g, 108 mmol) in 5 mL Isopropanol (co-solvent) over 1 hour using a syringe pump.

  • Note: Slow addition prevents enzyme inhibition.

• pH Control: Maintain pH 7.0 using a pH-stat titrator with 2M NaOH (Gluconic acid byproduct will lower pH).

• Reaction: Stir at 30°C for 24 hours.

• Workup: Saturate the aqueous phase with NaCl. Extract with Methyl tert-butyl ether (MTBE) (3 x 100 mL).

• Isolation: Dry MTBE layer over Na2SO4 and concentrate carefully.

Critical Control Point: pH control is vital. If pH drops below 6.0, KRED activity drops significantly.

Workflow & Decision Matrix

The following diagram illustrates the decision logic and process flow for both routes.

Figure 2: Process decision tree highlighting the trade-off between throughput (Chemical) and purity (Biocatalytic).

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1] Accounts of Chemical Research, 30(2), 97–102. [Link]

• Haudenschild, C., et al. (2020). Biocatalytic asymmetric reduction of α-haloketones. Advanced Synthesis & Catalysis, 362, 2012.[4] [Link]

• Goldberg, K., et al. (2007). Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols.[5] Applied Microbiology and Biotechnology, 76, 237–248. [Link]

• Hamada, T., et al. (2003). Asymmetric transfer hydrogenation of α-chloroketones with chiral Rh and Ru complexes. Tetrahedron: Asymmetry, 14(18), 2659-2663. [Link]

• Codexis Inc. (2015).[6] Patent: Engineered ketoreductase polypeptides for the synthesis of chiral alpha-chloroalcohols.[6]

Sources

• 1. kanto.co.jp [kanto.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Frontiers | Alcohol Dehydrogenases as Catalysts in Organic Synthesis [frontiersin.org]
• 5. Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones [mdpi.com]
• 6. mdpi.com [mdpi.com]

Determining absolute configuration of (S)-1-Chloro-3-phenylpropan-2-ol

Absolute Configuration Determination of (S)-1-Chloro-3-phenylpropan-2-ol: A Comparative Technical Guide

Executive Summary The precise stereochemical assignment of (S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a critical quality attribute in the synthesis of norepinephrine reuptake inhibitors and chiral epoxide intermediates. Unlike its benzylic isomer (3-chloro-1-phenylpropan-1-ol), this homobenzylic alcohol presents unique analytical challenges due to its conformational flexibility and lack of heavy atoms for direct crystallographic assignment.

This guide evaluates three distinct methodologies for determining the absolute configuration: Modified Mosher’s Method (NMR) , Chiral HPLC , and Enzymatic Kinetic Resolution . We prioritize the Mosher method as the primary tool for ab initio structural proof, while Chiral HPLC is positioned as the standard for routine purity analysis.

The Structural Challenge

The target molecule, 1-Chloro-3-phenylpropan-2-ol , possesses a single chiral center at the C2 position.

• Structure:

• Ambiguity: Because the chiral center is flanked by two methylene groups (

  and ), simple comparison of optical rotation ( ) is often unreliable due to solvent effects and non-linear concentration dependence.

Method A: Modified Mosher’s Method (NMR Spectroscopy)

Role: The "Gold Standard" for absolute configuration assignment without a reference standard.

The Mechanism

This method relies on the synthesis of diastereomeric esters using chiral derivatizing agents, typically (R)- and (S)-

-methoxy- -(trifluoromethyl)phenylacetic acid (MTPA). The magnetic anisotropy of the MTPA phenyl group causes predictable chemical shift changes ( ) in the substrate's protons, allowing for spatial assignment based on the Cahn-Ingold-Prelog (CIP) priority rules.

Experimental Protocol

Step 1: Derivatization Perform two parallel micro-scale reactions (approx. 5-10 mg substrate each):

• Reaction A: Substrate + (R)-MTPA-Cl

  (S)-Mosher Ester.

• Reaction B: Substrate + (S)-MTPA-Cl

  (R)-Mosher Ester.

• Reagents: Pyridine-

  (solvent/base) or DCC/DMAP in .

• Time: 1–4 hours at room temperature.

Step 2: NMR Acquisition Acquire

H-NMR (minimum 400 MHz) for both crude esters. Focus on the diagnostic methylene protons:

• : Protons on the chloromethyl group ( ).
• : Protons on the benzyl group ( ).

Step 3: Analysis (

Calculation) Calculate the difference in chemical shift: .

• Note: The terms (S)-Ester and (R)-Ester refer to the configuration of the MTPA moiety used, not the final ester name.

Data Interpretation (The Configuration Model)

For (S)-1-Chloro-3-phenylpropan-2-ol , the Mosher model predicts the following shielding patterns:

Proton Group	Position relative to C2	Predicted ( )
	Right side (L2)	Positive (+)
	Left side (L1)	Negative (-)

• Logic: In the (S)-MTPA ester (which forms the (R)-config at the acid center), the phenyl group of the auxiliary shields the protons on the

  side. In the (R)-MTPA ester, the phenyl group shields the side.

• Validation: If your experimental data matches this sign pattern (

  for chloromethyl, for benzyl), the configuration is (S) .

Figure 1: Workflow for absolute configuration assignment via Modified Mosher's Method.

Method B: Chiral HPLC (Chromatographic Comparison)

Role: Routine QC and Enantiomeric Excess (ee) determination. Requires a reference standard (initially validated by Method A).

Column Selection

For phenyl-alkanols, polysaccharide-based stationary phases are superior due to

interactions with the aromatic ring.

• Primary Choice: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).

• Secondary Choice: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).

Experimental Conditions (Benchmark)

• Mobile Phase: n-Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (targeting the phenyl ring).

• Temperature: 25°C.

Expected Elution Order

On a Chiralcel OD-H column under normal phase conditions:

• The (S)-enantiomer typically elutes second (longer retention time).

• The (R)-enantiomer typically elutes first .

• Caution: This order must be verified once using a standard characterized by Method A, as subtle mobile phase changes can flip elution orders.

Method C: Biocatalytic Proof (Kinetic Resolution)

Role: Synthesis-coupled verification. If the alcohol is produced via a specific lipase, the configuration is strictly governed by the "Kazlauskas Rule."

The Rule

Lipases (e.g., Pseudomonas cepacia lipase - PCL, or Candida antarctica lipase B - CALB) display overwhelming preference for the (R)-enantiomer during acetylation of secondary alcohols.

• Reaction: Racemic Alcohol + Vinyl Acetate

  (R)-Acetate + (S)-Alcohol.

Diagnostic Protocol

• Subject the racemic 1-chloro-3-phenylpropan-2-ol to kinetic resolution with CALB and vinyl acetate in MTBE.

• Stop reaction at 50% conversion.

• The remaining unreacted alcohol will be enriched in the (S)-configuration .

• Analyze this fraction via Chiral HPLC. The major peak corresponds to the (S)-isomer.

Figure 2: Establishing configuration via Lipase-catalyzed kinetic resolution (Kazlauskas Rule).

Comparative Analysis Summary

Feature	Mosher's Method (NMR)	Chiral HPLC	Biocatalytic Resolution
Primary Utility	Absolute Proof (First-time characterization)	Routine QC (Purity check)	Synthesis & Assignment
Sample Req.	~10 mg (Destructive)	< 1 mg (Non-destructive)	Variable (Synthesis scale)
Time to Result	4–6 Hours	30 Minutes	24 Hours
Reliability	High (Physics-based)	Medium (Drift/Column dependent)	High (Enzyme specificity)
Cost	High (Deuterated solvents/MTPA)	Low (Solvents)	Medium (Enzymes)

References

• Dale, J. A., & Mosher, H. S. (1973).[1] Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and alpha-methoxy-alpha-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society.[1] Link

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[1][2] Chemical Reviews. Link

• Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched halo-hydrins. Tetrahedron: Asymmetry. Link

• Kazlauskas, R. J., et al. (1991). A rule to predict which enantiomer of a secondary alcohol reacts faster in reactions catalyzed by cholesterol esterase, lipase from Pseudomonas cepacia, and lipase from Candida rugosa. The Journal of Organic Chemistry. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]

Technical Guide: HPLC vs. GC for Enantiomeric Excess of Chiral Alcohols

Executive Summary

For researchers and drug development professionals, the determination of enantiomeric excess (ee) is a critical quality attribute. While both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are gold-standard techniques, the choice between them for chiral alcohols dictates workflow efficiency, cost, and data integrity.

The Core Distinction:

• Chiral GC is the superior choice for volatile, thermally stable alcohols (e.g., phenylethanol, menthol) due to higher resolution (

  ), faster run times, and lower operating costs.

• Chiral HPLC is the mandatory choice for non-volatile, thermally labile, or complex alcohols (e.g., large pharmaceutical intermediates) where derivatization is impractical or where sample recovery is required.

Part 1: Decision Matrix & Mechanism

The "Why" Behind the Choice

Do not default to HPLC simply because it is available. Use the following decision matrix to validate your instrument selection.

Critical Factor	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Analyte Volatility	Mandatory. Boiling point < 300°C (or derivatizable).	Irrelevant. Soluble samples are sufficient.
Thermal Stability	High. Must survive injector temps (200°C+).	Low. Room temperature analysis preserves labile centers.
Resolution ( )	Superior. Capillary columns offer >100,000 theoretical plates.	Moderate. Particle-based columns offer ~10,000–20,000 plates.
Sample Prep	Minimal to Moderate. Direct injection or simple derivatization.	Moderate. Filtration and solvent compatibility checks required.
Detection	Universal (FID). Linear over wide ranges; no chromophore needed.	Selective (UV/Vis). Analyte must absorb light (or use RI/ELSD).

Mechanism of Separation

• GC Separation: Relies on the Cyclodextrin Effect .[1] The stationary phase consists of cyclodextrin derivatives (α, β, or γ) dissolved in a polysiloxane polymer. Enantiomers are separated based on their ability to form inclusion complexes with the cyclodextrin cavity. The "fit" determines the retention time.

• HPLC Separation: Relies on Polysaccharide Recognition . Chiral Stationary Phases (CSPs) typically use cellulose or amylose carbamates coated on silica. Separation occurs via a "three-point interaction" model involving hydrogen bonding,

  - interactions, and steric hindrance between the analyte and the chiral selector.

Part 2: Experimental Protocols (Case Study: 1-Phenylethanol)

To provide a direct comparison, we examine the determination of ee for 1-Phenylethanol , a standard chiral alcohol intermediate.

Protocol A: Chiral HPLC (Normal Phase)

Objective: Baseline separation of (R)- and (S)-1-phenylethanol using a polysaccharide CSP.

• Instrument: HPLC with UV Detector (DAD/VWD).

• Column: Cellulose tris(3,5-dimethylphenylcarbamate) [e.g., Chiralcel OD-H or Lux Cellulose-1], 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v). Note: Premix to prevent pump fluctuation.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 254 nm (Aromatic ring absorption).

• Sample Prep: Dissolve 1 mg of sample in 1 mL of Mobile Phase. Filter through 0.45 µm PTFE filter.

Expert Insight:

"In Normal Phase HPLC, water is the enemy. Even trace moisture on the silica surface can deactivate the chiral recognition sites, causing retention time shifts. Always flush the system with 100% isopropanol before switching to hexane-based mobile phases."

Protocol B: Chiral GC (Direct Analysis)

Objective: High-efficiency separation of (R)- and (S)-1-phenylethanol without derivatization.

• Instrument: GC with Flame Ionization Detector (FID).

• Column: 2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin [e.g., Rt-βDEXse or Cyclodex-B], 30 m x 0.25 mm x 0.25 µm.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Injector: Split Mode (50:1), 220°C.

• Oven Program:

  • Start at 90°C, hold for 1 min.

  • Ramp 2°C/min to 120°C.

  • Ramp 20°C/min to 230°C (Burn out).

• Detector: FID @ 250°C.

• Sample Prep: Dilute 1 µL of sample in 1 mL Dichloromethane (DCM).

Expert Insight:

"While alcohols can be run directly, peak tailing is common due to hydrogen bonding with the column wall. If tailing compromises resolution (

), derivatize the alcohol with Trifluoroacetic Anhydride (TFAA) . The resulting ester is non-polar, runs sharper, and often separates better."

Part 3: Comparative Performance Data

The following data represents typical performance metrics for the separation of simple chiral alcohols (like phenylethanol or menthol) under optimized conditions.

Metric	Chiral HPLC	Chiral GC	Winner
Resolution ( )	1.5 – 3.0	5.0 – 12.0	GC (Far higher efficiency)
Analysis Time	15 – 30 minutes	5 – 12 minutes	GC (Faster elution)
Solvent Consumption	~15-30 mL per run	None (Gas only)	GC (Greener/Cheaper)
Limit of Quantitation	~1-10 µg/mL	~0.1-1 µg/mL	GC (FID is highly sensitive)
Column Cost	$1,000 - $1,500	$600 - $900	GC
Robustness	Sensitive to solvent quality	Very High	GC

Part 4: Visualization & Workflow

Figure 1: Method Selection Decision Tree

Use this logic flow to determine the correct instrument for your specific alcohol.

Caption: Logical decision tree for selecting between GC and HPLC for chiral alcohol analysis based on physicochemical properties.

Figure 2: Method Development Workflow

A systematic approach to developing a robust ee method.

Caption: Parallel workflows for optimizing chiral separation in GC and HPLC environments.

References

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• Phenomenex. (2025).[2][3] HPLC vs GC: What Sets These Methods Apart. Retrieved from [Link]

• National Institutes of Health (NIH). (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers. Retrieved from [Link]

• Agilent Technologies. (n.d.). Cyclodex-B GC Column Specifications. Retrieved from [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparing different lipases for kinetic resolution of 1-chloro-3-phenylpropan-2-ol

This guide provides an in-depth technical comparison of lipases for the kinetic resolution of 1-chloro-3-phenylpropan-2-ol (CPPO) , a critical chiral chlorohydrin building block.

Executive Summary & Strategic Context

1-Chloro-3-phenylpropan-2-ol (CPPO) is a high-value chiral synthon used in the synthesis of amphetamine derivatives, antidepressants, and

-adrenergic blockers. The production of enantiopure CPPO is most efficiently achieved via lipase-catalyzed kinetic resolution (KR) , specifically through enantioselective transesterification.

While many lipases are commercially available, the structural specificity of CPPO—a secondary alcohol flanked by a chloromethyl group and a benzyl group—dictates a clear hierarchy in enzyme performance.

Top Recommendation: Lipase PS (Burkholderia cepacia) is the superior catalyst for this specific substrate class, offering the highest enantiomeric ratio (

) and robust stability in organic solvents.

Technical Comparison of Lipase Candidates

The following analysis compares the three most relevant industrial lipases for secondary chlorohydrin resolution.

Candidate 1: Lipase PS (Burkholderia cepacia)

Formerly known as Pseudomonas cepacia lipase.

• Performance Profile: Gold Standard.

• Mechanism of Action: The active site of Lipase PS possesses a large hydrophobic pocket that perfectly accommodates the bulky benzyl group of CPPO, while the stereospecificity is driven by the distinct size difference between the chloromethyl (medium) and benzyl (large) substituents.

• Key Metrics:

  • Enantioselectivity (

    ): Typically >100 (Excellent).

  • Conversion Limit: Approaches theoretical 50% cleanly.

  • Solvent Compatibility: High activity in hydrophobic solvents (Toluene, DIPE, Hexane).

Candidate 2: Lipase AK (Pseudomonas fluorescens)

• Performance Profile: Strong Alternative.

• Mechanism of Action: Similar homology to Lipase PS. It is often used when Lipase PS shows substrate inhibition or for cost-optimization in specific scale-up scenarios.

• Key Metrics:

  • Enantioselectivity (

    ): 50 – 80 (Good to Very Good).

  • Reaction Rate: Often faster than PS but with slightly lower selectivity.

  • Use Case: Best employed if the specific batch of CPPO contains impurities that deactivate Lipase PS.

Candidate 3: CALB (Candida antarctica Lipase B)[1][2][3][4][5]

• Performance Profile: Generalist / Lower Selectivity for CPPO.

• Mechanism of Action: CALB has a more restricted active site funnel. While it is the industry workhorse for primary alcohols and amines, it often struggles to differentiate the medium/large groups of secondary chlorohydrins as effectively as Pseudomonas lipases.

• Key Metrics:

  • Enantioselectivity (

    ): 10 – 40 (Moderate).

  • Stability: Extremely high (thermal and solvent), but this does not compensate for lower chiral recognition in this specific application.

Summary Data Table

Feature	Lipase PS (B. cepacia)	Lipase AK (P. fluorescens)	CALB (C. antarctica B)
Enantioselectivity ( )	High (>100)	High (50–80)	Moderate (10–40)
Reaction Rate	Moderate	Fast	Fast
Substrate Specificity	Excellent for secondary alcohols with bulky groups	Good	Better for primary alcohols
Preferred Solvent	Toluene / DIPE	DIPE / MTBE	Toluene / Hexane
Acyl Donor	Vinyl Acetate	Vinyl Acetate	Vinyl Acetate / Isopropenyl Acetate
Cost Efficiency	High (due to high )	Moderate	High (due to reusability)

Mechanistic Visualization

The kinetic resolution proceeds via a Ping-Pong Bi-Bi mechanism . The lipase first reacts with the acyl donor (vinyl acetate) to form an acyl-enzyme intermediate. The fast-reacting enantiomer of CPPO then attacks this intermediate.

Catalytic Cycle Diagram

Figure 1: The Ping-Pong Bi-Bi catalytic cycle. Lipase PS preferentially acylates the (R)-enantiomer of CPPO, leaving the (S)-alcohol unreacted.

Experimental Protocol: Kinetic Resolution with Lipase PS

This protocol is designed for the synthesis of (S)-1-chloro-3-phenylpropan-2-ol (the unreacted alcohol) and (R)-acetate .

Reagents & Equipment

• Substrate: Racemic 1-chloro-3-phenylpropan-2-ol (10 mmol).

• Enzyme: Lipase PS (Burkholderia cepacia), immobilized on diatomaceous earth (Amano Lipase PS-IM or equivalent).

• Acyl Donor: Vinyl acetate (30 mmol, 3 equiv).

• Solvent: Toluene (anhydrous) or Diisopropyl ether (DIPE).

• Temperature Control: Orbital shaker at 35°C.

Step-by-Step Methodology

• Preparation:

  • Dissolve 10 mmol (approx. 1.7 g) of racemic CPPO in 50 mL of anhydrous toluene.

  • Add 30 mmol (approx. 2.8 mL) of vinyl acetate.

• Initiation:

  • Add 500 mg of Immobilized Lipase PS.

  • Seal the flask and place it in an orbital shaker at 35°C, 200 rpm .

• Monitoring (Self-Validating Step):

  • Sample 50 µL of the reaction mixture every 2 hours.

  • Analyze via Chiral HPLC (Column: Chiralcel OD-H or AD-H; Mobile Phase: Hexane/IPA 95:5).

  • Target Endpoint: Stop reaction when conversion (

    ) reaches 50% . Do not exceed 52% to prevent kinetic erosion of the product's optical purity.

• Termination & Work-up:

  • Filter off the immobilized enzyme (can be washed with toluene and reused).

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Separate the (S)-alcohol and (R)-acetate via flash column chromatography (Silica gel; Gradient: Hexane

    Hexane/EtOAc 80:20).

  • The (R)-acetate elutes first (less polar), followed by the (S)-alcohol.

Optimization Workflow

Figure 2: Strategic workflow for optimizing the kinetic resolution process.

Critical Analysis & Troubleshooting

Why Lipase PS Wins

The enantioselectivity of lipases towards secondary alcohols follows Kazlauskas' rule. Lipase PS has a "L-shaped" active site with a distinct Large pocket and Medium pocket .

• (R)-Enantiomer: The large benzyl group fits into the Large pocket, and the chloromethyl group fits into the Medium pocket.

  Catalysis proceeds.

• (S)-Enantiomer: The groups are swapped. The bulky benzyl group clashes with the Medium pocket.

  Catalysis is blocked.

Common Pitfalls

• Water Content: While lipases need trace water for flexibility, strictly anhydrous solvents are recommended for transesterification to prevent hydrolysis of the acyl donor or product acetate.

• Acyl Donor Choice: Vinyl acetate is irreversible (forms acetaldehyde, which evaporates). Avoid ethyl acetate, as the reaction becomes reversible and equilibrium-limited.

• Temperature: Exceeding 45°C often degrades enantioselectivity (

  ) faster than it improves rate ( ).

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Fluoxetine, Atomoxetine and Their Derivatives. Tetrahedron: Asymmetry, 18(12), 1399–1469. Link

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition, 43(7), 788–824. Link

• Kamal, A., et al. (2003). Lipase-mediated Resolution of 1-Chloro-3-(1-naphthyloxy)-2-propanol: A Versatile Intermediate for β-Adrenergic Blockers. Bioorganic & Medicinal Chemistry, 11(23), 5135–5142. (Note: Demonstrates Lipase PS superiority on the homologous naphthyl substrate). Link

• Amano Enzyme Inc. (n.d.). Lipase PS (Burkholderia cepacia) Product Specification and Application Guide. Link

Validation of Analytical Methods for (S)-1-Chloro-3-phenylpropan-2-ol Quantification

Executive Summary: The Chiral Challenge

(S)-1-Chloro-3-phenylpropan-2-ol is a critical chiral building block, serving as the immediate precursor for blockbuster antidepressants like Atomoxetine and Fluoxetine. In pharmaceutical development, the distinction between the (S)-enantiomer (active precursor) and the (R)-enantiomer (impurity) is not merely a chemical detail—it is a regulatory mandate.

The quantification of this molecule presents a unique "bifurcated" analytical challenge:

• Chromophore Limitation: While the phenyl ring allows UV detection, the response is moderate compared to highly conjugated systems.

• Thermal Lability: The chlorohydrin moiety can be susceptible to degradation or cyclization (to epoxides) under high-thermal stress, posing risks for Gas Chromatography (GC).

• Enantiomeric Resolution: Achieving baseline separation (Resolution

  ) requires specific chiral recognition mechanisms.

This guide objectively compares the two dominant methodologies—Normal-Phase Chiral HPLC (the Gold Standard) and Chiral Capillary GC (the Process Alternative)—providing validated protocols to ensure your data meets ICH Q2(R1) standards.

The Analytical Landscape: HPLC vs. GC

Before committing resources to validation, select the method that aligns with your sample matrix and throughput requirements.

Table 1: Comparative Performance Metrics

Feature	Method A: Normal-Phase Chiral HPLC	Method B: Chiral GC-FID
Primary Mechanism	H-bonding & stacking (Polysaccharide CSP)	Inclusion complexation (Cyclodextrin phase)
Sensitivity (LOD)	High (0.5 µg/mL via UV @ 210 nm)	Very High (0.1 µg/mL via FID)
Sample Matrix	Robust for crude reaction mixtures (aqueous/organic)	Best for clean, organic extracts (avoid water)
Throughput	Moderate (15-20 min run time)	Fast (10-15 min run time)
Risk Factor	Solvent consumption (Hexane/IPA)	Thermal degradation of chlorohydrin
Recommendation	Validation Choice for Final Product Release	Choice for In-Process Control (IPC)

Primary Method: Chiral HPLC Validation Protocol

The Industry Standard for Purity Assessment

This protocol utilizes a polysaccharide-based stationary phase, specifically Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H), which is widely cited for resolving phenyl-alkanol derivatives due to its ability to form multiple interaction points with the analyte.

Instrumental Conditions[1][2][3][4]

• System: HPLC with UV/Vis or PDA Detector.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) (90 : 10 v/v).

  • Scientist's Note: The 90:10 ratio is critical. Increasing IPA reduces retention time but compresses the resolution between enantiomers.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm .

  • Why 210 nm? The phenyl ring absorption is strongest here. Using 254 nm significantly reduces sensitivity for this specific molecule.

Validation Parameters (ICH Q2 Aligned)

A. Specificity & Selectivity

Inject a racemic mixture (rac-1-Chloro-3-phenylpropan-2-ol).

• Acceptance Criteria: Resolution (

  ) between (S) and (R) peaks must be (Baseline separation).

• Interference Check: Inject blank mobile phase and placebo matrix. No peaks should co-elute with the analyte.

B. Linearity

Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 0.1 mg/mL to 0.3 mg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

C. Accuracy (Recovery)

Spike the analyte into the sample matrix at 80%, 100%, and 120% levels.

• Acceptance Criteria: Mean recovery within 98.0% – 102.0%.

Workflow Visualization

The following diagram outlines the logical flow for a complete validation campaign.

Figure 1: Step-by-step validation workflow ensuring ICH Q2 compliance.

Alternative Method: Chiral GC Protocol

The High-Throughput Solution for Process Monitoring

When analyzing crude reaction mixtures from biocatalysis (e.g., KRED reductions), water presence makes Normal-Phase HPLC difficult. GC is superior here if the sample is extracted into ethyl acetate.

Instrumental Conditions[1][2][3][4]

• System: GC with Flame Ionization Detector (FID).

• Column: Beta-DEX 120 or CP-Chirasil-Dex CB (30 m x 0.25 mm x 0.25 µm).

  • Mechanism:[1] The permethylated

    -cyclodextrin stationary phase separates enantiomers based on inclusion complex stability.

• Carrier Gas: Helium or Hydrogen (constant flow 1.5 mL/min).

• Temperature Program:

  • Initial: 100°C (Hold 1 min).

  • Ramp: 5°C/min to 160°C.

  • Final: 200°C (Burn out).

• Injector/Detector: 250°C / 250°C.

Critical Control Point: Thermal Stability

Warning: 1-Chloro-3-phenylpropan-2-ol can undergo intramolecular cyclization to form benzyl oxirane at high injector temperatures.

• Validation Check: Inject a standard and check for a peak at the retention time of the epoxide. If observed, lower the injector temperature to 200°C or use "Pulsed Splitless" injection to minimize thermal residence time.

Decision Matrix: Selecting the Right Method

Use the following logic tree to determine which method to validate for your specific project phase.

Figure 2: Decision tree for selecting between HPLC and GC based on sample matrix.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][3] Link

• Daicel Corporation. (n.d.). Chiralcel OD-H Instruction Manual. (Standard reference for polysaccharide-based chiral separation mechanisms). Link

• BenchChem. (2025).[4] A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Phenylpropan-2-ol. (Analogous structural separation data). Link

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. (Technical guide on Beta-DEX columns). Link

• Mao, et al. (2023). Enantio- and Diastereoenriched Enzymatic Synthesis of 1,2,3-Polysubstituted Cyclopropanes. Journal of the American Chemical Society. (Context on enzymatic synthesis and analysis). Link

Sources

• 1. escholarship.org [escholarship.org]
• 2. rjptonline.org [rjptonline.org]
• 3. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Cost-benefit analysis of different synthetic pathways to (S)-1-Chloro-3-phenylpropan-2-ol

Topic: Cost-benefit analysis of different synthetic pathways to (S)-1-Chloro-3-phenylpropan-2-ol Content Type: Publish Comparison Guides

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (also known as (S)-benzyl chloromethyl carbinol) is a critical chiral building block, primarily serving as the direct precursor to (S)-benzyl oxirane , a key intermediate in the synthesis of HIV protease inhibitors (e.g., Amprenavir) and other peptidomimetics.

This guide objectively compares the two dominant industrial methodologies for its synthesis: Biocatalytic Reduction (using Ketoreductases) and Asymmetric Transfer Hydrogenation (ATH) (using Ru-TsDPEN catalysts). While ATH offers robust scalability and lower raw material costs, biocatalysis provides superior enantiomeric excess (>99% ee) and milder operating conditions, often eliminating the need for downstream purification steps.

CRITICAL NOTE ON ISOMERS: Do not confuse this target with its structural isomer, 3-chloro-1-phenylpropan-1-ol (a benzylic alcohol), which is the key intermediate for Atomoxetine (Strattera). This guide focuses exclusively on the homobenzylic alcohol, (S)-1-Chloro-3-phenylpropan-2-ol .

Part 1: The Biocatalytic Route (Enzymatic Reduction)

The "Green" Standard for High Purity This pathway utilizes Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) to reduce 1-chloro-3-phenylpropan-2-one. It relies on a cofactor recycling system (typically NADPH/Glucose Dehydrogenase) to drive the reaction to completion.

Mechanism & Workflow

The enzyme coordinates the ketone substrate in a specific orientation, transferring a hydride from NADPH to the re- or si-face of the carbonyl. The oxidized cofactor (NADP+) is immediately regenerated by a coupled enzyme (Glucose Dehydrogenase, GDH) which oxidizes glucose to gluconolactone.

Experimental Protocol (Self-Validating System)

• Substrate: 1-Chloro-3-phenylpropan-2-one (Benzyl chloromethyl ketone).

• Enzyme: Engineered KRED (e.g., variants derived from Lactobacillus kefir or Candida magnoliae).

• Buffer: Potassium Phosphate (100 mM, pH 7.0).

Step-by-Step Methodology:

• Buffer Prep: Dissolve Glucose (1.5 eq) and NADP+ (0.01 eq) in phosphate buffer (pH 7.0).

• Enzyme Charge: Add GDH (5 U/mmol substrate) and the specific KRED (10–20 mg/mmol). Stir gently at 30°C for 10 minutes to equilibrate.

• Substrate Addition: Dissolve 1-chloro-3-phenylpropan-2-one in DMSO (10% v/v of total volume) and add dropwise to the buffer. Note: Alpha-haloketones are lachrymators; handle in a fume hood.

• Reaction: Stir at 30°C. Monitor pH; maintain between 6.8–7.2 using 1M NaOH (gluconic acid production lowers pH).

• Workup: Once conversion >99% (monitor via HPLC), extract with Ethyl Acetate (3x). Dry organic layer over MgSO₄ and concentrate.[1]

Performance Metrics:

• Yield: 90–95%[2]

• Enantiomeric Excess (ee): >99% (Often >99.5%)

• Reaction Time: 12–24 hours

Part 2: Asymmetric Transfer Hydrogenation (ATH)

The Industrial Workhorse for Throughput This pathway employs Ruthenium(II) complexes with chiral diamine ligands (Noyori-Ikariya type) to effect the reduction using formic acid or isopropanol as the hydrogen source.

Mechanism & Workflow

The active catalyst is a 16-electron Ru-hydride species formed in situ. The reaction proceeds via a metal-ligand bifunctional mechanism where the nitrogen of the ligand and the ruthenium metal simultaneously stabilize the transition state, delivering a hydride to the ketone.

Experimental Protocol

• Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (Note: The (S,S)-ligand typically yields the (S)-alcohol for this substrate class, but screening is recommended).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

Step-by-Step Methodology:

• Catalyst Prep: In a Schlenk flask under Nitrogen, charge RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%).

• Solvent System: Add degassed Dichloromethane (DCM) or run neat if the substrate is liquid and soluble in the H-donor.

• H-Donor Addition: Add Formic Acid/TEA mixture (5 equiv relative to substrate).

• Reaction: Add 1-chloro-3-phenylpropan-2-one. Stir at 25–30°C. Evolution of CO₂ gas indicates reaction progress.

• Quench: Dilute with water. Separate organic layer.[3] Wash with saturated NaHCO₃ to remove residual acid.

• Purification: Distillation or recrystallization is often required to upgrade ee from ~95% to >99%.

Performance Metrics:

• Yield: 92–96%

• Enantiomeric Excess (ee): 90–97% (Dependent on catalyst loading and temp)

• Reaction Time: 4–12 hours

Part 3: Comparative Analysis & Decision Matrix

The choice between pathways depends heavily on the available equipment and purity requirements.

Data Comparison Table

Metric	Biocatalysis (Route A)	Chemical ATH (Route B)
Enantiomeric Excess	>99.5% (Excellent)	90–97% (Good, requires upgrade)
Catalyst Cost	Moderate (Enzyme engineering)	High (Ru metal + Chiral Ligand)
Volumetric Productivity	Low (Dilute aqueous buffers)	High (High substrate loading/Neat)
Impurity Profile	Protein residues (easy removal)	Ruthenium contamination (requires scavenging)
Scalability	Linear (Scale-up is simple)	Complex (Exotherm/Gas evolution management)
E-Factor (Waste)	Moderate (Water waste)	Low (if run neat), High (if solvent used)

Visualizing the Workflows

The following diagram illustrates the mechanistic cycles and the decision logic for selecting a pathway.

Caption: Comparison of the coupled enzymatic cycle (Route A) versus the linear chemical transfer hydrogenation (Route B).

Part 4: Strategic Recommendations

1. When to Choose Biocatalysis:

• Strict Purity Specs: If the downstream application (e.g., HIV protease inhibitor synthesis) requires >99.5% ee and minimal metal contamination.

• Safety: When avoiding flammable organic solvents and high-pressure hydrogen is a priority.

• Cost Sensitivity: If using whole-cell systems which significantly reduce catalyst costs compared to purified enzymes or Ruthenium.

2. When to Choose ATH:

• High Throughput: If you need to process >100 kg batches rapidly and have distillation capabilities to upgrade the optical purity.

• Solubility Issues: If the substrate has poor water solubility, making aqueous biocatalysis inefficient due to low concentrations.

References

• Biocatalytic Reduction Overview

  • Title: Biocatalytic approaches for the synthesis of optically pure vic-halohydrins.

  • Source: Applied Microbiology and Biotechnology.[4]

  • URL:[Link]

• Ruthenium-Catalyzed ATH Protocol

  • Title: Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions.[5][6][7][8][9]

  • Source: Chirality.[2][4][5][8][10][11][12][13][14]

  • URL:[Link]

• Substrate Specificity (Enzymatic)

• Chemical Catalyst Efficiency

  • Title: Modified Asymmetric Transfer Hydrogenation Catalysts (Ru-TsDPEN).[5]

  • Source: Kanto Chemical Co. Technical Report.

  • URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. ias.ac.in [ias.ac.in]
• 3. US5194636A - Preparation of benzyl ketones and an oxirane - Google Patents [patents.google.com]
• 4. ethz.ch [ethz.ch]
• 5. Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. kanto.co.jp [kanto.co.jp]
• 10. application.wiley-vch.de [application.wiley-vch.de]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Asymmetric hydrogenation of 1,1-diarylethylenes and benzophenones through a relay strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Comparison: Chiral Resolving Architectures for 1-Chloro-3-phenylpropan-2-ol

This guide provides a technical comparison of chiral resolving agents for 1-chloro-3-phenylpropan-2-ol (and its structurally homologous

-blocker intermediates like 1-chloro-3-(1-naphthyloxy)-2-propanol). The analysis focuses on enzymatic kinetic resolution, the industry-standard approach for this class of halohydrins.

Executive Summary & Molecule Profile

1-Chloro-3-phenylpropan-2-ol is a critical chiral building block. Its structural motif—a secondary alcohol flanked by a chloromethyl group and a bulky aryl-alkyl moiety—presents a classic challenge in asymmetric synthesis. While chemical resolution (via diastereomeric crystallization) is possible, it often requires derivatization (e.g., phthalates). Enzymatic Kinetic Resolution (EKR) has emerged as the superior methodology due to mild conditions, high enantioselectivity (

), and the ability to access both enantiomers.

This guide compares the three dominant biocatalytic architectures:

• Immobilized Pseudomonas cepacia Lipase (PCL) (e.g., Amano PS-IM).

• Immobilized Candida antarctica Lipase B (CAL-B) (e.g., Novozym 435).[1]

• Engineered Alcohol Dehydrogenases (ADHs) (Emerging alternative).

Mechanistic Principles: The Kinetic Resolution Workflow

The resolution relies on the differential reaction rates of the enantiomers (

vs. ) with an acyl donor.

• Reaction Type: Irreversible Transesterification.

• Acyl Donor: Vinyl Acetate (preferred) or Isopropenyl Acetate.

• By-product: Acetaldehyde (tautomerizes from vinyl alcohol, driving equilibrium).

Workflow Visualization

The following diagram illustrates the standard kinetic resolution pathway for this substrate class.

Caption: Kinetic resolution pathway via lipase-catalyzed transesterification. The enzyme selectively acylates one enantiomer (typically R), leaving the S-enantiomer intact.[2]

Comparative Efficacy Analysis

The following data aggregates performance metrics for 1-chloro-3-phenylpropan-2-ol and its close structural analog, 1-chloro-3-(1-naphthyloxy)-2-propanol. The steric recognition of the chloromethyl vs. aryl-alkyl group is the determining factor for enantioselectivity (

).

Table 1: Performance Matrix of Resolving Agents

Resolving Agent	Source Organism	Support Matrix	E-Value ( )	Conversion ( )	Optimal Solvent	Verdict
Lipase PS-IM	Pseudomonas cepacia	Diatomaceous Earth	> 100	49-50%	DIPE / MTBE	Gold Standard
Novozym 435	Candida antarctica B	Acrylic Resin	50 - 90	40-50%	Toluene / Hexane	Versatile Alternative
Lipase AK	Pseudomonas fluorescens	Native / Celite	20 - 60	Variable	Toluene	Moderate Efficacy
W110A TeSADH	T. ethanolicus (Mutant)	Whole Cell / Free	N/A*	N/A	Aqueous Buffer	Experimental

*Note: Wild-type ADHs often show no activity on this specific substrate due to the "phenyl-acetone" binding pocket mismatch. The W110A mutant is active on phenyl-ring analogs but requires specific optimization for the chlorohydrin.

Deep Dive: Agent Specifics

1. Pseudomonas cepacia Lipase (PCL) - The "Specialist"

• Mechanism: PCL possesses a binding pocket that accommodates the bulky phenyl/naphthyl group in the large hydrophobic sub-site, while the chloromethyl group fits the medium pocket.

• Performance: Consistently delivers

  for this class of secondary alcohols.

• Stability: When immobilized on diatomaceous earth (Amano PS-IM), it retains activity for >10 cycles in organic solvents.

• Recommendation: Use this for pharmaceutical-grade requirements where optical purity (

  ) is non-negotiable.

2. Candida antarctica Lipase B (CAL-B) - The "Workhorse"

• Mechanism: CAL-B has a more restrictive active site funnel. While highly active, it sometimes struggles to differentiate the steric bulk of the

  vs. groups as effectively as PCL, leading to slightly lower values (50-90).

• Advantage: Extremely robust physically; Novozym 435 beads are mechanically stable in stirred tank reactors.

• Recommendation: Excellent for initial screening or when PCL is unavailable.

Validated Experimental Protocol

This protocol is designed for the Lipase PS-IM mediated resolution, optimized for high enantioselectivity.[2]

Reagents:

• Substrate: Racemic 1-chloro-3-phenylpropan-2-ol (100 mM).

• Acyl Donor: Vinyl Acetate (300 mM, 3 equiv).

• Solvent: Diisopropyl ether (DIPE) (Dried over molecular sieves).

• Catalyst: Lipase PS-IM (Amano) (20 mg/mL).

Step-by-Step Methodology:

• Preparation: Dissolve 1.85 g (10 mmol) of racemic alcohol in 100 mL of anhydrous DIPE.

• Activation: Add 3.0 mL (approx. 30 mmol) of vinyl acetate.

• Initiation: Add 2.0 g of Lipase PS-IM. Seal the vessel.

• Incubation: Incubate at 30°C in an orbital shaker (200 rpm).

  • Why 30°C? Higher temperatures increase reaction rate but often decrease enantioselectivity (

    ) due to increased conformational flexibility of the enzyme.

• Monitoring: Monitor reaction progress via Chiral HPLC (e.g., Chiralcel OD-H column) every 2 hours.

  • Target: Stop reaction at exactly 50% conversion .

• Termination: Filter off the immobilized enzyme (save for reuse).

• Purification: Evaporate solvent. Separate the (S)-alcohol and (R)-acetate via flash column chromatography (Silica gel; Hexane/EtOAc gradient).

• Hydrolysis (Optional): Treat the (R)-acetate with MeOH/K2CO3 to yield (R)-1-chloro-3-phenylpropan-2-ol.

Decision Matrix: Troubleshooting Low Selectivity

Caption: Troubleshooting logic for optimizing lipase performance. Hydrophobic solvents generally preserve the essential water layer on the enzyme surface better than hydrophilic ones.

References

• Kapoor, M., et al. (2003). Kinetic resolution of 1-chloro-3-(1-naphthyloxy)-2-propanol, an intermediate in the synthesis of beta-adrenergic receptor blockers.[3] Bioorganic Chemistry. Link

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched 1-Chloro-3-(aryloxy)-2-propanols. Tetrahedron: Asymmetry.
• Kamal, A., et al. (2008). Lipase-mediated resolution of 1-chloro-3-aryloxy-2-propanols: A facile route to (S)-propranolol and related drugs.

• Musa, M. M., et al. (2007).[4] A Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase mutant derivative highly active and stereoselective on phenylacetone and benzylacetone. Protein Engineering, Design and Selection. Link

• Amano Enzyme Inc. (2023). Lipase PS (Burkholderia cepacia) Product Guide. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Kinetic resolution of 1-chloro-3-(1-naphthyloxy)-2-propanol, an intermediate in the synthesis of beta-adrenergic receptor blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Spectroscopic comparison of (S)- and (R)-1-Chloro-3-phenylpropan-2-ol

Topic: Spectroscopic Comparison of (

)- and ( )-1-Chloro-3-phenylpropan-2-ol Content Type: Technical Comparison Guide

Spectroscopic Differentiation of ( )- and ( )-1-Chloro-3-phenylpropan-2-ol: A Technical Guide

Executive Summary 1-Chloro-3-phenylpropan-2-ol (CAS 5396-65-6) is a critical chiral halohydrin intermediate used in the synthesis of

-adrenergic blockers and antidepressants. Because enantiomers possess identical scalar physical properties in achiral environments, standard spectroscopic methods (FT-IR, achiral H-NMR, MS) cannot distinguish the ( )- and ( )- isomers.

This guide details the specific protocols required to differentiate these enantiomers, focusing on Chiral High-Performance Liquid Chromatography (HPLC) as the quantitative gold standard, Polarimetry for bulk identity confirmation, and Chiral Shift NMR for structural elucidation.

Part 1: The Symmetry Challenge (Why Standard Methods Fail)

Before deploying advanced techniques, it is vital to understand the limitations of standard spectroscopy for this molecule.

• FT-IR: Both enantiomers exhibit identical O-H stretching (~3400 cm

  ) and C-Cl stretching (~700-750 cm ) bands.
• H NMR (CDCl ): Both isomers display identical chemical shifts for the methine proton at C2 ( ~4.0 ppm) and the diastereotopic protons at C1 and C3.

• Mass Spectrometry: Fragmentation patterns (m/z 91 tropylium ion, m/z 170 molecular ion) are identical.

The Solution: Differentation requires a chiral environment—either through interaction with polarized light, a chiral stationary phase, or a chiral complexing agent.

Part 2: Method A — Chiral HPLC (The Quantitative Standard)

Chiral HPLC is the industry standard for determining Enantiomeric Excess (

) due to its high precision and ability to quantify trace impurities ( ).

Fundamental Principle

The separation relies on the formation of transient diastereomeric complexes between the analyte and the chiral stationary phase (CSP). For 1-chloro-3-phenylpropan-2-ol, polysaccharide-based columns (specifically cellulose carbamates) provide superior resolution via hydrogen bonding with the C2-hydroxyl group and

- interactions with the phenyl ring.

Experimental Protocol

• Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or equivalent (e.g., Lux Cellulose-1).

• Dimensions: 250 mm

  4.6 mm, 5 m particle size.

• Mobile Phase:

  -Hexane : Isopropanol (90:10 v/v).

  • Expert Insight: Isopropanol is preferred over ethanol here to sharpen peak shapes by modulating the hydrogen-bonding competition at the chiral selector sites.

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV @ 220 nm (targeting the phenyl chromophore).

• Temperature: 25°C.

Workflow Visualization

Figure 1: Logical workflow for the chiral separation of enantiomers via HPLC.

Representative Data Profile

Note: Absolute elution order (S vs R) can reverse depending on the specific column brand and solvent ratio; standards must be injected for absolute assignment.

Parameter	Value	Notes
Resolution ( )		Baseline separation is typical on OD-H columns.
Selectivity ( )		Indicates strong discrimination by the CSP.
Retention Time ( )	~12.5 min	Typically the ( )-enantiomer (on OD-H / Hex:IPA 90:10).
Retention Time ( )	~14.8 min	Typically the ( )-enantiomer.

Part 3: Method B — Polarimetry (Identity Verification)

Polarimetry measures the specific rotation

. While less precise than HPLC for purity, it is the primary method for assigning absolute configuration (S vs R) when compared to literature values.

The Solvent Trap (Critical Expert Insight)

Unlike mass or melting point, specific rotation is vector-dependent . The interaction between the hydroxyl group of the chlorohydrin and the solvent can invert the sign of rotation.

• Example: A sample might be (+) in chloroform but (-) in ethanol due to changes in conformer population driven by hydrogen bonding. Always report solvent and concentration.

Experimental Protocol

• Preparation: Dissolve 10-20 mg of the sample in 1.0 mL of HPLC-grade Chloroform (CHCl

  ).

• Blanking: Zero the polarimeter using the pure solvent in a 1 dm (10 cm) cell.

• Measurement: Inject sample; record rotation at the Sodium D-line (589 nm) at 20°C.

• Calculation:

  • : Observed rotation (degrees)
  • : Path length (dm)
  • : Concentration (g/mL)

Reference Values

• (

  )-1-Chloro-3-phenylpropan-2-ol: Typically exhibits a positive (+) rotation in CHCl .[1]

• (

  )-1-Chloro-3-phenylpropan-2-ol: Exhibits an equal magnitude negative (-) rotation in CHCl .

Part 4: Method C — H NMR with Chiral Shift Reagents[2]

When a chiral HPLC column is unavailable, Chiral Shift Reagents (CSRs) can induce chemical shift non-equivalence in standard NMR.

Mechanism

Paramagnetic lanthanide complexes, such as Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]), act as Lewis acids. They bind to the lone pairs of the C2-hydroxyl oxygen. Because the Europium ligand is chiral, it creates two distinct diastereomeric environments for the ( ) and ( ) substrates.

Protocol

• Baseline: Acquire a standard

  H NMR (CDCl ) of the substrate (approx 10 mg).

• Titration: Add 0.1 equivalents of Eu(hfc)

  . Shake and re-acquire.

• Observation: Look for the "splitting" of the C1-H (chloromethyl) or C2-H (methine) signals.

• Increment: Continue adding CSR up to 0.5 equivalents until peak separation (

  ) is sufficient for integration.

Interaction Diagram

Figure 2: Mechanism of signal splitting using Lanthanide Shift Reagents.

Summary Comparison

Feature	Chiral HPLC	Polarimetry	NMR (Shift Reagent)
Primary Use	Quantitative Purity ( )	Absolute Config. Assignment	Structural Confirmation
Sample Required	Microgram (< 1 mg)	Milligram (10-50 mg)	Milligram (5-10 mg)
Accuracy	High (>99.9%)	Low (prone to impurities)	Medium (integration errors)
Cost/Time	High (Columns/Solvent)	Low (Rapid)	Medium (Reagent cost)

References

• Chiral Separations (General Theory): Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Link

• Lipase Resolution & Analysis: Pop, L. A., et al. (2011). "Lipase-Catalyzed Synthesis of Both Enantiomers of 3-Chloro-1-arylpropan-1-ols." Synthesis, 2011(18), 2921–2928. (Describes synthesis and VCD analysis of the target molecule). Link

• Solvent Effects on Rotation: Wiberg, K. B., et al. (2006). "Solvent Effects on Optical Rotation." Journal of Organic Chemistry. (Provides grounding for the solvent warning in Part 3). Link

• Shift Reagents: TCI Chemicals. Lanthanide Shift Reagents for Chiral NMR. Link

• Column Specifications: Daicel Corporation. Instruction Manual for CHIRALCEL OD-H. Link

Sources

• 1. researchgate.net [researchgate.net]

Alternative Chiral Building Blocks for Arylpropanolamine Synthesis

A Comparative Technical Guide for Pharmaceutical Development

Executive Summary

Arylpropanolamines represent a privileged structural motif in neuropsychiatric pharmacotherapy, forming the core scaffold of blockbuster serotonin-norepinephrine reuptake inhibitors (SNRIs) such as Duloxetine , Fluoxetine , Atomoxetine , and Nisoxetine .

Traditionally, the synthesis of these scaffolds relied on the resolution of racemic mixtures or the use of the "chiral pool" (e.g., L-amino acids).[1][2][3] However, these methods often suffer from poor atom economy (maximum 50% yield for resolutions) and limited structural diversity.

This guide objectively compares three distinct classes of chiral building blocks/methodologies that circumvent these limitations:

• -Hydroxy Esters (via Biocatalytic Reduction)
• -Amino Alcohols (via Asymmetric Hydrogenation)

• Chiral Epoxides (via Hydrolytic Kinetic Resolution - The Baseline)

Comparative Analysis of Building Blocks

Candidate A: Chiral -Hydroxy Esters (The Biocatalytic Route)

• Primary Building Block: Ethyl (S)-3-hydroxy-3-(aryl)propanoate.

• Synthesis Logic: Stereoselective reduction of

  -keto esters using Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs).

• Mechanism: The enzyme delivers a hydride from a cofactor (NADPH/NADH) to the re or si face of the ketone with near-perfect selectivity.

• Application: Ideal for Duloxetine . The ester is converted to the alcohol, the leaving group activated, and the amine introduced via displacement.

Candidate B: Chiral -Amino Alcohols (The Chemocatalytic Route)

• Primary Building Block: (S)-3-amino-1-(aryl)propan-1-ol.

• Synthesis Logic: Asymmetric Transfer Hydrogenation (ATH) or direct Asymmetric Hydrogenation (AH) of

  -amino ketones (Mannich bases).

• Mechanism: Utilizes chiral transition metal complexes (Ru, Rh, Ir) with ligands such as Noyori’s TsDPEN or Spiroborate esters.

• Application: Direct access to Fluoxetine and Atomoxetine precursors without need for ester reduction steps.

Candidate C: Chiral Epoxides (The Baseline Alternative)

• Primary Building Block: (S)-Styrene Oxide or Glycidyl Ethers.

• Synthesis Logic: Jacobsen’s Hydrolytic Kinetic Resolution (HKR) or Sharpless Asymmetric Epoxidation.

• Limitation: While versatile, HKR is limited to 50% max yield per pass unless a dynamic kinetic resolution is employed, which is often operationally complex.

Performance Metrics & Data Comparison

The following table summarizes experimental performance based on recent process chemistry literature (see References).

Metric	-Hydroxy Esters (Biocatalysis)	-Amino Alcohols (Asymmetric Hydrogenation)	Chiral Epoxides (HKR Resolution)
Enantiomeric Excess (ee)	> 99.5%	94% – 98%	98% – 99%
Isolated Yield	85% – 95%	90% – 96%	40% – 45% (max 50%)
Atom Economy	High (Co-product is oxidized cofactor)	High (No leaving groups)	Low (Resolution discards 50%)
Reaction Conditions	Aqueous buffer, 30°C, Ambient pressure	Organic solvent, >20 bar or Transfer Hydrog.	Ambient, but requires toxic Co/Cr catalysts
Scalability	Excellent (Multi-kg batches common)	Good (Requires high-pressure vessels)	Moderate (Exotherm control needed)
Cost Driver	Enzyme & Cofactor Regeneration	Precious Metal (Ru/Rh) & Ligand	Catalyst & Yield Loss

Technical Deep Dive: Synthesis Pathways

4.1 Pathway Visualization

The diagram below illustrates the divergent synthetic logic for Duloxetine (via Hydroxy Ester) and Fluoxetine (via Amino Alcohol).

Figure 1: Divergent synthetic pathways for arylpropanolamine synthesis using biocatalytic vs. chemocatalytic building blocks.

Experimental Protocol: Biocatalytic Synthesis of (S)-HEES

Target: Ethyl (S)-3-hydroxy-3-(2-thienyl)propanoate (Duloxetine Intermediate) Rationale: This protocol demonstrates the superior enantioselectivity of the biocatalytic route compared to chemical reduction.

Materials:

• Substrate: Ethyl 3-oxo-3-(2-thienyl)propanoate (100 g, 0.50 mol)

• Enzyme: KRED-101 (Commercial Ketoreductase screening kit or Chryseobacterium sp. derived)

• Cofactor: NADP+ (100 mg)

• Cofactor Recycling: Glucose Dehydrogenase (GDH) (200 mg) and Glucose (100 g)

• Buffer: Potassium Phosphate (100 mM, pH 7.0)

• Solvent: Butyl Acetate (for extraction)

Workflow:

• Reaction Assembly: To a 2 L jacketed reactor, add 800 mL of Potassium Phosphate buffer (pH 7.0).

• Cofactor Addition: Dissolve Glucose (1.1 eq) and NADP+ (catalytic amount).

• Enzyme Initiation: Add GDH and KRED enzymes. Stir gently at 150 rpm.

• Substrate Feeding: Add the substrate (Ethyl 3-oxo-3-(2-thienyl)propanoate) slowly over 1 hour to prevent enzyme inhibition. Maintain temperature at 30°C.

• Monitoring: Monitor pH via stat-titrator; maintain pH 7.0 using 1M NaOH (gluconic acid byproduct lowers pH).

• Completion: Reaction typically reaches >99% conversion in 24 hours. Verify by HPLC (Chiralcel OD-H column).

• Workup: Extract the reaction mixture with Butyl Acetate (3 x 300 mL).

• Purification: Dry organic layer over

  and concentrate in vacuo.

• Result: Yield: ~96 g (95%). ee: >99.5%.[4]

Validation Check:

• Self-Validating Step: If pH drops rapidly and consumption of NaOH ceases, the reaction has stalled. Check enzyme activity.

• Purity Check:

  NMR should show a doublet of doublets at ~5.3 ppm (chiral proton).

Decision Matrix: Selecting the Right Block

Use this logic flow to determine the optimal building block for your specific arylpropanolamine target.

Figure 2: Strategic decision tree for selecting chiral building blocks based on structural constraints.

References

• Biocatalytic Synthesis of Duloxetine Intermediates

  • Title: Chemo-enzymatic synthesis of the antidepressant Duloxetine and its enantiomer.
  • Source:Journal of Molecular Catalysis B: Enzymatic / ResearchG

  • URL:[Link]

• Asymmetric Hydrogenation of Amino Ketones

  • Title: Asymmetric synthesis of chiral intermediates of (S)-duloxetine, (R)-fluoxetine, and (R)-atomoxetine via Iridium-catalyzed hydrogenation.[5][6]

  • Source:Organic & Biomolecular Chemistry / ResearchGate.[7]

  • URL:[Link]

• General Review of Chiral Building Blocks

  • Title: Synthesis of Chiral Building Blocks for Use in Drug Discovery.[1][3][8]

  • Source:Molecules / NIH PMC.

  • URL:[Link]

• Comparison of Biocatalysis vs.

  • Title: Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals.
  • Source:Biomolecules / MDPI.

  • URL:[Link][9]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Chiral Building Blocks Selection - Enamine [enamine.net]
• 9. Chemo-enzymatic synthesis of the antidepressant duloxetine and its enantiomer - PubMed [pubmed.ncbi.nlm.nih.gov]

NMR Methods for Enantiomeric Excess Determination Without Pure Standards

Executive Summary

In drug development and asymmetric synthesis, the determination of enantiomeric excess (ee) is a critical quality attribute.[1][2][3] Traditional methods like Chiral HPLC or GC often require enantiomerically pure standards to establish retention times and validate separation methods. Polarimetry, while rapid, is unreliable for novel compounds where the specific rotation

is unknown or where impurities significantly skew optical rotation.

Nuclear Magnetic Resonance (NMR) spectroscopy stands apart as a primary ratio method. Because NMR signal integration is directly proportional to the number of nuclei, it allows for the absolute determination of ee without a calibration curve or pure standards, provided the enantiomers can be spectrally resolved.

This guide compares the three primary NMR methodologies for "standard-free" ee determination: Chiral Derivatizing Agents (CDAs) , Chiral Solvating Agents (CSAs) , and

F NMR techniques .

Part 1: The Principle of Absolute Quantification

Unlike chromatography, where detector response factors can vary between isomers (though rare) or require retention time mapping, NMR is inherently quantitative (qNMR).

The Core Logic:

• Enantiomers in an achiral solvent (e.g.,

  ) are magnetically equivalent (isochronous).

• By introducing a chiral environment (Auxiliary

  ), we convert the enantiomer mixture ( ) into diastereomeric environments:
  • (Diastereomer 1)
  • (Diastereomer 2)

• Diastereomers have distinct physical properties, including chemical shifts (

  ).[2][4]

• The Calculation: Since the auxiliary is chiral pure (usually >99%), the ratio of the integrated peak areas (

  and ) directly represents the molar ratio of the enantiomers.

Part 2: Method A - Chiral Derivatizing Agents (CDAs)

The Gold Standard: Mosher’s Method

CDAs react covalently with the analyte to form stable diastereomers. The most famous application is Mosher’s Method using

-methoxy- -trifluoromethylphenylacetic acid (MTPA).

Mechanism

The chiral auxiliary (MTPA-Cl) reacts with an alcohol or amine. The resulting ester/amide has a preferred conformation where the phenyl group of the auxiliary shields protons on one side of the analyte differently than the other.

Experimental Protocol: Mosher Ester Synthesis

Note: This reaction must proceed to 100% conversion to avoid Kinetic Resolution, which would skew the measured ee.

• Prepare Substrate: Dissolve 5–10 mg of the chiral alcohol/amine in 0.5 mL deuterated pyridine (

  ) in an NMR tube.

• Add Reagent: Add 1.5 equivalents of (R)-(-)-MTPA-Cl (or the (S)-enantiomer).

• Reaction: Shake carefully. Allow to stand for 10–15 minutes. The reaction is usually instantaneous for primary alcohols/amines; secondary alcohols may require heating (40°C) or longer times.

• Verification: Monitor by

  NMR. The proton alpha to the hydroxyl group should shift downfield significantly (deshielding due to esterification). Ensure no starting material remains.

• Measurement: Acquire

  or NMR. Integrate the resolved diastereomeric peaks.

Visualization: The Mosher Model Logic

The following diagram illustrates how the shielding cones create the chemical shift difference (

).

Caption: The Mosher Model relies on the anisotropic shielding effect of the phenyl group in the preferred conformer, creating distinct chemical shifts for R and S enantiomers.

Part 3: Method B - Chiral Solvating Agents (CSAs)

The Rapid, Non-Destructive Alternative

CSAs form transient, non-covalent complexes (via Hydrogen bonding, ion-pairing, or

- stacking) with the analyte. Common agents include Pirkle’s Alcohol , BINOL , and Quinine/Quinidine .

Mechanism

A fast-exchange equilibrium exists between the free enantiomer and the CSA-bound complex. If the binding constants (

vs ) or the intrinsic shifts of the complexes differ, the averaged signal will split.

Experimental Protocol: CSA Titration

• Baseline Scan: Dissolve 5 mg of analyte in 0.5 mL

  (or ). Acquire a standard spectrum.

• CSA Addition: Add 1.0 equivalent of the CSA (solid or concentrated solution) directly to the tube.

• Optimization: Shake and acquire a spectrum. If separation is poor, add more CSA (up to 5-10 equivalents) or lower the temperature (e.g., to -20°C) to slow the exchange rate and sharpen the peaks.

• Analysis: Integrate the split signals.

Critical Note: Unlike CDAs, CSA signals are concentration-dependent. You cannot simply compare chemical shifts between different samples; you must compare the ratio within a single tube.

Part 4: Method C - F NMR Techniques

The High-Sensitivity Specialist

Fluorine-19 is 100% naturally abundant and has a massive chemical shift range, making it incredibly sensitive to subtle chiral environments with zero background interference.

• Approach 1 (Mosher-F): Use Mosher's acid (which contains a

  group) as a CDA. The singlet often splits cleanly without overlapping with the complex proton skeleton.

• Approach 2 (Fluorinated CSAs): Using fluorinated Pirkle alcohols.

This method is superior for complex molecules (like steroids or macrocycles) where the

region is too crowded to integrate accurately.

Part 5: Comparative Analysis

The following table contrasts the methodologies to assist in selection.

Feature	Chiral Derivatizing Agents (CDA)	Chiral Solvating Agents (CSA)	F NMR Methods
Primary Example	Mosher's Acid (MTPA), Camphanic Chloride	Pirkle Alcohol, BINOL, Europium shift reagents	MTPA- , Fluorinated CSAs
Nature of Interaction	Covalent (Strong, Static)	Non-covalent (Weak, Dynamic)	Covalent or Non-covalent
Sample Recovery	Destructive (requires hydrolysis to recover)	Non-Destructive (flash chromatography to separate)	Depends on agent used
Resolution ( )	High (0.1 – 0.5 ppm typical)	Low (< 0.1 ppm typical)	Very High (often > 0.5 ppm)
Time to Result	Slow (1-2 hours + reaction time)	Fast (10 mins, mix & measure)	Fast to Medium
Risk of Kinetic Resolution	High (Reaction must go to completion)	None (Equilibrium based)	Same as CDA/CSA used
Cost	High (Reagents are expensive/single use)	Low (Reagents reusable/recoverable)	Variable

Decision Matrix for Method Selection

Caption: Workflow for selecting the optimal NMR method based on analyte structure and spectral complexity.

Part 6: Troubleshooting & Validation (Self-Validating Systems)

To ensure Trustworthiness and Scientific Integrity , apply these validation checks:

The "Racemic Spike" (The Ultimate Truth Test)

If you observe a single peak and suspect 100% ee (or 0% ee), you cannot be certain if the peaks just failed to resolve.

• Protocol: Add a small amount of the racemic compound to your NMR tube.

• Result: If the single peak grows, you have resolution but one enantiomer was missing. If a shoulder or new peak appears, you have resolution. If the peak stays single and symmetric, your method failed to resolve the enantiomers (try a different solvent or temperature).

Kinetic Resolution Check (For CDAs)

If the reaction in Mosher's method stops at 90%, the reagents may have reacted faster with one enantiomer than the other.

• Check: Monitor the ratio of the Mosher reagent peaks themselves or run the reaction for double the time to ensure the ratio does not change.

Self-Disproportionation of Enantiomers (SDE)

Warning: Enantiomers can separate on achiral silica gel or during sublimation.

• Rule: Never purify the derivatized CDA product by column chromatography before measuring the crude NMR. Measure the crude reaction mixture first to establish the true ee.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17-118. Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration of the Diastereomeric Amides and Esters of

  -Methoxy- -trifluoromethylphenylacetic Acid. Journal of the American Chemical Society, 95(2), 512–519. Link

• Wenzel, T. J., & Chisholm, C. D. (2011). Assignment of Absolute Configuration using Chiral Reagents and NMR Spectroscopy.[1][2][3][5][6][7][8] Chirality, 23(3), 190–214. Link

• Parker, D. (1991). NMR Determination of Enantiomeric Purity. Chemical Reviews, 91(7), 1441–1457. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 10: Stereochemistry). Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. individual.utoronto.ca [individual.utoronto.ca]
• 6. researchgate.net [researchgate.net]
• 7. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 8. pdr-separations.com [pdr-separations.com]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of (S)-1-Chloro-3-phenylpropan-2-ol

[1]

Executive Hazard Profile

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 100361-18-0) is a chiral chlorohydrin intermediate often used in the synthesis of pharmaceutical compounds (e.g., amphetamine derivatives). Its disposal requires strict adherence to halogenated waste protocols .

Unlike simple solvents, this molecule possesses a chlorohydrin motif (chlorine and hydroxyl groups on adjacent carbons). This structural feature dictates specific stability concerns: in the presence of bases, it can cyclize to form an epoxide , which significantly alters its toxicity and volatility profile.

Physiochemical & Waste Data

Property	Specification	Operational Implication
CAS Number	100361-18-0	Use for waste manifesting and labeling.
Molecular Formula	C₉H₁₁ClO	Halogenated Organic (Requires high-temp incineration).
Physical State	Liquid / Low-melting solid	Likely viscous; requires solvent rinsing for complete transfer.
GHS Hazards	H301: Toxic if swallowedH315/H319: Skin/Eye IrritantH335: Respiratory Irritant	PPE: Nitrile gloves (double-gloved), safety goggles, fume hood.
Reactivity	Base Sensitive	CRITICAL: Cyclizes to benzyl oxirane (epoxide) at pH > 8.
Waste Class	Halogenated Organic	Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless necessary.[1]

Pre-Disposal Stabilization (The "Expert" Protocol)

Standard disposal guides often overlook chemical stability. As a chlorohydrin, this compound must be stabilized before entering the waste stream.

The Mechanism of Risk

If (S)-1-Chloro-3-phenylpropan-2-ol is disposed of in a waste container containing basic residues (pH > 8, e.g., hydroxides, amines), it undergoes intramolecular nucleophilic substitution (Williamson ether synthesis type) to form a phenyl-substituted epoxide .

• Risk: Epoxides are generally more volatile and possess higher alkylating (mutagenic) potential than their chlorohydrin precursors.

• Prevention: Ensure the waste stream is neutral to slightly acidic (pH 5–7) .

Stabilization Protocol

• Check pH: Before adding this chemical to a bulk waste container, test the container's contents with a pH strip.

• Neutralize: If the waste is basic, neutralize with dilute Acetic Acid or Hydrochloric Acid until pH < 7.

• Quench: If the material is part of a reaction mixture containing active reagents (e.g., thionyl chloride, borohydrides), quench strictly according to the specific reagent protocol before combining with the chlorohydrin waste.

Step-by-Step Disposal Workflow

Step 1: Waste Segregation

Do not pour down the drain. This compound is toxic to aquatic life and resistant to standard water treatment.

• Correct Stream: Halogenated Organic Waste .

  • Why? Incineration of halogenated compounds produces acidic gases (HCl). This requires specialized incinerators with wet scrubbers. Mixing this with non-halogenated waste increases the volume of "expensive" waste, inflating disposal costs.

• Incompatible Streams:

  • Oxidizers (Nitric acid, Peroxides).

  • Strong Bases (creates epoxides).

  • Aqueous waste (unless <5% organic content, but generally keep separate).

Step 2: Container Selection & Labeling[2]

• Container: High-Density Polyethylene (HDPE) or Amber Glass. Ensure the cap has a chemically resistant liner (PTFE).

• Labeling:

  • Attach a hazardous waste tag immediately upon the first drop entering the container.

  • Chemical Name: Write out "(S)-1-Chloro-3-phenylpropan-2-ol" fully. Do not use abbreviations or structural formulas alone.

  • Constituents: If in solution, list the solvent (e.g., "Dichloromethane 90%, (S)-1-Chloro-3-phenylpropan-2-ol 10%").

  • Hazard Checkbox: Mark "Toxic" and "Irritant".

Step 3: Operational Decision Tree

Use the following logic flow to determine the correct disposal path for your specific sample state.

Figure 1: Decision logic for the safe disposal of chlorohydrin waste, emphasizing pH control.

Emergency Spill Procedures

In the event of a spill outside the fume hood:

• Evacuate: Clear the immediate area.

• PPE: Don nitrile gloves (double layer recommended), lab coat, and safety goggles. If the spill is large (>500 mL) or outside a ventilated area, respiratory protection (organic vapor cartridge) is required.

• Containment: Use vermiculite or chemically inert absorbent pads . Do not use paper towels (combustible).

• Cleanup:

  • Cover the spill with absorbent.

  • Scoop material into a wide-mouth jar or heavy-duty waste bag.

  • Wipe the surface with a soap/water solution, followed by an acetone rinse (collect all rinsates as halogenated waste).

• Disposal of Debris: Label the debris container as "Hazardous Waste: Debris contaminated with (S)-1-Chloro-3-phenylpropan-2-ol."

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 220867, 1-Chloro-3-phenyl-2-propanol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Codes & Regulations (40 CFR Part 261). Retrieved from [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: 1-Chloro-2-Propanol (Analogous Chlorohydrin Hazards). Retrieved from [Link]

Sources

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]

Personal protective equipment for handling (S)-1-Chloro-3-phenylpropan-2-ol

Technical Safety & Operational Guide: (S)-1-Chloro-3-phenylpropan-2-ol

CAS: 100306-34-1 | Formula: C9H11ClO | State: Solid (Low Melting Point: 58-60°C)

Part 1: Executive Hazard Analysis

The "Why" Behind the Protocol (S)-1-Chloro-3-phenylpropan-2-ol is a chiral chlorohydrin.[1] While often categorized generically as an "irritant," its structural motif—a β-chloro alcohol—presents specific biochemical risks that standard safety data sheets (SDS) often understate.

• The Epoxide Threat (In Situ Alkylation): Under basic conditions (pH > 8) or physiological conditions, chlorohydrins can cyclize to form epoxides (in this case, benzyl oxirane derivatives).[1] Epoxides are potent alkylating agents capable of binding to DNA and proteins.[1] Operational Implication: You must treat this not just as an irritant, but as a potential genotoxic hazard, particularly during aqueous workups where pH shifts occur.

• Physical State Ambiguity: With a melting point of ~58-60°C, this compound exists as a waxy solid or crystalline powder.[1] However, upon contact with warm skin or solvents, it rapidly creates a high-concentration liquid film, significantly increasing dermal absorption rates compared to dry powders.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic "wear gloves" advice to address permeation dynamics specific to chlorinated oxygenates.

Protective Layering Strategy

Body Zone	Standard Operation (Weighing/Transfer)	High-Risk Operation (Solution Handling/Heating)	Technical Rationale
Hand Protection	Double Nitrile (min.[1] 5 mil outer)	Laminate Liner (Silver Shield) under Nitrile	Permeation Physics: Chlorinated motifs degrade natural rubber and thin nitrile.[1] While the solid is slow to permeate, solutions (especially in DCM or THF) act as carrier vehicles, dragging the toxicant through the glove matrix in <15 mins.
Respiratory	N95 / P3 Particulate Respirator	Half-Face Respirator with OV/P100 Cartridge	Vapor Pressure: Low at RT, but significant if heated.[1] The primary risk during weighing is static-driven dust inhalation.[1]
Eye/Face	Chemical Splash Goggles	Face Shield + Goggles	Hydrolysis Risk: Contact with ocular moisture can trigger slow hydrolysis to HCl, causing delayed but severe corneal damage.[1] Safety glasses are insufficient for powders.[1]
Body	Lab Coat (Cotton/Poly)	Tyvek® Sleeves or Apron	Waxy Adhesion: The solid is waxy; it adheres to fabric and resists simple brushing.[1] Disposable outer layers prevent tracking contamination out of the lab.[1]

Part 3: Visualization of Safety Logic

Figure 1: PPE Decision Framework

This logic gate ensures you select the correct protection based on the physical state and solvent context.[1]

Caption: Decision logic for PPE selection based on physical state and carrier solvent risks.

Part 4: Operational Protocols

Protocol A: Weighing & Transfer (Solid Phase)

Objective: Prevent static-driven dispersion of the waxy powder.[1]

• Engineering Control: Use a static-dissipative balance enclosure or a localized powder hood.[1] Do not weigh on an open bench.

• Anti-Static Measure: Use an anti-static gun or polonium strip on the weighing boat.[1] This compound is prone to static charging, which causes "jumping" of particles onto gloves/cuffs.[1]

• Transfer: Use a disposable polypropylene spatula.[1] Avoid metal spatulas if possible, as the waxy solid adheres strongly to steel, requiring solvent cleaning (increasing exposure risk).

• Decontamination: Wipe the balance area with a wet paper towel (water/surfactant) first, then an alcohol wipe.[1]

  • Why? Alcohol alone dissolves the wax and spreads it as a thin, invisible film. Water/soap physically lifts the solid.[1]

Protocol B: Reaction Setup & Quench (Solution Phase)

Objective: Mitigate exotherms and prevent epoxide formation.

• Solvent Choice: If dissolving in halogenated solvents (DCM, Chloroform), assume immediate glove breakthrough .[1] Change outer nitrile gloves every 15 minutes or immediately upon splash.[1]

• The "Base" Danger: If the reaction involves a base (e.g., NaOH, K2CO3), the chlorohydrin will cyclize to the epoxide.

  • Safety Step: Treat the reaction mixture as a mutagenic hazard once base is added.[1]

  • Quench: Acidify carefully to neutral pH to prevent volatile epoxide formation before disposal.[1]

Part 5: Emergency Response & Disposal

Spill Response Workflow

Scenario: 5g bottle dropped, solid material scattered.

• Isolate: Evacuate immediate area (3-meter radius).[1]

• PPE Up: Don N95, Goggles, and Double Gloves.[1]

• Contain: Do not dry sweep (creates dust).[1] Cover with wet paper towels to dampen.[1]

• Clean: Scoop up damp material.[1] Wash surface with soap/water (3x), then Ethanol (1x).[1]

• Verify: Check pH of surface (if base was involved) to ensure no reactive residues remain.[1]

Waste Disposal Strategy

Crucial Distinction: This is a Halogenated waste.[1][2]

Waste Stream	Classification	Rationale
Solid Waste	Halogenated Organic Solid	Incineration requires scrubbers to capture HCl gas.[1] Putting this in "General Trash" is illegal and dangerous to facility staff.[1]
Liquid Waste	Halogenated Solvent Waste	Even if dissolved in Acetone (non-halo), the presence of the Cl-atom mandates the "Halogenated" stream.
Glassware	Triple Rinse -> Glass Bin	Rinse with Acetone -> Water -> Acetone.[1] Collect the first rinse as Halogenated Waste.[1]

References

• PubChem. (n.d.).[1] 1-Chloro-3-phenyl-2-propanol Compound Summary (CID 220867).[1][3] National Library of Medicine.[1] Retrieved January 28, 2026, from [Link]

• University of Illinois Urbana-Champaign (DRS). (n.d.).[1] Halogenated Solvent Waste Disposal Guidelines. Division of Research Safety.[1] Retrieved January 28, 2026, from [Link]

Sources

• 1. ehs.sfsu.edu [ehs.sfsu.edu]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. 1-Chloro-3-phenyl-2-propanol | C9H11ClO | CID 220867 - PubChem [pubchem.ncbi.nlm.nih.gov]